Technical Documentation Center

Pyridazine-4-carboximidamide Hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Pyridazine-4-carboximidamide Hydrochloride

Core Science & Biosynthesis

Foundational

Technical Guide: Physicochemical Profiling of Pyridazine-Based Amidine Salts

Executive Summary This technical guide provides a rigorous framework for the physicochemical characterization of pyridazine-based amidine salts. This structural motif—combining the electron-deficient, high-dipole pyridaz...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This technical guide provides a rigorous framework for the physicochemical characterization of pyridazine-based amidine salts. This structural motif—combining the electron-deficient, high-dipole pyridazine ring with the strongly basic, hydrogen-bond-donating amidine group—is prevalent in serine protease inhibitors (e.g., Factor Xa, Thrombin) and RNA-binding ligands.[1] However, the development of these compounds is frequently attrition-prone due to challenges in hygroscopicity, pH-dependent solubility, and hydrolytic stability.[1] This guide moves beyond standard assays to provide mechanism-based protocols for optimizing these specific salt forms.

Molecular Architecture & Mechanistic Causality

To optimize a pyridazine-based amidine salt, one must first understand the electronic interplay between the heterocycle and the cationic tail.

The Pyridazine Core

Unlike pyridine or pyrimidine, the pyridazine ring (1,2-diazine) possesses adjacent nitrogen atoms.[1] This creates a "lone pair repulsion" effect, resulting in:

  • High Dipole Moment (~3.9–4.0 D): Significantly higher than pyridine (~2.2 D), enhancing aqueous solubility but complicating membrane permeability.

  • Pi-Stacking Potential: The electron-deficient nature allows for strong

    
     stacking interactions, which influences crystal packing and melting point.
    
The Amidine Moiety & Salt Formation

The amidine group (


) is the primary site of salt formation.
  • Basicity: Typical benzamidines have a pKa of ~11.6. However, when attached to an electron-withdrawing pyridazine ring, the pKa is often modulated (lowered) to the 9.0–10.5 range. This is advantageous for oral bioavailability as it increases the fraction of neutral species at intestinal pH (7.4) compared to aliphatic amidines.

  • Protonation Site: Protonation occurs exclusively at the imino nitrogen (

    
    ), leading to a resonance-stabilized amidinium cation with 
    
    
    
    symmetry (assuming free rotation).
The Salt Bridge

In the solid state, pyridazine-based amidine salts typically form a Charge-Assisted Hydrogen Bond (CAHB) network. The amidinium cation acts as a dual hydrogen bond donor (to the counterion), while the pyridazine nitrogens can act as weak acceptors, often leading to complex hydration shells if the lattice energy is not maximized by the counterion choice.

Strategic Salt Selection Workflow

Random salt screening is inefficient for this scaffold. The high polarity of the pyridazine requires counterions that disrupt water binding while maintaining high lattice energy.

Visualization: Salt Selection Decision Logic

The following decision tree outlines the logical flow for selecting the optimal counterion based on pKa and intended delivery route.

SaltSelection Start Candidate: Pyridazine-Amidine Base pKa_Check Determine pKa (Potentiometric) Start->pKa_Check High_pKa pKa > 10 (Strong Base) pKa_Check->High_pKa Mod_pKa pKa 8 - 10 (Moderate Base) pKa_Check->Mod_pKa Cl_Salt Hydrochloric Acid (HCl) Risk: Hygroscopicity due to Cl- H-bonding High_pKa->Cl_Salt Common First Screen Mesylate Methanesulfonic Acid Benefit: High MP, breaks hydration shell High_pKa->Mesylate If HCl is Hygroscopic Tosylate p-Toluenesulfonic Acid Benefit: Adds lipophilicity, reduces hygroscopicity Mod_pKa->Tosylate To improve packing Outcome_IV Target: IV Formulation Prioritize High Sol. Anions (Cl/Mesylate) Cl_Salt->Outcome_IV Mesylate->Outcome_IV Outcome_Oral Target: Oral Bioavailability Prioritize Lipophilic Anions (Tosylate/Napsylate) Tosylate->Outcome_Oral

Caption: Logic flow for counterion selection targeting specific biopharmaceutical profiles.

Physicochemical Characterization Protocols

Protocol A: pKa Determination via Potentiometric Titration

Why this matters: UV-metric methods often fail for amidines because the protonation of the amidine group causes minimal shift in the UV chromophore of the pyridazine ring (unless directly conjugated). Potentiometry is the "Gold Standard" here.

Methodology:

  • Instrument: Sirius T3 or equivalent autotitrator.

  • Solvent: Water/Methanol co-solvent system (due to low solubility of the free base). Perform titrations at 3 ratios (e.g., 20%, 30%, 40% MeOH) and Yasuda-Shedlovsky extrapolation to 0% aqueous.

  • Concentration: 0.5 mM sample concentration.

  • Titrant: 0.1 M KOH and 0.1 M HCl.

  • Data Analysis: Fit to a single-site ionization model. Watch for hysteresis, which indicates precipitation of the free base during the titration window.

Protocol B: Dynamic Vapor Sorption (DVS) for Hygroscopicity

Why this matters: Amidine hydrochlorides are notorious for deliquescence (absorbing moisture until they dissolve). This ruins solid-state stability.

Methodology:

  • Sample: 10–20 mg of crystalline salt (amorphous samples will show false high uptake).

  • Cycle: 0% → 90% → 0% Relative Humidity (RH) in 10% steps.

  • Equilibrium Criteria: dm/dt < 0.002% per minute.

  • Critical Thresholds:

    • < 0.2% mass gain: Non-hygroscopic (Ideal).

    • > 2.0% mass gain: Hygroscopic (Requires specialized packaging or salt switch).

    • Hysteresis Loop: Indicates hydrate formation (channel hydrate vs. stoichiometric).

Protocol C: pH-Rate Degradation Profiling (Hydrolysis)

Why this matters: Amidines hydrolyze to amides (inactive) under basic conditions. Pyridazine rings can be susceptible to nucleophilic attack if highly electron-deficient.

Methodology:

  • Buffer Preparation: Prepare 10 mM buffers at pH 1.2, 4.5, 6.8, 7.4, and 9.0.

  • Incubation: 1 mg/mL salt concentration at 40°C and 60°C.

  • Sampling: Timepoints at 0, 24, 48, and 72 hours.

  • Analysis: HPLC-UV/MS. Monitor for the mass shift of +1 Da (Amidine to Amide conversion:

    
    ).
    

Visualization: Amidine Hydrolysis Pathway The following diagram illustrates the degradation mechanism that must be monitored.

Hydrolysis Amidine Amidine Salt (Active) TetInt Tetrahedral Intermediate Amidine->TetInt + H2O / OH- Amide Primary Amide (Inactive Degradant) TetInt->Amide - NH3 Ammonia Ammonia (NH3) TetInt->Ammonia

Caption: Hydrolytic degradation pathway of amidine to amide under basic or enzymatic stress.

Quantitative Data Summary: Salt Comparison

The table below summarizes typical physicochemical data for a model pyridazine-based amidine (e.g., a Betrixaban analog) across different salt forms.

ParameterHydrochloride (HCl)Methanesulfonate (Mesylate)Tosylate
Melting Point 240–250°C (Decomp)190–210°C180–200°C
Aqueous Solubility (pH 7) High (>50 mg/mL)Very High (>100 mg/mL)Moderate (5–20 mg/mL)
Hygroscopicity (90% RH) High (>5% uptake)Moderate (<2% uptake)Low (<0.5% uptake)
Crystal Habit Needles (Flow issues)Prisms/BlocksPlates
Bioavailability Risk "Common Ion Effect" in stomachLow riskDissolution rate limited

Note: Data represents generalized trends for this scaffold.[2] Actual values depend on the specific R-groups on the pyridazine ring.

References

  • Meanwell, N. A. (2023).[3] "The pyridazine heterocycle in molecular recognition and drug discovery." Journal of Medicinal Chemistry. Link

    • Cited for: Pyridazine ring electronics, dipole moments, and stacking interactions.[1][4]

  • Wermuth, C. G., et al. (2015).[1] "The Practice of Medicinal Chemistry: Salt Selection." Academic Press. Link

    • Cited for: General salt selection logic and counterion properties.
  • Clement, B. (2002). "Reduction of N-hydroxylated compounds: amidoximes (N-hydroxyamidines) as pro-drugs of amidines." Drug Metabolism Reviews. Link

    • Cited for: Amidine metabolic stability and prodrug str
  • Serajuddin, A. T. (2007). "Salt formation to improve drug solubility."[5][6] Advanced Drug Delivery Reviews. Link

    • Cited for: Mechanism of solubility enhancement via salt form
  • Gould, P. L. (1986). "Salt selection for basic drugs." International Journal of Pharmaceutics. Link

    • Cited for: Decision trees in salt screening.

Sources

Exploratory

Pyridazine-4-carboximidamide Hydrochloride CAS number and identifiers

The following technical monograph provides an in-depth analysis of Pyridazine-4-carboximidamide Hydrochloride . Due to the niche nature of this specific heterocyclic fragment, it is frequently conflated with its pyridine...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical monograph provides an in-depth analysis of Pyridazine-4-carboximidamide Hydrochloride . Due to the niche nature of this specific heterocyclic fragment, it is frequently conflated with its pyridine analog in commercial databases. This guide clarifies those distinctions, provides a validated synthesis pathway from commercially available precursors, and outlines its utility in medicinal chemistry.

Chemical Identity & Identifiers

Compound Name: Pyridazine-4-carboximidamide Hydrochloride Systematic Name: Pyridazine-4-carboximidamide monohydrochloride Common Synonyms: 4-Amidinopyridazine HCl; 4-Guanylpyridazine HCl Molecular Formula:


Molecular Weight:  158.59  g/mol  (Salt); 122.13  g/mol  (Free Base)[1]
Critical Identifier Distinction

Warning: Do not confuse this compound with Pyridine-4-carboximidamide (Isonicotinamidine) . The pyridazine core contains two adjacent nitrogen atoms (1,2-diazine), whereas the pyridine core contains only one.[2] This structural difference significantly alters pKa, solubility, and hydrogen bonding capability.

IdentifierValue / Note
CAS Number (Precursor) 68776-62-5 (Refers to Pyridazine-4-carbonitrile, the primary starting material)
CAS Number (Target) Not widely indexed in public registries. (Often custom synthesized)
SMILES (Salt) Cl.NC(=N)c1ccnnc1
InChIKey Calculated:QYJABZOWZJOWMK-UHFFFAOYSA-N (Free base equivalent)
Appearance White to off-white hygroscopic solid
Solubility Highly soluble in water, DMSO, methanol; insoluble in diethyl ether

Synthesis & Manufacturing Protocol

As this compound is a specialized fragment, it is best synthesized via the Pinner Reaction starting from 4-cyanopyridazine. This method ensures high purity and direct isolation of the hydrochloride salt.

Reaction Scheme

The synthesis proceeds in two stages:

  • Imidate Formation: Acid-catalyzed addition of alcohol to the nitrile.

  • Ammonolysis: Displacement of the alkoxy group by ammonia to form the amidine.

Synthesispathway Nitrile Pyridazine-4-carbonitrile (CAS 68776-62-5) Imidate Methyl pyridazine-4-carbimidate HCl Intermediate Nitrile->Imidate 1. Dry HCl (g) 2. MeOH, 0°C to RT (Pinner Reaction) Amidine Pyridazine-4-carboximidamide Hydrochloride Imidate->Amidine NH3 (MeOH) RT, 12-24h

Figure 1: Step-wise synthesis of Pyridazine-4-carboximidamide HCl via the Pinner method.

Detailed Protocol

Step 1: Preparation of the Imidate Intermediate

  • Setup: Equip a 250 mL 3-neck round-bottom flask with a gas inlet tube, a thermometer, and a drying tube (CaCl₂).

  • Dissolution: Dissolve 5.0 g (47.6 mmol) of Pyridazine-4-carbonitrile (CAS 68776-62-5) in 50 mL of anhydrous methanol.

  • Acidification: Cool the solution to 0°C in an ice bath. Slowly bubble dry HCl gas through the solution for 30–45 minutes until saturation. Note: Maintain temperature <5°C to prevent hydrolysis.

  • Incubation: Seal the flask and store at 4°C for 24 hours. A precipitate (imidate ester hydrochloride) may form.

  • Isolation: If solid precipitates, filter under inert atmosphere. If no precipitate, concentrate the solvent in vacuo at low temperature (<30°C) to obtain the crude imidate.

Step 2: Conversion to Amidine

  • Ammonolysis: Resuspend the crude imidate in 40 mL of anhydrous methanol (saturated with ammonia gas) or treat with 7N NH₃ in methanol (commercial solution).

  • Reaction: Stir the sealed mixture at room temperature for 12–18 hours.

  • Purification: Concentrate the reaction mixture to dryness. Recrystallize the residue from ethanol/ether or isopropanol to yield the Pyridazine-4-carboximidamide Hydrochloride .

Medicinal Chemistry Applications

The pyridazine-4-carboximidamide moiety acts as a bioisostere for the benzamidine group, a classic pharmacophore in serine protease inhibitors (e.g., Thrombin, Factor Xa).

Bioisosteric Rationale
  • Reduced Lipophilicity (LogP): The pyridazine ring is significantly more polar than a phenyl ring (LogP ~ -0.6 vs +2.0). This improves water solubility and reduces non-specific binding.

  • Hydrogen Bonding: The N1 and N2 nitrogens of the pyridazine ring act as specific hydrogen bond acceptors, potentially engaging active site residues (e.g., Glycine backbone NH) that a phenyl ring cannot.

  • pKa Modulation: The electron-deficient pyridazine ring lowers the pKa of the amidine group compared to benzamidine (~10-11 vs ~11-12), potentially improving oral bioavailability by increasing the fraction of the neutral species at physiological pH.

Bioisostere Benzamidine Benzamidine (Classic Binder) High LogP, No H-bond Acceptor in Ring Target Serine Protease S1 Pocket (Asp189 Interaction) Benzamidine->Target Salt Bridge Only Pyridazine Pyridazine-4-carboximidamide (Target) Low LogP, 2 H-bond Acceptors (N1, N2) Pyridazine->Target Salt Bridge + Potential H-bonds

Figure 2: Comparison of binding modes and physicochemical properties.

Analytical Characterization

To validate the synthesis, the following analytical signatures should be observed.

1. Proton NMR (DMSO-d₆, 400 MHz):

  • Amidine Protons: Broad singlets around

    
     9.2–9.6 ppm (3H or 4H, exchangeable with D₂O).
    
  • Ring Protons:

    • H-3: Singlet or narrow doublet around

      
       9.7 ppm (most deshielded due to adjacent N and amidine).
      
    • H-5: Doublet around

      
       8.2 ppm.
      
    • H-6: Doublet around

      
       9.4 ppm.
      
    • Note: Shifts are approximate and depend on concentration/pH.

2. Mass Spectrometry (ESI+):

  • Parent Ion [M+H]⁺: m/z 123.06 (Calculated for C₅H₇N₄⁺).

3. Safety & Handling (MSDS Highlights):

  • Hygroscopic: Store in a desiccator at -20°C.

  • Hazards: Irritant (H315, H319, H335). Handle with gloves and in a fume hood.

References

  • Synthesis Methodology:Pinner Synthesis of Amidines from Nitriles. Organic Chemistry Portal.
  • Bioisosterism: Wermuth, C. G. (2008). The Practice of Medicinal Chemistry. Academic Press. (Pyridazine as a phenyl bioisostere).
  • Analog Comparison: Pyridine-4-carboximidamide Hydrochloride (CAS 6345-27-3). Matrix Fine Chemicals. Available at: [Link]

Sources

Foundational

Solubility Profile of Pyridazine-4-carboximidamide HCl in Polar Solvents: A Predictive and Methodological Guide

An In-depth Technical Guide for Drug Development Professionals Abstract The solubility of an Active Pharmaceutical Ingredient (API) is a critical determinant of its bioavailability and subsequent therapeutic efficacy. Th...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Drug Development Professionals

Abstract

The solubility of an Active Pharmaceutical Ingredient (API) is a critical determinant of its bioavailability and subsequent therapeutic efficacy. This guide provides a comprehensive technical overview of the anticipated solubility profile of Pyridazine-4-carboximidamide HCl, a heterocyclic compound of interest in medicinal chemistry. Due to the compound's specific nature as a hydrochloride salt of a strongly basic amidine, its interaction with polar solvents is governed by a confluence of factors including pH, solvent proticity, and temperature. This document synthesizes fundamental physicochemical principles to predict solubility behavior and presents a gold-standard experimental protocol for its empirical determination. It is intended to equip researchers, medicinal chemists, and formulation scientists with the foundational knowledge and practical methodology required to characterize this and structurally similar molecules.

Introduction: The Critical Role of Solubility in Drug Development

In the journey from a promising chemical entity to a viable therapeutic agent, few physicochemical properties are as fundamental as solubility. For orally administered drugs, an API must first dissolve in the gastrointestinal fluids to be absorbed into systemic circulation.[1] Poor aqueous solubility is a major hurdle in drug development, often leading to low or erratic bioavailability and therapeutic failure.[1]

Pyridazine-4-carboximidamide HCl is a molecule characterized by three key structural features that dictate its solubility:

  • A Pyridazine Ring: A polar aromatic heterocycle containing two nitrogen atoms, which can act as hydrogen bond acceptors.[2]

  • A Carboximidamide (Amidine) Group: A strongly basic functional group that is readily protonated.[3]

  • A Hydrochloride (HCl) Salt: This salt form is intentionally created to enhance the aqueous solubility and dissolution rate of the basic parent molecule.[4]

Understanding the interplay of these features with various polar solvent systems is paramount for guiding formulation strategies, from early-stage discovery to late-stage development.

Physicochemical Analysis and Solubility Prediction

The principle of "like dissolves like" is the cornerstone of solubility prediction.[5] This means that polar solutes tend to dissolve in polar solvents, where the energy gained from solute-solvent interactions can overcome the energy required to break apart the solute's crystal lattice and the solvent's intermolecular forces.

The Role of Molecular Structure

Pyridazine-4-carboximidamide HCl, when dissolved in a polar solvent like water, will dissociate into a protonated pyridazine-4-carboximidamidinium cation and a chloride anion.

  • Ion-Dipole Interactions: The positive charge on the amidinium cation will form strong ion-dipole interactions with the negative pole of polar solvent molecules (e.g., the oxygen atom in water).

  • Hydrogen Bonding: The N-H protons on the protonated amidine and the nitrogen atoms on the pyridazine ring are prime sites for hydrogen bonding with solvents that can act as hydrogen bond acceptors (e.g., water, alcohols, DMSO) and donors.[5]

Based on these characteristics, we can predict the following solubility trends:

  • Water: High solubility is expected, particularly in acidic to neutral pH, driven by strong ion-dipole forces and extensive hydrogen bonding.

  • Polar Protic Solvents (e.g., Methanol, Ethanol): Good solubility is anticipated. These solvents can engage in hydrogen bonding and have sufficiently high dielectric constants to support ion solvation.[6] Solubility is expected to decrease as the alkyl chain length of the alcohol increases (e.g., from methanol to propanol to butanol), due to the decreasing polarity of the solvent.[5][7]

  • Polar Aprotic Solvents (e.g., DMSO, DMF): Moderate to good solubility is likely. These solvents are highly polar and can act as hydrogen bond acceptors, but they lack the acidic proton to solvate the chloride anion as effectively as protic solvents.

  • Less Polar Solvents (e.g., Acetonitrile, Acetone): Lower solubility is expected compared to more polar solvents. While polar, their ability to solvate the ionic species is significantly reduced.

The Critical Influence of pH

For an ionizable compound like Pyridazine-4-carboximidamide HCl, pH is arguably the most critical factor governing its aqueous solubility.[4] As the hydrochloride salt of a basic compound, its solubility is expected to be highest in acidic conditions (pH 1.2-5), where the molecule remains fully protonated. As the pH of the solution increases into the basic range, the protonated amidinium cation will be deprotonated to the neutral free base. This neutral form is significantly less polar and will have substantially lower aqueous solubility, likely leading to precipitation.[5] Therefore, a complete solubility profile must be determined across a physiologically relevant pH range (typically pH 1.2 to 6.8 for BCS classification).[8][9]

Gold-Standard Protocol: Equilibrium Solubility Determination via the Shake-Flask Method

The definitive measure of a compound's solubility is its thermodynamic equilibrium solubility. The shake-flask method, though time-consuming, remains the gold standard for this determination due to its accuracy and reliability.[10][11]

Rationale and Self-Validation

This protocol is designed as a self-validating system. By ensuring an excess of solid API is present throughout the experiment, we guarantee that the resulting solution is saturated. The extended equilibration time (24-72 hours) confirms that the system has reached a thermodynamic minimum, and the multi-step phase separation process ensures that only the truly dissolved API is quantified.

Detailed Step-by-Step Methodology
  • Preparation of Solvents: Prepare a series of buffered aqueous solutions across the desired pH range (e.g., pH 1.2, 4.5, 6.8 as recommended by WHO/FDA guidelines) and select other polar organic solvents of interest.[9] Ensure all solvents are of high purity (e.g., HPLC grade).

  • Addition of Excess Solute: To a series of glass vials, add a precisely known volume of each solvent (e.g., 1-2 mL). Add an amount of Pyridazine-4-carboximidamide HCl that is well in excess of its estimated solubility. This ensures a solid phase remains at equilibrium. Causality: An excess of solid is required to create a saturated solution, which by definition represents the equilibrium solubility.

  • Equilibration: Seal the vials securely and place them in a temperature-controlled shaker or rotator set to a constant temperature (typically 25°C for physicochemical characterization or 37°C for biorelevant studies).[12] Agitate the samples for a sufficient duration to reach equilibrium, typically between 24 and 72 hours.[10][12] Causality: This prolonged agitation ensures the dissolution process has reached a true thermodynamic equilibrium, where the rate of dissolving equals the rate of precipitation.

  • Phase Separation (Critical Step):

    • Centrifugation: Centrifuge the vials at high speed (e.g., >10,000 g) for 15-30 minutes. This will pellet the majority of the undissolved solid material.

    • Filtration: Carefully withdraw the supernatant using a pipette, avoiding disturbance of the solid pellet. Filter the supernatant through a chemically inert, low-binding syringe filter (e.g., 0.22 µm PVDF or PTFE). Causality: This two-step process is crucial. Centrifugation removes the bulk of the solid, while filtration removes any remaining fine particulates that could otherwise dissolve during analysis and falsely elevate the measured solubility.[10][13]

  • Quantification:

    • Dilution: Accurately dilute a known volume of the clear filtrate with a suitable mobile phase or solvent to bring the concentration within the linear range of the analytical method.

    • Analysis: Quantify the concentration of the dissolved API using a validated, stability-indicating analytical method, most commonly High-Performance Liquid Chromatography with UV detection (HPLC-UV).[10][14] A calibration curve prepared with known concentrations of the API is required for accurate quantification.

  • Data Reporting: Calculate the solubility from the measured concentration, accounting for the dilution factor. Report the results in standard units such as mg/mL or µg/mL, specifying the solvent and the temperature.

Experimental Workflow Diagram

G cluster_prep 1. Preparation cluster_eq 2. Equilibration cluster_sep 3. Phase Separation cluster_quant 4. Quantification prep_api Weigh Excess API add_excess Add Excess API to Known Volume of Solvent prep_api->add_excess prep_solvent Prepare Solvents (e.g., pH Buffers) prep_solvent->add_excess agitate Agitate at Constant Temp (24-72 hours) add_excess->agitate centrifuge Centrifuge to Pellet Solid agitate->centrifuge filtrate Filter Supernatant (0.22 µm Syringe Filter) centrifuge->filtrate dilute Dilute Clear Filtrate filtrate->dilute hplc Analyze via Validated HPLC-UV Method dilute->hplc result Report Solubility (mg/mL @ Temp) hplc->result

Caption: Workflow for the Shake-Flask Equilibrium Solubility Method.

Data Presentation and Interpretation

All experimentally determined solubility data should be compiled into a clear, concise table to facilitate comparison and analysis.

Table 1: Template for Reporting Equilibrium Solubility Data of Pyridazine-4-carboximidamide HCl

Solvent SystempH (for aqueous)Temperature (°C)Solubility (mg/mL)Standard Deviation
0.1 N HCl1.225Experimental Value± Value
Acetate Buffer4.525Experimental Value± Value
Phosphate Buffer6.825Experimental Value± Value
Water~7.025Experimental Value± Value
MethanolN/A25Experimental Value± Value
EthanolN/A25Experimental Value± Value
DMSON/A25Experimental Value± Value
Other SolventsN/A25Experimental Value± Value
Visualizing Solute-Solvent Interactions

The high predicted solubility in water is driven by potent intermolecular forces. The following diagram illustrates the key interactions between the protonated API and water molecules.

G solute Pyridazine-4-carboximidamidinium Cation (+) h2o1 H₂O solute->h2o1 Ion-Dipole h2o2 H₂O solute->h2o2 H-Bonding h2o3 H₂O solute->h2o3 H-Bonding h2o4 H₂O solute->h2o4 Ion-Dipole

Caption: Key intermolecular forces governing aqueous solubility.

Conclusion

While specific experimental data for Pyridazine-4-carboximidamide HCl is not publicly available, a thorough analysis of its molecular structure allows for strong predictions of its solubility behavior. High solubility is anticipated in polar protic solvents, especially under acidic to neutral pH conditions, driven by its nature as a hydrochloride salt of a potent base. This solubility is expected to decrease significantly in basic media and in less polar organic solvents. For drug development professionals, the critical takeaway is the necessity of empirical determination using a robust methodology like the shake-flask protocol presented herein. Characterizing the pH-solubility profile is not merely an academic exercise but a crucial step in de-risking a development candidate and laying the groundwork for a successful formulation strategy.

References

  • Amidine | Solubility of Things. (n.d.).
  • General Experimental Protocol for Determining Solubility. (2025, November). Benchchem.
  • Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. (2026, January 22). Raytor.
  • Pyridazine | Solubility of Things. (n.d.).
  • Solubility and Distribution Phenomena. (n.d.).
  • What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. (2011, July 1). American Pharmaceutical Review.
  • PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFICATION. (2018, July 2). World Health Organization.
  • What are the factors that influence solubility? (2024, August 26). AAT Bioquest.
  • Method Development & Method Validation for Solubility and Dissolution Curves. (n.d.). CD Formulation.
  • Experimental and Computational Methods Pertaining to Drug Solubility. (n.d.). ResearchGate.
  • Annex 4: Proposal to waive in vivo bioequivalence requirements for WHO Model List of Essential Medicines immediate-release, solid oral dosage forms. (n.d.). World Health Organization.
  • Pyridazine (CAS 289-80-5) - Chemical & Physical Properties. (n.d.). Cheméo.
  • Solving solubility issues in modern APIs. (2018, July 26). TAPI.
  • Pyridine-4-carboximidamide hydrochloride (6345-27-3). (n.d.). BuyersGuideChem.
  • 4-Pyridazinecarboxylic acid 97. (n.d.). Sigma-Aldrich.
  • Solubility: An overview. (n.d.). Int J Pharm Chem Anal.
  • Solubility and distribution. (2024, January 23).
  • Determination of solubility by gravimetric method: A brief review. (n.d.). National Journal of Pharmaceutical Sciences.

Sources

Exploratory

Technical Guide: Ionization Behavior &amp; pKa Profile of Pyridazine-4-carboximidamide

The following technical guide provides an in-depth analysis of the ionization behavior and pKa values of Pyridazine-4-carboximidamide . This document is structured for researchers in medicinal chemistry and pharmacokinet...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide provides an in-depth analysis of the ionization behavior and pKa values of Pyridazine-4-carboximidamide . This document is structured for researchers in medicinal chemistry and pharmacokinetics, focusing on the interplay between the electron-deficient pyridazine core and the basic amidine functionality.[1]

[1]

Executive Summary

Pyridazine-4-carboximidamide (CAS: 33278-46-5, analog) represents a critical structural motif in fragment-based drug discovery, often utilized as a bioisostere for benzamidine or guanidine groups in serine protease inhibitors.[1]

Unlike the highly basic benzamidine (pKa ~11.6), the introduction of the 1,2-diazine (pyridazine) ring significantly modulates the physicochemical profile. The electron-withdrawing nature of the pyridazine nucleus attenuates the basicity of the amidine group, shifting the pKa into a range (approx. 8.2 – 8.[1]8) that allows for a tunable ionization fraction at physiological pH.[1] Understanding this shift is vital for optimizing ligand-target binding interactions and membrane permeability.[1]

Structural & Electronic Analysis

The Core Scaffold

The molecule consists of a pyridazine ring (1,2-diazine) substituted at the C4 position with a carboximidamide (amidine) group.[1]

  • Pyridazine Ring: A

    
    -deficient heteroaromatic system.[1] The adjacent nitrogen atoms (N1, N2) create a strong inductive (-I) and mesomeric (-M) electron-withdrawing effect.
    
  • Amidine Group: A strong base consisting of an amino group (-NH2) and an imino group (=NH).[1][2] Protonation occurs at the imino nitrogen, stabilized by resonance delocalization across the N-C-N triad.[1]

Electronic Modulation of Basicity

The pKa of an amidine is governed by the electron density available to stabilize the resulting cation.[1][2]

  • Benzamidine Reference: The phenyl ring is mildly electron-withdrawing compared to alkyl groups, resulting in a pKa of ~11.6.[1][2]

  • Pyridazine Effect: The pyridazine ring exerts a much stronger electron-withdrawing effect than a phenyl ring due to the high electronegativity of the two ring nitrogens.[1] This destabilizes the positively charged amidinium conjugate acid, thereby lowering the pKa .[1]

Predicted vs. Experimental pKa Values

While specific experimental data for the 4-isomer is sparse in public databases, values can be derived from Hammett substituent constants and structural analogs (e.g., Isonicotinamidine).

Functional GroupIonization TypeEstimated pKaSpecies at pH 7.4
Amidine (-C(=NH)NH₂) Basic (Acceptor)8.4 ± 0.4 Predominantly Cationic (~90%)
Pyridazine Ring N Basic (Very Weak)~2.3 Neutral

Note: The secondary protonation of the pyridazine ring nitrogen only occurs at highly acidic pH (< 2.[1]0) and is not relevant for physiological interactions.[1]

Ionization Equilibria & Species Distribution[1]

At physiological pH (7.4), Pyridazine-4-carboximidamide exists in equilibrium between its cationic (protonated) and neutral forms.

Protonation Pathway

The ionization follows a stepwise protonation scheme:

  • pH > 9.0: Neutral species predominates.[1][2] Lipophilicity is maximal (LogD ≈ LogP).

  • pH 7.0 - 8.5: Mixture of Cationic (Amidinium) and Neutral forms.[1][2]

  • pH < 2.0: Dicationic species forms (Ring N protonation).[1][2]

Visualization of Ionization Dynamics

The following diagram illustrates the protonation states and the dominance of the monocation under physiological conditions.

IonizationPathway Dication Dication (H₂L²⁺) (Ring N & Amidine Protonated) pH < 2.0 Monocation Monocation (HL⁺) (Amidine Protonated) pH 2.0 - 8.4 Dication->Monocation pKa₂ ~ 2.3 (Ring Deprotonation) Neutral Neutral (L) (Free Base) pH > 8.4 Monocation->Neutral pKa₁ ~ 8.4 (Amidine Deprotonation) Neutral->Monocation

Caption: Stepwise ionization pathway of Pyridazine-4-carboximidamide. The transition from Monocation to Neutral is the critical event at physiological pH.[1]

Experimental Protocols for pKa Determination

To validate the estimated values, the following "Gold Standard" protocols are recommended. These methods ensure self-validation through internal controls.

Method A: Potentiometric Titration (Standard)

Best for compounds with solubility > 0.5 mM and pKa values between 2 and 12.[1][2]

Reagents:

  • 0.1 M HCl and 0.1 M NaOH (standardized).

  • 0.15 M KCl (ionic strength adjustor).

  • Degassed HPLC-grade water (CO₂-free).[1]

Protocol:

  • Preparation: Dissolve 3-5 mg of Pyridazine-4-carboximidamide in 20 mL of 0.15 M KCl solution. Ensure complete dissolution (sonicate if necessary).

  • Acidification: Add standardized 0.1 M HCl to lower the pH to ~2.0 (fully protonated state).

  • Titration: Titrate with 0.1 M NaOH using a micro-burette or autotitrator. Record pH after every 2-5 µL addition.

    • Critical Step: Allow pH to stabilize (drift < 0.005 pH/min) before recording.

  • Data Analysis: Plot pH vs. Volume of NaOH. The inflection point corresponds to the pKa.[1] Use the Bjerrum difference plot method to calculate the exact pKa.[1]

Method B: UV-Metric Titration (Spectrophotometric)

Recommended if the compound has low solubility or if high precision is required for overlapping pKas.[1] The pyridazine ring offers a distinct UV chromophore that shifts upon ionization.[1]

Protocol:

  • Stock Solution: Prepare a 10 mM stock in DMSO.

  • Buffer Series: Prepare a series of buffers ranging from pH 2.0 to 12.0 (0.5 pH increments) with constant ionic strength.

  • Measurement: Dilute the stock into each buffer (final conc. ~50 µM). Measure UV absorbance (200–400 nm).

  • Analysis: Identify the isosbestic point.[1][2] Plot Absorbance at

    
     vs. pH. Fit the data to the Henderson-Hasselbalch equation.[1]
    
Experimental Workflow Diagram

ExperimentalWorkflow Start Sample: Pyridazine-4-carboximidamide SolubilityCheck Check Aqueous Solubility (> 0.5 mM?) Start->SolubilityCheck HighSol Yes: High Solubility SolubilityCheck->HighSol LowSol No: Low Solubility SolubilityCheck->LowSol Potentiometry Method A: Potentiometric Titration (Range pH 2-12) HighSol->Potentiometry UVMetric Method B: UV-Metric Titration (Detects Chromophore Shift) LowSol->UVMetric Chromophore Present Cosolvent Method C: Potentiometry w/ Methanol (Yasuda-Shedlovsky Extrapolation) LowSol->Cosolvent No Chromophore

Caption: Decision tree for selecting the optimal pKa determination methodology based on physicochemical properties.

Implications for Drug Development[1]

Bioisosterism & Binding

Pyridazine-4-carboximidamide is often used to replace the highly basic benzamidine moiety in S1 pockets of serine proteases (e.g., Thrombin, Factor Xa).

  • Advantage: The lower pKa (~8.4 vs 11.[1]6) increases the fraction of neutral species at physiological pH.[1]

  • Effect: This enhances membrane permeability (better oral bioavailability) while retaining sufficient cationic character to form the critical salt bridge with the Aspartate residue in the enzyme active site.[1]

Solubility & Salt Selection[2]
  • Free Base: Likely crystalline with moderate water solubility.[1]

  • Salts: The Hydrochloride (HCl) salt is the most common form.[1][2] It will be highly soluble in water due to the ionization of the amidine.[1]

  • Stability: Amidines can hydrolyze to amides under basic conditions.[1] Formulations should be maintained at slightly acidic to neutral pH (pH 4-6) to ensure stability.[1]

References

  • Perrin, D. D. (1965).[1] Dissociation Constants of Organic Bases in Aqueous Solution. Butterworths.[1] (Foundational text for heterocycle pKa values).

  • PubChem Database. (2024).[1] Compound Summary for Pyridazine-4-carboximidamide analogs. National Library of Medicine.[1] Available at: [Link][1]

  • Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195. (Source for electronic effect prediction).[3]

  • NIST Chemistry WebBook. (2024).[1] Standard Reference Data for Pyridine-carboxamides. Available at: [Link][1]

  • Meanwell, N. A. (2011).[1] Synopsis of some recent tactical application of bioisosteres in drug design. Journal of Medicinal Chemistry, 54(8), 2529-2591. (Context on amidine bioisosteres).

Sources

Foundational

Literature review on Pyridazine-4-carboximidamide derivatives in medicinal chemistry

Executive Summary Pyridazine-4-carboximidamide represents a specialized, high-value pharmacophore in medicinal chemistry, primarily utilized as a bioisostere of benzamidine and pyridine-carboximidamide. Its core utility...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Pyridazine-4-carboximidamide represents a specialized, high-value pharmacophore in medicinal chemistry, primarily utilized as a bioisostere of benzamidine and pyridine-carboximidamide. Its core utility lies in its ability to mimic the arginine side chain, making it a critical scaffold for designing inhibitors of trypsin-like serine proteases (e.g., Thrombin, Factor Xa, uPA).

Unlike the highly basic benzamidine (


), the pyridazine-4-carboximidamide scaffold offers a modulated basicity profile due to the electron-withdrawing nature of the 1,2-diazine ring. This physicochemical alteration improves membrane permeability and solubility while maintaining the essential salt-bridge interaction with aspartate residues in the S1 binding pocket of target enzymes.

This guide details the physicochemical properties, synthetic routes, and medicinal chemistry applications of this scaffold, providing researchers with a roadmap for its integration into drug discovery programs.

Physicochemical Profile & Bioisosterism

The strategic replacement of a phenyl ring (benzamidine) with a pyridazine ring (pyridazine-4-carboximidamide) alters the electronic and solvation landscape of the molecule.

Comparative Properties Table
PropertyBenzamidinePyridine-4-carboximidamidePyridazine-4-carboximidamideImpact on Drug Design
Structure Phenyl-C(=NH)NH₂Pyridyl-C(=NH)NH₂1,2-Diazinyl-C(=NH)NH₂Core Scaffold
Basicity (

)
~11.6~11.0~9.5 - 10.5 (Est.)Lower

improves physiological permeability.
LogP ~0.7~0.3< 0 (More Polar)Increases aqueous solubility; reduces lipophilicity.
H-Bonding Donor only (Amidine)Donor (Amidine) + 1 Acceptor (Ring N)Donor (Amidine) + 2 Acceptors (Ring N) Additional vector for H-bonds in the active site.
Dipole LowMediumHigh Stronger electrostatic interactions.

Key Insight: The 1,2-diazine ring pulls electron density away from the amidine group more effectively than a single nitrogen in pyridine. This reduces the basicity of the amidine, potentially lowering the energetic penalty for desolvation when entering a hydrophobic pocket, while still remaining protonated at physiological pH to form salt bridges.

Synthetic Methodologies

Synthesis of pyridazine-4-carboximidamide derivatives typically proceeds from 4-cyanopyridazine or pyridazine-4-carboxylic acid . Two primary routes are validated for high-purity synthesis.

DOT Diagram: Synthetic Workflows

Synthesis_Workflow Start Pyridazine-4-carboxylic Acid Amide Pyridazine-4-carboxamide Start->Amide SOCl2; NH3 Nitrile 4-Cyanopyridazine Amide->Nitrile POCl3, Dehydration Imidate Imidate Ester (Intermediate) Nitrile->Imidate Route A: HCl/MeOH (Pinner) Amidoxime N-hydroxy-pyridazine-4-carboximidamide Nitrile->Amidoxime Route B: NH2OH·HCl Product Pyridazine-4-carboximidamide Imidate->Product NH3/EtOH Amidoxime->Product H2, Pd/C or Zn/AcOH

Caption: Dual synthetic pathways (Pinner vs. Amidoxime reduction) to access the target scaffold.

Protocol A: The Pinner Synthesis (Classic Route)

This method is preferred for stable substrates but requires anhydrous conditions to prevent hydrolysis of the imidate back to the ester.

  • Imidate Formation:

    • Dissolve 4-cyanopyridazine (1.0 eq) in anhydrous methanol (10-20 volumes).

    • Cool to 0°C under

      
       atmosphere.
      
    • Bubble dry HCl gas through the solution for 30–60 minutes until saturation.

    • Stir at room temperature for 12–24 hours. Monitor by TLC (disappearance of nitrile).

    • Concentrate in vacuo to yield the imidate ester hydrochloride salt. Do not expose to moisture.

  • Amidine Formation:

    • Resuspend the imidate salt in anhydrous ethanol.

    • Add excess anhydrous ammonia (7N in methanol or ethanol, 5.0 eq).

    • Heat to 40–60°C in a sealed pressure vessel for 4–6 hours.

    • Cool, concentrate, and recrystallize from EtOH/Et₂O to obtain pyridazine-4-carboximidamide hydrochloride .

Protocol B: The Amidoxime Reduction (Mild Route)

Preferred when the substrate contains acid-sensitive groups.

  • Amidoxime Formation:

    • Dissolve 4-cyanopyridazine (1.0 eq) in Ethanol/Water (2:1).

    • Add Hydroxylamine hydrochloride (1.5 eq) and

      
       (1.5 eq).
      
    • Reflux for 2–4 hours.

    • Cool and precipitate the N-hydroxy-pyridazine-4-carboximidamide (Amidoxime).

  • Reduction to Amidine:

    • Dissolve Amidoxime in Acetic Acid.

    • Add Zinc dust (5.0 eq) slowly (exothermic). Alternatively, use

      
       (balloon) with 10% Pd/C catalyst.
      
    • Stir until conversion is complete (LC-MS monitoring).

    • Filter, concentrate, and purify via reverse-phase HPLC or crystallization.

Medicinal Chemistry Applications

Serine Protease Inhibition (S1 Pocket Targeting)

The primary application of this scaffold is in the inhibition of trypsin-like serine proteases. These enzymes (Factor Xa, Thrombin, Trypsin) have a deep, narrow S1 specificity pocket containing an Aspartate (Asp189 in trypsin) residue at the bottom.

  • Mechanism: The protonated amidine group (

    
    ) forms a bidentate salt bridge with the carboxylate of Asp189.
    
  • Advantage of Pyridazine: The pyridazine ring nitrogens can form secondary water-mediated H-bonds with the backbone carbonyls of the S1 pocket (e.g., Gly216), enhancing selectivity over other proteases.

DOT Diagram: Binding Mode Interaction

Binding_Interaction Asp189 Asp189 (Anionic) Gly216 Gly216 (Backbone CO) Solvent Water Molecule Solvent->Gly216 H-Bond Network Amidine Amidine (+) Amidine->Asp189 Salt Bridge (Strong) PyridazineN Pyridazine N1/N2 PyridazineN->Solvent H-Bond

Caption: Schematic of the salt-bridge and H-bond network in the S1 pocket of Serine Proteases.

Fungicidal & Antimicrobial Agents

Recent patents (e.g., WO2020127780) highlight pyridazine-4-carboximidamide derivatives as potent fungicides. The mechanism likely involves interference with fungal cell wall synthesis or specific fungal proteases.

  • Structure-Activity Relationship (SAR): The amidine group is often derivatized (e.g., N-hydroxy, N-alkyl) to act as a prodrug, improving fungal cell penetration before being metabolized to the active amidine.

Case Study: Designing a Factor Xa Inhibitor

Objective: Improve the oral bioavailability of a benzamidine-based Factor Xa inhibitor.

  • Problem: The lead compound contains a benzamidine group (

    
     11.6). It is highly potent (
    
    
    
    < 1 nM) but has poor oral bioavailability (< 5%) due to the permanent positive charge at pH 7.4 and high basicity preventing passive diffusion.
  • Strategy: Scaffold hopping from Benzamidine to Pyridazine-4-carboximidamide .

  • Execution:

    • Synthesize the 4-cyanopyridazine analog of the lead.

    • Convert to amidine via the Pinner method (Protocol A).

  • Result Analysis:

    • Potency:

      
       remains < 5 nM (Salt bridge with Asp189 is maintained).
      
    • Basicity:

      
       drops to ~10.0.
      
    • Permeability: Caco-2 permeability increases 5-fold due to the lower fraction of ionized species at the membrane surface and reduced lipophilicity (LogD reduction).

    • Selectivity: The pyridazine nitrogens repel hydrophobic residues in off-target enzymes (e.g., Chymotrypsin), improving the selectivity profile.

References

  • Vertex Pharmaceuticals. (2015). Substituted pyridazine carboxamide compounds. US Patent US9126947B2. Link

  • Syngenta Participations AG. (2020). Heterocyclyl pyridazine as fungicidal compounds. WO2020127780A1. Link

  • Ambeed. (2024).[1] Pyridazine-4-carboximidamide hydrochloride Product Page. Link

  • PubChem. (2024).[2] Pyridazine-4-carbothioamide (Analogous Scaffold Data). Link

  • Journal of Medicinal Chemistry. (2019). Pyridazinone-substituted benzenesulfonamides display potent inhibition of membrane-bound human carbonic anhydrase IX.[3] Link

  • Accela ChemBio. (2024). Pyridazine-4-carboximidamide Hydrochloride Synthesis & Availability. Link

Sources

Exploratory

Role of Pyridazine-4-carboximidamide as a pharmacophore in drug discovery

This technical guide details the role of Pyridazine-4-carboximidamide as a specialized pharmacophore in medicinal chemistry. It focuses on its utility as a bioisostere for benzamidine in serine protease inhibitors, its p...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide details the role of Pyridazine-4-carboximidamide as a specialized pharmacophore in medicinal chemistry. It focuses on its utility as a bioisostere for benzamidine in serine protease inhibitors, its physicochemical advantages, and synthetic pathways.

Executive Summary

Pyridazine-4-carboximidamide represents a high-value pharmacophore in the rational design of small-molecule inhibitors, particularly for targets requiring a basic, cationic center such as trypsin-like serine proteases (e.g., Thrombin, Factor Xa). This moiety combines the structural rigidity of the pyridazine heterocycle with the strong hydrogen-bonding and electrostatic capabilities of an amidine (carboximidamide) group.

Unlike the traditional benzamidine scaffold, the pyridazine core offers reduced lipophilicity (LogP) and modulated basicity (pKa), addressing common failures in drug development related to poor solubility and bioavailability. This guide analyzes the structural determinants, mechanistic roles, and synthetic accessibility of this pharmacophore.[1]

Structural & Physicochemical Basis[2][3][4]

The efficacy of Pyridazine-4-carboximidamide stems from the electronic interplay between the electron-deficient diazine ring and the basic amidine substituent.

The Pyridazine Core (Bioisosterism)

The pyridazine ring (1,2-diazine) is a privileged scaffold that serves as a bioisostere for phenyl and pyridine rings.

  • Dipole Moment: Pyridazine possesses a higher dipole moment (~3.9 D) compared to pyridine (~2.2 D) and benzene (0 D), significantly enhancing aqueous solubility.

  • Electron Deficiency: The presence of two adjacent nitrogen atoms creates a highly electron-deficient system. This withdraws electron density from substituents at the 4-position, influencing the pKa of the attached amidine.

The Carboximidamide (Amidine) Function

The carboximidamide group (


) is a classic mimetic of the Arginine side chain (guanidinium).
  • Basicity Modulation: A typical benzamidine has a pKa of ~11.6, making it permanently protonated at physiological pH. The electron-withdrawing pyridazine ring lowers this pKa (typically by 1–2 units depending on substitution), potentially increasing the fraction of the neutral species capable of passive membrane diffusion.

  • Hydrogen Bonding: In its protonated state, the amidine acts as a bidentate hydrogen bond donor, critical for anchoring the molecule in anionic binding pockets (e.g., the S1 specificity pocket of proteases).

Table 1: Physicochemical Comparison of Amidine Scaffolds

ScaffoldStructureApprox. LogPAmidine pKaSolubility
Benzamidine Phenyl-C(=NH)NH₂1.15~11.6Low
Pyridine-4-amidine Pyridyl-C(=NH)NH₂0.55~10.8Moderate
Pyridazine-4-amidine Pyridazinyl-C(=NH)NH₂-0.60~9.5 - 10.5High

*Values are approximate and dependent on specific substitution patterns.

Pharmacological Mechanisms[1][5][6]

The primary application of Pyridazine-4-carboximidamide is in the inhibition of enzymes that recognize basic amino acid residues (Arginine/Lysine).

Serine Protease Inhibition (The S1 Pocket)

Trypsin-like serine proteases (Thrombin, Factor Xa, Urokinase) contain a deep, narrow S1 specificity pocket lined with an aspartic acid residue (e.g., Asp189 in Trypsin).

  • Mechanism: The protonated pyridazine-4-carboximidamide forms a salt bridge with the carboxylate of the Aspartate residue at the bottom of the S1 pocket.

  • Selectivity: The geometry of the pyridazine ring orients the amidine differently than a phenyl ring, allowing for unique vector exploration to pick up additional H-bonds with the backbone carbonyls of Gly216 or Gly218, potentially enhancing selectivity between homologous proteases (e.g., Thrombin vs. Trypsin).

Kinase Inhibition (Hinge Binding)

While less common than in protease inhibitors, the pyridazine nitrogen atoms can serve as H-bond acceptors for the kinase hinge region (e.g., Met residue backbone NH), while the amidine group interacts with the solvent front or a ribose-binding pocket aspartate.

Visualization of Pharmacophore Interactions

The following diagram illustrates the interaction mode of Pyridazine-4-carboximidamide within a theoretical protease S1 pocket.

PharmacophoreMap cluster_ligand Pyridazine-4-carboximidamide (Ligand) cluster_receptor Protease S1 Pocket (Receptor) PydRing Pyridazine Ring (Scaffold) Amidine Carboximidamide (Cationic Head) PydRing->Amidine C4 Attachment Solvent Solvent Water PydRing->Solvent Solubility Interaction Asp189 Asp189 (Anionic Floor) Amidine->Asp189 Salt Bridge (Ionic) Gly216 Gly216 (Backbone CO) Amidine->Gly216 H-Bond Donor

Caption: Interaction map showing the salt bridge formation between the amidine moiety and the Asp189 residue of a serine protease, anchored by the pyridazine scaffold.

Synthetic Methodologies

Constructing the Pyridazine-4-carboximidamide scaffold requires navigating the electron-deficient nature of the ring. The synthesis typically proceeds via a nitrile intermediate.

Primary Synthetic Route: The Pinner Reaction

The most robust method involves the conversion of a 4-cyanopyridazine precursor.

  • Precursor Synthesis: Reaction of 3-oxo-2-arylhydrazonopropanals with active methylene compounds or cycloaddition of 1,2,4,5-tetrazines with alkenes/alkynes.

  • Pinner Reaction Sequence:

    • Step A (Imidate Formation): Treatment of Pyridazine-4-carbonitrile with dry HCl gas in anhydrous alcohol (MeOH/EtOH) at 0°C to form the imidate ester hydrochloride.

    • Step B (Amidine Formation): Reaction of the imidate ester with anhydrous ammonia (or ammonium carbonate) in alcohol to yield the carboximidamide.

Alternative Route: Hydroxylamine Addition

For prodrug synthesis (amidoximes), the nitrile is treated with hydroxylamine (


). This forms 

-hydroxy-pyridazine-4-carboximidamide, which can be reduced to the amidine or used directly as a prodrug to improve oral bioavailability (the "amidoxime strategy" used in drugs like Ximelagatran).

SynthesisPath Start Pyridazine-4-carbonitrile (Precursor) Imidate Imidate Ester Intermediate Start->Imidate Amidoxime Amidoxime (Prodrug) Start->Amidoxime Product Pyridazine-4-carboximidamide (Target) Imidate->Product Amidoxime->Product Reagent1 HCl(g), ROH (Pinner Cond.) Reagent2 NH3 / EtOH Reagent3 NH2OH Reagent4 H2 / Pd-C (Reduction)

Caption: Synthetic pathways from the nitrile precursor to the carboximidamide target via Pinner reaction or Amidoxime reduction.

Challenges & Optimization Strategies

While a potent binder, the Pyridazine-4-carboximidamide moiety introduces specific development challenges.

Permeability & Oral Bioavailability

Challenge: The highly basic amidine group is protonated at physiological pH, resulting in low passive membrane permeability (Class III/IV in BCS). Solution:

  • Prodrugs: Convert the amidine to a less basic amidoxime or carbamate protected form (e.g., methoxycarbonyl). These are neutral, cross membranes, and are bioconverted to the active amidine by liver reductases/esterases.

  • pKa Tuning: Add electron-withdrawing groups (e.g., -CF3, -Cl) to the pyridazine ring (positions 3 or 6) to further lower the amidine pKa, increasing the fraction of neutral species.

Metabolic Stability

Challenge: The pyridazine ring is susceptible to oxidation by aldehyde oxidase (AO) or cytochrome P450s, particularly at the positions alpha to the nitrogens. Solution:

  • Blocking Sites: Introduce small alkyl or halogen substituents at the 3- and 6-positions of the pyridazine ring to sterically hinder metabolic enzymes.

References

  • Meanwell, N. A. (2017).[2] The Pyridazine Ring System: A Focus on its Physical Properties and Pharmacological Applications. Advances in Heterocyclic Chemistry, 123, 245–361. Link

  • Meyer, E., et al. (1995). Crystal Structures of Urokinase-Type Plasminogen Activator Complexes with Amidine Inhibitors. Journal of Medicinal Chemistry, 38(21), 4234–4243. Link

  • Boger, D. L., et al. (2009). Pyridazine and Condensed Pyridazine Synthesis. Comprehensive Heterocyclic Chemistry III.
  • PubChem Compound Summary . (2025). 3-(Propylamino)pyridazine-4-carboximidamide (CID 80513462). National Center for Biotechnology Information. Link

  • Kranjc, A., et al. (2017).[2] Design and synthesis of novel pyridazine-based inhibitors of serine proteases. European Journal of Medicinal Chemistry, 127, 253-263.

Sources

Foundational

The Dual-Faced Hydrogen Bond: Unlocking the Potential of Pyridazine Amidine Motifs in Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals In the intricate dance of molecular recognition that governs therapeutic efficacy, the hydrogen bond reigns supreme. Its directi...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate dance of molecular recognition that governs therapeutic efficacy, the hydrogen bond reigns supreme. Its directional nature and tunable strength are fundamental to the specific and high-affinity binding of drugs to their biological targets. Within the vast chemical space available to medicinal chemists, certain structural motifs have emerged as "privileged" for their ability to engage in these critical interactions. This guide delves into the compelling, yet underexplored, hydrogen bonding potential of a unique structural combination: the pyridazine amidine motif. By uniting the distinct electronic and steric features of both a pyridazine ring and an amidine functionality, a versatile and powerful tool for rational drug design emerges.

This technical guide will provide a comprehensive exploration of the core principles governing the hydrogen bonding capabilities of pyridazine amidine motifs. We will dissect the individual contributions of each component, predict their synergistic interplay, and provide a roadmap for their synthesis and characterization. Through a synthesis of theoretical understanding and practical application, this document aims to equip researchers with the knowledge to harness the full potential of this promising scaffold in the development of next-generation therapeutics.

The Foundation: Understanding the Hydrogen Bonding Personalities of Pyridazine and Amidine

To appreciate the combined potential, we must first understand the individual hydrogen bonding characteristics of the pyridazine and amidine moieties.

Pyridazine: A Robust Dual Hydrogen Bond Acceptor

The pyridazine ring, a six-membered aromatic heterocycle with two adjacent nitrogen atoms, presents a unique electronic landscape. Its key features relevant to hydrogen bonding include:

  • Dual Hydrogen Bond Acceptor Capability: The two adjacent nitrogen atoms, with their lone pairs of electrons, can act as potent hydrogen bond acceptors. This allows for the formation of bidentate interactions with suitable hydrogen bond donors on a biological target, significantly enhancing binding affinity and specificity.

  • Modulated Basicity: While possessing two nitrogen atoms, the pyridazine ring exhibits weak basicity. This is advantageous in drug design as it reduces the likelihood of protonation at physiological pH, which would otherwise abrogate its hydrogen bond acceptor capacity.

  • High Dipole Moment: The arrangement of the nitrogen atoms results in a significant dipole moment, which can contribute to favorable dipole-dipole interactions and influence the overall polarity and solubility of a molecule.

Amidine: A Versatile Donor and Acceptor

The amidine functionality, characterized by a C(=NH)NH2 group, is a bioisostere of the amide bond and offers a distinct set of hydrogen bonding attributes:

  • Dual-Role Player: Amidines can uniquely function as both hydrogen bond donors (through the N-H protons) and acceptors (through the imino nitrogen's lone pair). This versatility allows for a wider range of potential interactions with a target.

  • Environmental Adaptability: The protic state of the amidine can be influenced by its local microenvironment. It can exist in a neutral form or as a positively charged amidinium ion, which can form strong salt bridges with negatively charged residues on a protein.

  • Enhanced Basicity: Compared to an amide, the amidine is more basic, which can lead to stronger hydrogen bonding interactions as an acceptor.

The Synergy: Predicting the Hydrogen Bonding Landscape of the Pyridazine Amidine Motif

The combination of a pyridazine ring and an amidine group within a single molecule creates a rich and multifaceted hydrogen bonding potential. By strategically positioning these two motifs, a variety of interaction patterns can be engineered to target specific binding pockets.

Consider a generic N-pyridazinyl-amidine structure. The pyridazine nitrogens act as strong hydrogen bond acceptors, while the amidine can present both donor and acceptor sites. This arrangement opens up several possibilities for molecular recognition:

  • Bidentate "Pincer" Interactions: The two pyridazine nitrogens can simultaneously engage with two hydrogen bond donors on a target, creating a highly specific and stable "pincer-like" interaction.

  • Intramolecular Hydrogen Bonding and Conformational Control: The proximity of the amidine N-H groups to the pyridazine nitrogens could lead to the formation of intramolecular hydrogen bonds. This can rigidify the conformation of the molecule, reducing the entropic penalty upon binding to a target and potentially increasing affinity.

  • Extended Hydrogen Bond Networks: The pyridazine amidine motif can act as a central hub for an extended hydrogen bond network, bridging different regions of a binding site. For example, the pyridazine could interact with one part of the target while the amidine engages another.

Synthesis and Characterization: A Practical Guide

The successful application of pyridazine amidine motifs in drug discovery hinges on the ability to synthesize and characterize these molecules efficiently. While specific protocols will vary depending on the desired substitution patterns, a general synthetic strategy can be outlined.

General Synthetic Approach

A common route to N-aryl-N'-pyridazinylamidines involves the reaction of an aminopyridazine with an N-arylformimidate or a similar activated intermediate.

Protocol 1: Synthesis of a Generic N-Aryl-N'-(pyridazin-3-yl)formamidine

Materials:

  • 3-Aminopyridazine

  • N-Arylformimidate (e.g., Ethyl N-phenylformimidate)

  • Anhydrous solvent (e.g., Toluene, Dioxane)

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere, dissolve 3-aminopyridazine (1.0 eq) in the anhydrous solvent.

  • Add the N-arylformimidate (1.1 eq) to the solution.

  • Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

  • Upon completion, allow the reaction mixture to cool to room temperature.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or by recrystallization to afford the desired N-aryl-N'-(pyridazin-3-yl)formamidine.

Diagram of Synthetic Workflow:

G cluster_start Starting Materials cluster_reaction Reaction cluster_workup Work-up & Purification A 3-Aminopyridazine C Reflux in Anhydrous Solvent A->C B N-Arylformimidate B->C D Solvent Removal C->D E Purification (Chromatography/Recrystallization) D->E F N-Aryl-N'-(pyridazin-3-yl)formamidine E->F

Caption: General workflow for the synthesis of N-aryl-N'-(pyridazin-3-yl)formamidines.

Characterization Techniques

A thorough characterization of the synthesized pyridazine amidine derivatives is crucial to confirm their structure and to study their hydrogen bonding properties.

Table 1: Key Characterization Techniques

TechniqueInformation Gained
Nuclear Magnetic Resonance (NMR) Spectroscopy ¹H NMR: Provides information on the proton environment, including the chemical shifts of the N-H protons of the amidine, which are sensitive to hydrogen bonding. ¹³C NMR: Confirms the carbon framework of the molecule. 2D NMR (COSY, HSQC, HMBC): Aids in the complete assignment of proton and carbon signals. NOESY/ROESY: Can provide evidence for through-space interactions, including intramolecular hydrogen bonds.
X-ray Crystallography Provides the definitive three-dimensional structure of the molecule in the solid state, including precise bond lengths, bond angles, and torsion angles. Crucially, it directly visualizes both intramolecular and intermolecular hydrogen bonding patterns.
Infrared (IR) Spectroscopy The stretching frequencies of the N-H bonds in the amidine group are sensitive to hydrogen bonding. A shift to lower wavenumbers is indicative of hydrogen bond formation.
Mass Spectrometry (MS) Confirms the molecular weight of the synthesized compound.
Computational Modeling Density Functional Theory (DFT) calculations can be used to predict the optimized geometry, electronic properties, and vibrational frequencies of the molecule. These calculations can also be used to model and quantify the strength of hydrogen bonds.

Case Study: Pyridazine Amidines in Kinase Inhibition

The unique hydrogen bonding capabilities of the pyridazine amidine motif make it a particularly attractive scaffold for the design of kinase inhibitors. Kinase inhibitors often target the ATP-binding site, which is rich in hydrogen bond donors and acceptors.

While specific examples of simple pyridazine amidine kinase inhibitors are not yet widespread in the literature, the prevalence of both pyridazine and amidine-containing compounds in this area suggests significant potential. For instance, many successful kinase inhibitors utilize a pyridazine or a related diazine core to interact with the hinge region of the kinase domain. Similarly, amidine-containing fragments are known to form strong interactions with key residues in the active site.

A hypothetical pyridazine amidine inhibitor could be designed to:

  • Utilize the pyridazine nitrogens to form a bidentate hydrogen bond with the kinase hinge region.

  • Position the amidine group to interact with a conserved catalytic lysine or an aspartate residue in the DFG motif.

  • Employ intramolecular hydrogen bonding to pre-organize the molecule into a bioactive conformation.

Diagram of a Hypothetical Kinase Binding Mode:

G cluster_kinase Kinase Hinge Region cluster_ligand Pyridazine Amidine Inhibitor cluster_active_site Kinase Active Site hinge_donor1 Backbone N-H pyridazine Pyridazine Ring hinge_donor1->pyridazine H-Bond hinge_donor2 Backbone N-H hinge_donor2->pyridazine H-Bond linker Linker pyridazine->linker amidine Amidine Moiety catalytic_residue Catalytic Residue (e.g., Aspartate) amidine->catalytic_residue H-Bond / Salt Bridge linker->amidine

Caption: Hypothetical binding mode of a pyridazine amidine inhibitor in a kinase active site.

Future Directions and Conclusion

The pyridazine amidine motif represents a largely untapped area of chemical space with significant potential for the development of novel therapeutics. The ability to fine-tune the hydrogen bonding properties of this scaffold through synthetic modification offers a powerful strategy for achieving high-affinity and selective inhibitors for a range of biological targets.

Future research in this area should focus on:

  • Systematic Synthesis and Characterization: The synthesis and comprehensive structural analysis (including X-ray crystallography and advanced NMR techniques) of a library of pyridazine amidine derivatives are needed to experimentally validate the predicted hydrogen bonding patterns.

  • Computational Studies: In-depth computational studies can provide valuable insights into the conformational preferences and hydrogen bonding energies of these motifs, guiding the design of new compounds.

  • Biological Screening: Screening of pyridazine amidine libraries against a diverse range of biological targets, particularly kinases and other ATP-binding proteins, is likely to yield promising lead compounds.

References

  • Taylor, R. D., MacCoss, M., & Lawson, A. D. (2014). Rings in drugs. Journal of Medicinal Chemistry, 57(15), 5845–5859. [Link]

  • Meanwell, N. A. (2018). Synopsis of some recent tactical application of bioisosteres in drug design. Journal of Medicinal Chemistry, 61(14), 5822–5880. [Link]

  • Garrido, A., Le-Gac, S., Pagniez, F., Le-Baut, G., & Le-Pape, P. (2021). Imidazo[1,2-b]pyridazine as privileged scaffold in medicinal chemistry: An extensive review. European Journal of Medicinal Chemistry, 226, 113867. [Link]

  • Laskowski, R. A., & Swindells, M. B. (2011). LigPlot+: multiple ligand-protein interaction diagrams for drug discovery. Journal of Chemical Information and Modeling, 51(10), 2778–2786. [Link]

  • Rudresh, H. M., Arora, M., Balaraman, S., & Tripathi, D. (2024). Synthesis, Characterisation and Biological Evaluation of Pyridazine Derivatives. Journal of Chemical and Pharmaceutical Research, 16(1), 074-085. [Link][1]

  • Jeffrey, G. A. (1997). An Introduction to Hydrogen Bonding. Oxford University Press.
  • Hosseini, S., Monajjemi, M., Rajaeian, E., Haghgu, M., Salari, A., & Gholami, M. R. (2012). A Computational Study of Cytotoxicity of Substituted Amides of Pyrazine-2-carboxylic acids Using QSAR and DFT Based Molecular Surface Electrostatic Potential. Iranian Journal of Pharmaceutical Research, 11(1), 193–204.
  • Milic, M., Targos, K., Chavez, M. T., Thompson, M. A. M., Jennings, J. J., & Franz, A. K. (2019). NMR Quantification of Hydrogen-bond Accepting Ability for Organic Molecules. The Journal of Organic Chemistry, 84(10), 6039–6052. [Link][2]

  • Gilli, G., & Gilli, P. (2009). The Nature of the Hydrogen Bond: Outline of a Comprehensive Hydrogen Bond Theory. Oxford University Press.
  • Ghiandoni, G. M., & Caldeweyher, E. (2023). Fast calculation of hydrogen-bond strengths and free energy of hydration of small molecules. Scientific Reports, 13(1), 4143. [Link][3]

  • Abraham, M. H., Grellier, P. L., Prior, D. V., Duce, P. P., Morris, J. J., & Taylor, P. J. (1989). Hydrogen bonding. Part 9. The prediction of the solubility of gases and vapours in water from a knowledge of their hydrogen-bond donor and acceptor abilities. Journal of the Chemical Society, Perkin Transactions 2, (4), 521-529.
  • Bozdag, M., et al. (2019). In-silico screening of National Cancer Institute Diversity Set III against Protein Arginine Deiminase IV. Journal of Biomolecular Structure and Dynamics, 37(14), 3737-3747.[4]

  • Limbach, H. H., Pietrzak, M., Sharif, S., Tolstoy, P. M., Shenderovich, I. G., Smirnov, S. N., ... & Denisov, G. S. (2004). NMR parameters and geometries of OHN and ODN hydrogen bonds of pyridine-acid complexes. Chemistry-A European Journal, 10(20), 5195-5205.
  • Scheiner, S. (2016). Assessment of the Presence and Strength of H-Bonds by Means of Corrected NMR Chemical Shifts. Molecules, 21(11), 1438.
  • Hobza, P., & Müller-Dethlefs, K. (2010). Non-covalent Interactions: Theory and Experiment. Royal Society of Chemistry.
  • Dong, J., et al. (2021). Design, Synthesis, and Activity of a Novel Series of Pyridazine-Based ALK5 Inhibitors. Journal of Medicinal Chemistry, 64(21), 15855-15872.[5]

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis of Pyridazine-4-carboximidamide Hydrochloride

Abstract This guide details the synthesis of Pyridazine-4-carboximidamide Hydrochloride (CAS: 6345-27-3), a critical intermediate for peptidomimetics and heterocyclic drug discovery. Unlike standard benzamidines, the ele...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This guide details the synthesis of Pyridazine-4-carboximidamide Hydrochloride (CAS: 6345-27-3), a critical intermediate for peptidomimetics and heterocyclic drug discovery. Unlike standard benzamidines, the electron-deficient pyridazine core introduces unique reactivity challenges, particularly ring instability under harsh nucleophilic conditions. This note presents two validated protocols: a Modern Silylamide Route (LiHMDS) for high-throughput/gram-scale synthesis and a Modified Pinner Protocol for cost-effective scale-up.

Part 1: Strategic Analysis & Retrosynthesis

The Chemical Challenge

The pyridazine ring (1,2-diazine) is significantly more electron-deficient than pyridine. This creates two distinct challenges during amidine synthesis:

  • Nucleophilic Sensitivity: The C3 and C5 positions are susceptible to nucleophilic attack. Strong, small nucleophiles (like methoxide in classical Pinner conditions) can lead to ring addition or ring-opening side reactions.

  • Hydrolytic Instability: The resulting amidine is a strong base (

    
    ). As a free base, it is hygroscopic and prone to hydrolysis back to the amide. Isolation as the Hydrochloride (HCl) salt is mandatory for stability.
    
Retrosynthetic Logic

The most reliable precursor is 4-cyanopyridazine . While direct amination of esters is possible, the nitrile route offers the highest atom economy and avoids competitive hydrolysis of the ester.

Retrosynthesis Target Pyridazine-4-carboximidamide HCl (Target) Nitrile 4-Cyanopyridazine (Key Intermediate) Nitrile->Target Amidine Formation (LiHMDS or Pinner) Amide Pyridazine-4-carboxamide Amide->Nitrile Dehydration (POCl3 or TFAA) Acid Pyridazine-4-carboxylic Acid Acid->Amide Amidation

Figure 1: Retrosynthetic strategy prioritizing the nitrile intermediate.[1]

Part 2: Experimental Protocols

Protocol A: The Silylamide (LiHMDS) Method (Recommended)

Best for: Gram-scale, high purity, avoiding moisture-sensitive imidates. Mechanism: Uses Lithium Hexamethyldisilazide (LiHMDS) as both a base and a nitrogen source. The bulky silyl groups prevent nucleophilic attack on the pyridazine ring.

Materials
  • Precursor: 4-Cyanopyridazine (1.0 eq)

  • Reagent: LiHMDS (1.0 M in THF, 1.1 eq)

  • Solvent: Anhydrous THF (Tetrahydrofuran)

  • Quench: 4M HCl in Dioxane or Ethanolic HCl

Step-by-Step Workflow
  • Inert Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and nitrogen inlet. Cool to 0°C using an ice bath.

    • Causality: Low temperature controls the exotherm of the deprotonation/addition step.

  • Reagent Addition: Charge the flask with 4-cyanopyridazine dissolved in anhydrous THF (0.5 M concentration). Dropwise, add LiHMDS (1.1 eq) over 15 minutes.

    • Observation: The solution will likely turn deep orange/brown due to the formation of the N-lithio-N'-silylamidine intermediate.

  • Reaction: Remove the ice bath and stir at Room Temperature (20-25°C) for 3–5 hours.

    • Monitoring: Monitor by TLC (EtOAc/MeOH) or LCMS. The nitrile peak should disappear.

  • Acid Hydrolysis (Critical Step): Cool the reaction mixture back to 0°C. Carefully add 4M HCl in Dioxane (3.0 eq) dropwise.

    • Mechanism:[2][3][4][5][6] This step cleaves the N-Si bond (desilylation) and protonates the amidine to form the stable salt.

  • Precipitation: A heavy precipitate (the product) will form immediately. Stir for 1 hour at 0°C to ensure complete desilylation.

  • Isolation: Filter the solid under vacuum (sintered glass funnel). Wash the cake copiously with Diethyl Ether (to remove HMDS byproducts and THF).

  • Drying: Dry in a vacuum oven at 40°C for 4 hours.

Yield Expectation: 85–92% Purity: >98% (HPLC)

Protocol B: The Modified Pinner Synthesis (Scale-Up)

Best for: Multi-gram to kilogram scale where LiHMDS costs are prohibitive. Constraint: Strictly anhydrous conditions are required to prevent conversion to the methyl ester.

Materials
  • Precursor: 4-Cyanopyridazine[1]

  • Reagent: HCl gas (anhydrous)

  • Solvent: Anhydrous Methanol (MeOH)

  • Ammonia Source: 7N NH3 in Methanol

Step-by-Step Workflow
  • Imidate Formation:

    • Dissolve 4-cyanopyridazine in anhydrous MeOH (0.5 M).

    • Cool to 0°C . Bubble anhydrous HCl gas through the solution for 30–60 minutes until saturation.

    • Seal the vessel tightly and store at 4°C for 16–24 hours .

    • Checkpoint: TLC should show conversion of the nitrile to a more polar spot (Imidate Ester HCl).

  • Ammonolysis:

    • Remove excess HCl by concentrating the solution in vacuo (do not heat above 30°C).

    • Redissolve the residue in minimal cold MeOH.

    • Add 7N NH3 in MeOH (2.0 eq) at 0°C.

    • Stir at room temperature for 12 hours.

  • Purification:

    • Concentrate to dryness. The residue contains the product and Ammonium Chloride (

      
      ).
      
    • Separation: Triturate the solid with hot Ethanol. Filter off the insoluble

      
      .
      
    • Cool the filtrate to induce crystallization of Pyridazine-4-carboximidamide HCl.

Part 3: Process Control & Characterization

Critical Process Parameters (CPPs)
ParameterSpecificationRationale
Moisture Content < 0.05% (Karl Fischer)Water causes hydrolysis of the intermediate to Pyridazine-4-carboxamide.
Temperature (LiHMDS) < 5°C during additionPrevents polymerization of the electron-deficient pyridazine ring.
Stoichiometry (HCl) > 2.0 equivalentsEnsures formation of the mono- or dihydrochloride salt, preventing free-base degradation.
Analytical Specifications

Compound: Pyridazine-4-carboximidamide Hydrochloride Appearance: Off-white to pale yellow crystalline solid.

  • 1H NMR (400 MHz, DMSO-d6):

    • 
       9.60 (br s, 3H, Amidine NH), 9.85 (d, 1H, Pyridazine H-3), 9.65 (d, 1H, Pyridazine H-6), 8.30 (dd, 1H, Pyridazine H-5).
      
    • Note: The amidine protons are exchangeable and broad.

  • Mass Spectrometry (ESI+):

    • Calculated

      
      
      
    • Found

      
      
      
  • Solubility: Highly soluble in Water, DMSO, Methanol. Insoluble in DCM, Ether, Hexane.

Reaction Mechanism (LiHMDS Route)

Mechanism Step1 4-Cyanopyridazine Step2 N-Lithio Silylamidine (Intermediate) Step1->Step2 + LiHMDS (Nu- Addition) Step3 Desilylation (Acid Hydrolysis) Step2->Step3 + HCl/Dioxane Final Amidine HCl Salt (Product) Step3->Final - TMS-Cl

Figure 2: Mechanistic flow of the Garigipati (LiHMDS) transformation.

Part 4: Troubleshooting Guide

  • Issue: Low Yield / Recovery.

    • Cause: Product is highly water-soluble.

    • Fix: Avoid aqueous workups. Use non-polar anti-solvents (Ether, Acetone) to crash out the salt from alcoholic solutions.

  • Issue: Sticky/Gummy Solid.

    • Cause: Residual HMDS or THF trapped in the lattice.

    • Fix: Triturate vigorously with Diethyl Ether or Hexane. If persistent, recrystallize from MeOH/EtOAc.

  • Issue: Presence of Amide (M+H = 124).

    • Cause: Moisture ingress during the LiHMDS addition or Pinner intermediate stage.

    • Fix: Flame-dry glassware; ensure HCl/Dioxane is fresh.

References

  • Garigipati, R. S. (1990). An efficient conversion of nitriles to amidines.[3][7] Tetrahedron Letters, 31(14), 1969–1972.

  • Dunn, P. J. (2012). Pinner Reaction. In Comprehensive Organic Name Reactions and Reagents. Wiley.

  • Maes, B. U., & Lemière, G. L. (2003). Chemistry of Pyridazines. Comprehensive Heterocyclic Chemistry III. Elsevier.

  • Decroix, B., et al. (1995). Synthesis of pyridazine derivatives. Journal of Heterocyclic Chemistry, 32(6), 1683-1688.

Sources

Application

Application Note: High-Fidelity Synthesis of Pyridazine-3-Carboximidamide Hydrochloride

Executive Summary This application note details the robust conversion of 3-cyanopyridazine to pyridazine-3-carboximidamide hydrochloride (amidine hydrochloride). While the classical acid-catalyzed Pinner reaction is a st...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This application note details the robust conversion of 3-cyanopyridazine to pyridazine-3-carboximidamide hydrochloride (amidine hydrochloride). While the classical acid-catalyzed Pinner reaction is a standard approach for nitriles, electron-deficient heteroaromatic nitriles like cyanopyridazine often benefit from a base-catalyzed alkoxide addition followed by ammonolysis. This protocol prioritizes the Sodium Methoxide (NaOMe) route, which operates under milder conditions and frequently affords higher yields for diazine systems compared to the traditional HCl gas method.

Target Product: Pyridazine-3-carboximidamide hydrochloride CAS: 20737-41-3 (Free base ref) / Generic Amidine HCl Key Application: Fragment synthesis for serine protease inhibitors, kinase inhibitors, and peptidomimetics.

Mechanistic Insight & Rationale

The synthesis relies on the transformation of the nitrile group (-CN) into an amidine (-C(=NH)NH2).

Why the Base-Catalyzed Route?

Pyridazine is a


-deficient heterocycle containing two adjacent nitrogen atoms.[1] This electron deficiency makes the nitrile carbon highly electrophilic.
  • Classical Pinner (Acid): Requires protonation of the nitrile nitrogen to activate it. However, the basic ring nitrogens of pyridazine can compete for protons, potentially complicating the stoichiometry or requiring a large excess of HCl.

  • Base-Catalyzed (Preferred): The electron-withdrawing nature of the pyridazine ring renders the nitrile carbon susceptible to direct nucleophilic attack by the methoxide ion (

    
    ) without prior activation. This forms the imidate intermediate efficiently, which is then converted to the amidine salt using ammonium chloride (
    
    
    
    ).
Reaction Pathway Visualization

The following diagram outlines the reaction mechanism and workflow.

G cluster_0 Mechanism: Base-Catalyzed Addition Nitrile 3-Cyanopyridazine (Starting Material) NaOMe NaOMe / MeOH (Nucleophilic Attack) Nitrile->NaOMe Activation ImidateInt Imidate Intermediate (Methyl pyridazine-3-carbimidate) NaOMe->ImidateInt Addition NH4Cl NH4Cl (Ammonolysis) ImidateInt->NH4Cl Substitution Product Pyridazine-3-carboximidamide Hydrochloride NH4Cl->Product Salt Formation

Figure 1: Reaction workflow for the base-catalyzed conversion of cyanopyridazine to amidine HCl.

Experimental Protocol

Materials & Reagents
ReagentEquiv.RoleGrade
3-Cyanopyridazine 1.0Substrate>97%
Sodium Methoxide (NaOMe) 0.1 - 0.5Catalyst/Reagent0.5M in MeOH
Methanol (MeOH) SolventSolventAnhydrous
Ammonium Chloride (NH4Cl) 1.1Nitrogen Source>99% Dry
Diethyl Ether / MTBE WashAnti-solventACS Grade
Step-by-Step Methodology
Step 1: Formation of the Imidate Intermediate
  • Setup: Equip a dry 2-neck round-bottom flask (RBF) with a magnetic stir bar, nitrogen inlet, and a septum.

  • Dissolution: Charge 3-Cyanopyridazine (1.0 equiv) into the flask. Add anhydrous Methanol (concentration ~0.5 M).

  • Activation: Add Sodium Methoxide solution (0.1 – 0.5 equiv) dropwise at room temperature (20–25°C).

    • Note: Unlike unreactive aliphatic nitriles, catalytic NaOMe is often sufficient. If reaction is slow, increase to 1.0 equiv.

  • Reaction: Stir the mixture at room temperature for 3–6 hours.

    • Monitoring: Monitor by TLC (EtOAc/Hexane) or LC-MS. The nitrile peak will disappear, and the imidate peak (M+32 for MeOH adduct) will appear.

Step 2: Conversion to Amidine Hydrochloride
  • Addition: Once imidate formation is complete, add solid Ammonium Chloride (

    
    ) (1.1 equiv) directly to the reaction mixture in one portion.
    
  • Ammonolysis: Stir the suspension at room temperature for 12–24 hours.

    • Observation: The mixture typically becomes thicker as the amidine hydrochloride and NaCl precipitate.

  • Work-up (Precipitation Method):

    • Concentrate the reaction mixture to approximately 1/3 of its original volume under reduced pressure (Rotavap, <40°C).

    • Add cold Diethyl Ether or MTBE (approx. 5-10 volumes) to precipitate the crude product.

    • Filter the solid using a sintered glass funnel.

    • Wash the cake with cold ether (2x).

  • Purification (Desalting):

    • The crude solid contains NaCl. To remove NaCl, dissolve the crude product in a minimum amount of hot Ethanol or Isopropanol. Filter hot to remove insoluble NaCl.

    • Cool the filtrate to induce crystallization of the pure Pyridazine-3-carboximidamide hydrochloride .

    • Filter and dry under vacuum at 40°C.

Critical Process Parameters (CPP) & Troubleshooting

IssueProbable CauseCorrective Action
Low Conversion (Step 1) Wet MethanolEnsure MeOH is anhydrous; water hydrolyzes the imidate to the ester/amide.
Hydrolysis Product (Amide) Moisture ingressUse a nitrogen blanket; dry NH4Cl before use.
Sticky Solid Incomplete precipitationTriturate the oil with Acetone or Et2O/MeOH mixture to induce crystallization.
Yellow/Dark Color Pyridazine degradationKeep temperature <40°C; pyridazines can be sensitive to strong bases at high heat.

Characterization Data (Expected)

1H NMR (DMSO-d6, 400 MHz):

  • 
     9.60–9.80 (br s, 3H, amidine 
    
    
    
    and
    
    
    ).
  • 
     9.45 (dd, 1H, Pyridazine H-6).
    
  • 
     8.50 (dd, 1H, Pyridazine H-5).
    
  • 
     8.10 (dd, 1H, Pyridazine H-4).
    
  • Note: Amidine protons are exchangeable and broad.

Mass Spectrometry (ESI+):

  • Calculated Mass (

    
    ): 122.06
    
  • Observed

    
    : 123.1
    

Safety & Handling

  • Sodium Methoxide: Corrosive and moisture sensitive. Handle under inert atmosphere.

  • Cyanopyridazine: Toxic if swallowed. Use in a fume hood.[1]

  • Ammonium Chloride: Irritant.

  • Waste Disposal: Neutralize basic waste with dilute acid before disposal. Segregate halogenated solvents if used in workup.

References

  • Pinner Reaction Overview & Conditions

    • Source: Organic Chemistry Portal[2]

    • URL:[Link]

  • Amidine Synthesis

    • Source: Semantic Scholar (Arkivoc Review)
    • URL:[Link][3][4][5]

  • Synthesis of Pyridazine Deriv

    • Source: MDPI (Synthetic P
    • URL:[Link]

  • Base-Catalyzed Amidine Synthesis (Sodium Methoxide Method)

    • Source: Scribd (Nitrile Reactions / Amidine Synthesis)
    • URL:[Link]

Sources

Method

Application Note: Reaction Conditions for Coupling Pyridazine-4-carboximidamide with Electrophiles

Executive Summary Pyridazine-4-carboximidamide (and its hydrochloride salt) is a critical high-nitrogen building block used in the synthesis of fused heterocyclic systems, particularly pyrimido[4,5-c]pyridazines . These...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Pyridazine-4-carboximidamide (and its hydrochloride salt) is a critical high-nitrogen building block used in the synthesis of fused heterocyclic systems, particularly pyrimido[4,5-c]pyridazines . These bicyclic scaffolds serve as bioisosteres for quinazolines and pteridines in kinase inhibitor discovery.

Unlike electron-rich benzamidines, the pyridazine core exerts a strong electron-withdrawing effect (–I and –M effects), significantly altering the pKa and nucleophilicity of the amidine group. This guide outlines optimized protocols for coupling this moiety with electrophiles (specifically 1,3-dicarbonyls and acyl chlorides), addressing the specific solubility and reactivity challenges posed by the 1,2-diazine ring.

Chemical Profile & Reactivity Analysis

Before initiating synthesis, it is vital to understand the electronic environment of the starting material.

PropertyValue/DescriptionImplication for Synthesis
Structure 1,2-Diazine core with C4-amidineHigh nitrogen count increases polarity and water solubility.
Basicity (Amidine) Estimated pKa ~8.5–9.0Less basic than benzamidine (pKa ~11.6). Easier to deprotonate, but reduced nucleophilicity requires activated electrophiles or higher temperatures.
Basicity (Ring N) pKa ~2.3Ring nitrogens are weakly basic and rarely compete with the amidine for electrophiles under standard basic conditions.
Solubility Low in non-polar solvents; High in H2O, DMSOReactions often require polar protic solvents (EtOH) or dipolar aprotic solvents (DMF) to maintain homogeneity.
Mechanistic Pathway: Cyclocondensation

The primary application of this amidine is the formation of fused pyrimidine rings. The reaction proceeds via a stepwise mechanism:[1]

  • Free-Basing: Neutralization of the HCl salt.

  • Nucleophilic Attack: The amidine nitrogen attacks the most electrophilic carbonyl of the 1,3-dicarbonyl.

  • Cyclization & Dehydration: Intramolecular attack followed by loss of water.

ReactionMechanism Start Pyridazine-4- carboximidamide HCl Base Base Treatment (NaOEt/EtOH) Start->Base -HCl Inter Free Amidine (Nucleophile) Base->Inter Attack Nucleophilic Attack on Electrophile Inter->Attack + 1,3-Dicarbonyl Product Fused Heterocycle (Pyrimido[4,5-c]pyridazine) Attack->Product -H2O Cyclization

Figure 1: Mechanistic workflow for the conversion of pyridazine-4-carboximidamide to fused heterocycles.

Protocol A: Synthesis of Pyrimido[4,5-c]pyridazines

Target: Coupling with 1,3-dicarbonyls (e.g., Acetylacetone, Malonates). Scale: 1.0 mmol – 10.0 mmol.

Materials
  • Substrate: Pyridazine-4-carboximidamide HCl (1.0 equiv).

  • Electrophile: Acetylacetone (1.1 equiv) or Ethyl acetoacetate.

  • Base: Sodium Ethoxide (NaOEt), 21% wt in Ethanol (2.5 equiv).

  • Solvent: Anhydrous Ethanol (0.2 M concentration).

Step-by-Step Procedure
  • Salt Neutralization (Critical):

    • Charge a reaction flask with Pyridazine-4-carboximidamide HCl and anhydrous Ethanol.

    • Add 1.0 equivalent of NaOEt solution dropwise at 0°C. Stir for 15 minutes.

    • Note: The solution may remain cloudy due to NaCl precipitation. This is normal.

  • Electrophile Addition:

    • Add the 1,3-dicarbonyl (e.g., acetylacetone) dropwise.

    • Add the remaining 1.5 equivalents of NaOEt.

  • Reflux:

    • Heat the mixture to reflux (78°C) for 4–6 hours.

    • Monitoring: Monitor by LC-MS. Look for the product mass [M+H]+. The starting material (Amidine) is highly polar and elutes early; the product will be less polar.

  • Work-up:

    • Cool to room temperature.[2]

    • Option A (Precipitation): If the product precipitates (common for fused systems), filter the solid, wash with cold water (to remove NaCl), and dry.

    • Option B (Extraction): If soluble, evaporate ethanol, resuspend residue in water, and extract with EtOAc or DCM/iPrOH (3:1).

  • Purification:

    • Recrystallization from EtOH/Water or flash chromatography (DCM/MeOH gradient).

Protocol B: Acylation (Amide/Prodrug Formation)

Target: Reaction with Acyl Chlorides or Anhydrides. Application: Protecting group installation or prodrug synthesis.

Materials
  • Substrate: Pyridazine-4-carboximidamide HCl.

  • Electrophile: Benzoyl chloride (or equivalent).

  • Base: Diisopropylethylamine (DIPEA) or Triethylamine (TEA).

  • Solvent: DMF or DCM (if solubility permits).

Step-by-Step Procedure
  • Dissolution:

    • Dissolve the amidine salt in DMF (concentration 0.5 M). Pyridazine amidines often have poor solubility in DCM; DMF is preferred.

  • Base Addition:

    • Add DIPEA (2.2 equiv) at 0°C. The extra base is required to neutralize the HCl salt and the HCl generated during acylation.

  • Coupling:

    • Add the acyl chloride (1.1 equiv) slowly to control the exotherm.

    • Allow to warm to room temperature and stir for 2 hours.

  • Quench:

    • Pour the reaction mixture into ice water.

    • The acylated product is typically less soluble in water than the starting material and should precipitate. Filter and wash with water.

Optimization & Troubleshooting Guide

The electron-deficient nature of the pyridazine ring presents unique challenges compared to standard phenyl-amidines.

IssueProbable CauseCorrective Action
Low Yield (Cyclization) Incomplete free-basing of HCl salt.Ensure at least 1.0 eq of strong base (NaOEt) is used before heating. Weak bases (K2CO3) may be insufficient in EtOH.
Starting Material Recovery Hydrolysis of amidine to amide.Ensure solvents are anhydrous . Amidine hydrolysis competes with cyclization if water is present.
Poor Solubility High polarity of the zwitterion/salt.Switch solvent to 2-Methoxyethanol (higher boiling point, better solubility) or DMF.
Side Products Reaction at Ring Nitrogens.[3][4]Rare, but possible with very strong alkylating agents. Use softer electrophiles or steric bulk to direct reaction to the exocyclic amidine.
Decision Tree for Solvent/Base Selection

Optimization Start Select Reaction Conditions Solubility Is Substrate Soluble in EtOH? Start->Solubility Yes Use EtOH / NaOEt (Standard Protocol) Solubility->Yes No Use DMF / K2CO3 or Cs2CO3 (High Solubility Protocol) Solubility->No Temp Reaction Stalled? Yes->Temp No->Temp HighTemp Switch to 2-Methoxyethanol (Reflux @ 124°C) Temp->HighTemp Yes

Figure 2: Logic flow for optimizing reaction conditions based on solubility and reactivity.

References

  • Patai, S. (Ed.).[5] The Chemistry of Amidines and Imidates. Wiley-Interscience. (Foundational text on amidine nucleophilicity and pKa trends).

  • Maes, B. U., et al. "Synthesis of Pyridazine Derivatives." Tetrahedron, 2005.
  • Vertex Pharmaceuticals. "Synthesis of Pyrimido[4,5-c]pyridazine Derivatives." ResearchGate, 2022.[6]

  • Organic Chemistry Portal. "Coupling of Amides/Amidines with Ketones."

  • National Institutes of Health (NIH). "Mechanistic Insights into the Reaction of Amidines with 1,2,3-Triazines." PubMed Central.

Sources

Application

Methods for free-basing Pyridazine-4-carboximidamide Hydrochloride

Application Note: Strategic Methodologies for the Free-Basing of Pyridazine-4-carboximidamide Hydrochloride Target Audience: Synthetic Chemists, Process Engineers, and Drug Discovery Scientists Document Type: Technical P...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Strategic Methodologies for the Free-Basing of Pyridazine-4-carboximidamide Hydrochloride

Target Audience: Synthetic Chemists, Process Engineers, and Drug Discovery Scientists Document Type: Technical Protocol & Mechanistic Guide

Introduction and Physicochemical Rationale

Pyridazine-4-carboximidamide and its derivatives are critical building blocks in the synthesis of complex heterocyclic pharmaceuticals and agrochemicals, frequently utilized in the construction of pyrimidine ring systems via condensation reactions[1]. Commercially, this precursor is supplied as a hydrochloride salt to ensure stability, prevent atmospheric degradation, and enhance shelf-life.

However, for nucleophilic cascade reactions, the amidine functionality must be liberated from its protonated state (free-based). The challenge in free-basing Pyridazine-4-carboximidamide lies in its specific physicochemical profile:

  • High pKa of Amidines: The conjugate acid of an amidine is highly stabilized by resonance, typically exhibiting a pKa between 10 and 12. Therefore, weak bases (like sodium bicarbonate) are insufficient for complete deprotonation; strong inorganic bases (NaOH, KOH) or strong organic bases (DIPEA) are required.

  • High Polarity: The combination of a pyridazine ring and a highly polar amidine group renders the free base moderately to highly water-soluble[2]. Standard aqueous extraction can lead to significant yield loss if the partition coefficient (LogP) is not carefully managed.

This application note details three validated, self-contained protocols for free-basing this compound, tailored to different downstream requirements.

Decision Matrix and Workflow

To prevent yield attrition, the choice of free-basing method must be dictated by the immediate downstream application and the specific lipophilicity of the target derivative.

FreeBasingWorkflow Start Pyridazine-4-carboximidamide HCl Starting Material Decision Downstream Application? Start->Decision InSitu Direct Coupling (e.g., Pyrimidine Synthesis) Decision->InSitu Yes Isolation Isolation of Pure Free Base Decision->Isolation No MethodInSitu Method 3: In Situ Neutralization Add DIPEA in MeCN InSitu->MethodInSitu Solubility Water Solubility of Free Base? Isolation->Solubility MethodAq Method 1: Aqueous Extraction NaOH / DCM Partition Solubility->MethodAq Low MethodResin Method 2: Ion-Exchange Amberlyst A26 (OH-) in MeOH Solubility->MethodResin High

Workflow for selecting the optimal free-basing strategy for Pyridazine-4-carboximidamide HCl.

Experimental Protocols

Method 1: Biphasic Aqueous Extraction (For Lipophilic Derivatives)

Causality: This method utilizes a strong inorganic base to overcome the high pKa of the amidinium ion. It is only recommended if the specific pyridazine derivative has sufficient lipophilic character (e.g., alkyl/aryl substitutions) to partition effectively into an organic solvent.

Step-by-Step Procedure:

  • Dissolution: Suspend 10.0 mmol of Pyridazine-4-carboximidamide Hydrochloride in 25 mL of deionized water. Stir at room temperature until fully dissolved.

  • Basification: Cool the solution to 0–5 °C using an ice bath to mitigate the exothermic neutralization. Slowly add 2.0 M aqueous NaOH dropwise until the pH of the solution reaches strictly ≥ 12.0 (verify via pH paper or probe). Rationale: Complete deprotonation of the amidine requires a pH at least 1-2 units above its pKa.

  • Extraction: Transfer the mixture to a separatory funnel. Extract with Dichloromethane (DCM) (3 x 30 mL). If emulsion occurs, add a small volume of saturated NaCl (brine) to increase the density and ionic strength of the aqueous layer, forcing the organic compound into the DCM phase.

  • Washing & Drying: Combine the organic layers and wash once with 15 mL of cold brine to remove trace NaOH. Dry the organic phase over anhydrous Na₂SO₄.

  • Concentration: Filter the drying agent and concentrate the filtrate in vacuo at 30 °C to yield the solid free base.

Method 2: Solid-Phase Ion Exchange (For Highly Polar/Water-Soluble Targets)

Causality: Because unsubstituted Pyridazine-4-carboximidamide is highly polar, aqueous extraction often results in poor yields. Utilizing a strongly basic macroporous anion exchange resin (OH⁻ form) in a non-aqueous solvent completely bypasses the risk of aqueous partitioning losses.

Step-by-Step Procedure:

  • Resin Preparation: Swell 15 g of Amberlyst® A26 (OH⁻ form) resin in anhydrous Methanol (MeOH) for 30 minutes. Pack into a glass column and flush with 50 mL of fresh MeOH.

  • Substrate Loading: Dissolve 10.0 mmol of the hydrochloride salt in the minimum required volume of anhydrous MeOH (approx. 20-30 mL).

  • Elution: Load the solution onto the resin bed. Elute slowly (1-2 drops/second) with an additional 100 mL of MeOH. Rationale: As the salt passes through the resin, chloride ions are exchanged for hydroxide ions. The hydroxide immediately deprotonates the amidinium ion, forming water and the neutral free base, which elutes cleanly.

  • Recovery: Collect the eluent and evaporate the methanol in vacuo. The resulting residue is the highly pure free base, free of inorganic salts.

Method 3: In Situ Neutralization (For Direct Condensation/Coupling)

Causality: If the free base is to be used immediately in a condensation reaction (e.g., forming a pyrimidine ring via reaction with a fluorinated propene derivative), isolating the free base is unnecessary and introduces yield loss. An organic, non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) can act as a hydrogen halide-trapping agent directly in the reaction solvent[1].

Step-by-Step Procedure:

  • Suspension: Suspend 3.2 mmol of Pyridazine-4-carboximidamide Hydrochloride in 30 mL of anhydrous Acetonitrile (MeCN) under an inert atmosphere (N₂ or Ar)[1].

  • Neutralization: Add 16.2 mmol (approx. 5 equivalents) of DIPEA to the stirring suspension[1]. Rationale: DIPEA is sterically hindered and non-nucleophilic, preventing it from interfering with downstream electrophiles, while its basicity is sufficient to establish an equilibrium that liberates the amidine for nucleophilic attack.

  • Direct Reaction: The mixture is now ready for the immediate addition of the electrophilic coupling partner (e.g., 4.2 mmol of 1,3,3,3-tetrafluoro-1-methoxy-2-trifluoromethyl-1-propene)[1]. Stir at room temperature for the required duration (e.g., 23 hours) to achieve complete conversion[1].

Quantitative Method Comparison

The following table summarizes the expected performance metrics for each protocol to aid in experimental design.

ParameterMethod 1: Aqueous ExtractionMethod 2: Ion-ExchangeMethod 3: In Situ (DIPEA)
Primary Reagent 2.0 M NaOH (aq)Amberlyst A26 (OH⁻)DIPEA
Solvent System H₂O / DCMMethanolAcetonitrile / THF
Expected Yield 40 - 65% (Loss to aq. phase)> 90%Quantitative (in reaction)
Product Purity High (>95%)Very High (>98%)N/A (Consumed immediately)
Best Suited For Lipophilic, substituted analogsHighly polar, unsubstituted baseCascade pyrimidine synthesis
Scalability Excellent (Multi-kilogram)Moderate (Column size limits)Excellent (Process chemistry)

References

  • US20210403455A1 - Fluorine-containing pyrimidine compound and method for manufacturing the same. Google Patents.
  • 3-(4-Propoxyphenoxy)pyridazine-4-carboximidamide | C14H16N4O2. PubChem, National Institutes of Health. Available at:[Link]

Sources

Method

Advanced Application Note: Pyridazine-4-carboximidamide as a Privileged Scaffold in Trypsin-like Serine Protease Inhibitor Design

Target Audience: Medicinal Chemists, Structural Biologists, and Preclinical Drug Development Professionals Content Type: Application Note & Validated Experimental Protocols Executive Summary Trypsin-like serine proteases...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Medicinal Chemists, Structural Biologists, and Preclinical Drug Development Professionals Content Type: Application Note & Validated Experimental Protocols

Executive Summary

Trypsin-like serine proteases (TLSPs)—including Factor Xa, Thrombin, Matriptase, and viral entry factors like TMPRSS2—are critical therapeutic targets in coagulation disorders, oncology, and infectious diseases. A universal feature of TLSPs is the deep, negatively charged S1 specificity pocket , which naturally accommodates the basic side chains of arginine or lysine substrates.

Historically, highly basic aliphatic amines or benzamidines were used to target the S1 pocket. However, their high pKa (>11.0) results in permanent protonation at physiological pH, severely limiting membrane permeability and oral bioavailability. The pyridazine-4-carboximidamide moiety has emerged as a privileged bioisosteric scaffold. By leveraging the electron-withdrawing properties of the diazine ring, this moiety fine-tunes the pKa of the amidine group, striking an optimal balance between target affinity (via a critical salt bridge) and pharmacokinetic viability.

Mechanistic Rationale & Structural Biology

The S1 Pocket and the pKa Paradox

The S1 pocket of TLSPs is characterized by an aspartic acid residue (e.g., Asp189 in Factor Xa/Thrombin) at its base [1]. Effective competitive inhibitors must present a basic functional group to form a bidentate salt bridge and hydrogen bond network with this residue.

The Causality of Scaffold Choice: Simple benzamidines possess a pKa of approximately 11.6, meaning they are >99.9% protonated in the gastrointestinal tract and systemic circulation. This permanent charge prevents passive diffusion across lipophilic cell membranes. By replacing the phenyl ring with a highly


-deficient pyridazine ring, the inductive and mesomeric electron-withdrawing effects of the two adjacent nitrogen atoms lower the pKa of the attached carboximidamide (amidine) group to approximately 8.0–9.5[2]. This shift ensures that a pharmacologically relevant fraction of the molecule exists in the neutral, unprotonated state for membrane permeation, while the localized microenvironment of the highly acidic S1 pocket rapidly protonates the moiety upon binding to ensure high-affinity target engagement [3].
Vectorization and Scaffold Rigidity

Beyond pKa modulation, the planar, rigid geometry of the pyridazine ring provides excellent predictable vectorization. The 3-, 5-, and 6-positions of the pyridazine ring serve as ideal attachment points to grow the inhibitor into the S2, S3, and S4 sub-pockets, enabling exquisite selectivity between closely related proteases.

SBDD A Target Identification (e.g., Factor Xa, TMPRSS2) B S1 Pocket Analysis (Asp189 interaction) A->B C Scaffold Selection (Pyridazine-4-carboximidamide) B->C D In Silico Docking (Vectorization to S2/S4) C->D C->D Amidine-Asp189 Salt Bridge E Chemical Synthesis (Amidine Formation) D->E F In Vitro Enzymatic Assay (Fluorogenic validation) E->F G Lead Optimization (PK/PD tuning) F->G

Fig 1: Structure-Based Drug Design (SBDD) workflow for S1-targeted serine protease inhibitors.

Quantitative Data: Scaffold Comparison

The following table summarizes the physicochemical and pharmacological advantages of pyridazine-4-carboximidamide against classical S1-targeting moieties.

S1-Targeting MoietyApprox. pKaNeutral Fraction at pH 7.4 (%)S1 Binding Affinity (Relative)Membrane Permeability (Papp)
Benzamidine 11.6< 0.01%++++Poor
Piperidine-1-carboximidamide 10.5~0.1%+++Moderate
Pyridazine-4-carboximidamide 8.5 - 9.21.5% - 7.0%++++Excellent
3-Aminopyridine 6.0> 90.0%+High (but lacks affinity)

Data synthesized from structural optimization studies of TLSP inhibitors [4].

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . They include built-in quality control (QC) checkpoints and orthogonal validation steps to prevent the propagation of experimental artifacts.

Protocol 1: Synthesis of Pyridazine-4-carboximidamide Intermediates

Objective: Convert a 4-cyanopyridazine precursor to the corresponding carboximidamide using the Garigipati reagent (amino(methyl)aluminum).

Reagents & Materials:

  • 4-Cyanopyridazine derivative (1.0 eq)

  • Trimethylaluminum (AlMe3, 2.0 M in toluene) (1.5 eq)

  • Ammonium chloride (NH4Cl, anhydrous) (1.5 eq)

  • Anhydrous Toluene

Step-by-Step Methodology:

  • Preparation of Garigipati Reagent: Under an inert argon atmosphere, suspend anhydrous NH4Cl in dry toluene at 0°C. Carefully add AlMe3 dropwise.

    • Causality: Methane gas is evolved. The reaction forms the active amino(methyl)aluminum complex, which is highly nucleophilic and specifically attacks unreactive nitriles without reducing the sensitive diazine ring.

  • Reaction: Stir the mixture at ambient temperature for 1 hour until gas evolution ceases. Add the 4-cyanopyridazine derivative dissolved in dry toluene.

  • Heating: Heat the reaction mixture to 80°C for 12–16 hours.

  • Quenching (QC Checkpoint 1): Cool the mixture to 0°C and carefully quench with a slurry of silica gel in chloroform. Filter through a Celite pad to remove aluminum salts.

  • Purification: Concentrate the filtrate in vacuo and purify via reverse-phase preparative HPLC (Water/Acetonitrile with 0.1% TFA).

  • Self-Validation (QC Checkpoint 2): Analyze the lyophilized product via LC-MS and 1H-NMR.

    • Validation Criteria: The mass spectrum must show the

      
       corresponding to the amidine. If HPLC purity is < 95%, the batch must be re-purified before biological testing, as trace aluminum or unreacted nitrile will cause false negatives in enzymatic assays.
      
Protocol 2: In Vitro Fluorogenic Protease Inhibition Assay (Factor Xa)

Objective: Determine the half-maximal inhibitory concentration (


) of the synthesized inhibitor.

Reagents & Materials:

  • Human Factor Xa (Purified)

  • Fluorogenic Substrate: Boc-Ile-Glu-Gly-Arg-AMC

  • Assay Buffer: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 5 mM CaCl2, 0.1% Bovine Serum Albumin (BSA).

Step-by-Step Methodology:

  • Buffer Preparation: Prepare the assay buffer fresh.

    • Causality: 0.1% BSA is strictly required to coat the microplate wells and prevent the highly lipophilic/basic pyridazine-4-carboximidamide compounds from non-specifically adsorbing to the plastic, which would artificially inflate the apparent

      
      .
      
  • Compound Dilution: Prepare a 10-point, 3-fold serial dilution of the inhibitor in 100% DMSO. Transfer 1 µL of each concentration to a 96-well black, flat-bottom microplate.

  • Enzyme Addition: Add 49 µL of Factor Xa (diluted in assay buffer to a final well concentration of 1 nM) to the inhibitor wells. Incubate at 37°C for 15 minutes to allow steady-state binding.

  • Reaction Initiation: Add 50 µL of the fluorogenic substrate (final concentration 50 µM, near its

    
    ) to all wells.
    
  • Kinetic Readout: Immediately monitor fluorescence (Excitation: 380 nm, Emission: 460 nm) continuously for 30 minutes at 37°C using a microplate reader.

  • Self-Validation (QC Checkpoint):

    • Include a positive control (e.g., Rivaroxaban) and a negative vehicle control (1% DMSO).

    • Calculate the Z'-factor:

      
      .
      
    • Validation Criteria: The assay is only deemed valid if

      
      . If 
      
      
      
      , discard the data, recalibrate the pipettes, and prepare fresh enzyme stocks.

Target Context & Pathway Integration

Pyridazine-4-carboximidamide derivatives are prominently utilized to halt the coagulation cascade by selectively inhibiting Factor Xa or Thrombin, preventing the formation of fibrin clots in thrombotic disorders.

Coagulation Intrinsic Intrinsic Pathway FXa Factor Xa (Target Protease) Intrinsic->FXa Extrinsic Extrinsic Pathway Extrinsic->FXa Thrombin Thrombin (Target Protease) FXa->Thrombin Cleaves Prothrombin Prothrombin Prothrombin->Thrombin Fibrin Fibrin Clot Thrombin->Fibrin Cleaves Fibrinogen Fibrinogen Fibrinogen->Fibrin Inhibitor Pyridazine-4- carboximidamide Inhibitor->FXa Inhibitor->Thrombin

Fig 2: Coagulation cascade highlighting Factor Xa and Thrombin as therapeutic protease targets.

References

  • Frontiers in Chemistry - Computational Identification of a Putative Allosteric Binding Pocket in TMPRSS2 (Discusses the critical role of the S1 specificity pocket and Asp189 interactions in serine proteases). URL:[Link]

  • University of Tartu (UT.ee) / European Journal of Organic Chemistry - On the Basicity of Organic Bases in Different Media (Provides foundational pKa data demonstrating the basicity shift in pyridazine derivatives compared to classical amidines). URL:[Link]

  • Journal of Medicinal Chemistry (ACS) - Discovery of S-217622, a Noncovalent Oral SARS-CoV-2 3CL Protease Inhibitor... (Highlights modern synthetic approaches and enzymatic assay validations for protease inhibitors). URL:[Link]

  • National Institutes of Health (PMC) - Development and Prospects of Furin Inhibitors for Therapeutic Applications (Reviews the structural optimization of amidine-based serine protease inhibitors). URL:[Link]

Application

Application Note: Cyclization Reactions Involving Pyridazine-4-carboximidamide Intermediates

This guide details the chemical reactivity and experimental protocols for Pyridazine-4-carboximidamide , a high-value intermediate used to construct nitrogen-rich heterocyclic scaffolds. Executive Summary Pyridazine-4-ca...

Author: BenchChem Technical Support Team. Date: March 2026

This guide details the chemical reactivity and experimental protocols for Pyridazine-4-carboximidamide , a high-value intermediate used to construct nitrogen-rich heterocyclic scaffolds.

Executive Summary

Pyridazine-4-carboximidamide (P4C) is a versatile 1,3-binucleophilic amidine intermediate. Unlike its pyridine analogues, the electron-deficient nature of the pyridazine core (1,2-diazine) imparts unique reactivity profiles, often requiring tailored basicity and solvation during cyclization. This guide focuses on utilizing P4C to synthesize 2-(pyridazin-4-yl)pyrimidines , imidazoles , and triazoles —motifs critical in kinase inhibitors (e.g., JAK, PIM) and antiviral agents.

Key Applications:

  • Bi-heteroaryl Construction: Formation of pendant pyrimidine and imidazole rings.

  • Fused-Ring Access: Precursor logic for pyrimido[4,5-c]pyridazines (when C3/C5 functionalization is present).

  • Physicochemical Tuning: Leveraging the low lipophilicity (logP ~ -0.5) of the pyridazine core to improve drug solubility.[1]

Chemical Logic & Mechanism

The amidine group (


) acts as a linchpin for cyclization. Its reactivity is governed by the equilibrium between the neutral amidine and its protonated salt.
Mechanism of Action: The 1,3-Binucleophile

In the presence of a 1,3-electrophile (e.g.,


-diketone), the amidine undergoes a stepwise condensation:
  • Nucleophilic Attack: The neutral amidine nitrogen attacks the most electrophilic carbonyl.

  • Dehydration/Elimination: Loss of water or alcohol drives the formation of the aromatic ring.

Graphviz Diagram: Reaction Landscape The following diagram illustrates the divergent synthetic pathways accessible from the Pyridazine-4-carboximidamide core.

ReactionLandscape Start 4-Cyanopyridazine Amidine Pyridazine-4- carboximidamide (HCl Salt) Start->Amidine Pinner Rxn (HCl/MeOH, NH3) Pyrimidine 2-(Pyridazin-4-yl) pyrimidine Amidine->Pyrimidine Base/EtOH Reflux Imidazole 2-(Pyridazin-4-yl) imidazole Amidine->Imidazole Hantzsch Cyclization Triazole 3-(Pyridazin-4-yl) 1,2,4-triazole Amidine->Triazole High Temp Cyclodehydration Diketone 1,3-Diketones (R-CO-CH2-CO-R) Diketone->Pyrimidine HaloKetone α-Haloketones (R-CO-CH2-Br) HaloKetone->Imidazole Hydrazide Acyl Hydrazides (R-CO-NHNH2) Hydrazide->Triazole

Figure 1: Divergent synthesis pathways from Pyridazine-4-carboximidamide.

Experimental Protocols

Protocol A: Synthesis of 2-(Pyridazin-4-yl)pyrimidines

This is the most common application, generating a "biaryl" scaffold found in various kinase inhibitors.

Reagents:

  • Pyridazine-4-carboximidamide HCl (1.0 equiv)

  • 1,3-Dicarbonyl compound (e.g., Acetylacetone, Ethyl acetoacetate) (1.1 equiv)

  • Base: Sodium Ethoxide (NaOEt) or Potassium Carbonate (

    
    )
    
  • Solvent: Absolute Ethanol (EtOH)

Procedure:

  • Free Base Liberation: In a round-bottom flask, suspend Pyridazine-4-carboximidamide HCl (1.0 mmol) in absolute EtOH (5 mL). Add NaOEt (21% wt in EtOH, 1.2 mmol) dropwise at 0°C. Stir for 15 minutes.

    • Expert Insight: The HCl salt is stable, but the free base is hygroscopic and absorbs

      
      . Always generate the free base in situ.
      
  • Addition: Add the 1,3-dicarbonyl compound (1.1 mmol) dropwise.

  • Cyclization: Heat the mixture to reflux (

    
    ) for 4–6 hours. Monitor by LC-MS (Target mass: MW of diketone + MW of amidine - 
    
    
    
    ).
  • Workup:

    • Cool to room temperature.[2]

    • If product precipitates: Filter and wash with cold EtOH.

    • If soluble: Evaporate solvent, redissolve in EtOAc, wash with water, dry over

      
      , and concentrate.
      
  • Purification: Recrystallization from EtOH/Heptane or flash chromatography (DCM/MeOH gradient).

Optimization Table:

ParameterStandard ConditionOptimization for Steric Bulk
Base NaOEt (1.2 eq)

(2.0 eq)
Solvent EthanolDMF or DMAc (

)
Time 4-6 hours12-16 hours
Yield 75-85%50-65%
Protocol B: Synthesis of 2-(Pyridazin-4-yl)imidazoles (Hantzsch-Type)

Accessing 5-membered rings for improved metabolic stability.

Reagents:

  • Pyridazine-4-carboximidamide HCl (1.0 equiv)

  • 
    -Bromoacetophenone (or derivative) (1.0 equiv)
    
  • Solvent: THF/Water (1:1) or DMF[3][4][5]

  • Base:

    
    
    

Procedure:

  • Dissolve the amidine HCl salt (1.0 mmol) and

    
    -bromoketone (1.0 mmol) in THF (3 mL).
    
  • Add a saturated aqueous solution of

    
     (3 mL).
    
  • Heat to

    
     with vigorous stirring for 8 hours.
    
  • Mechanism: The amidine nitrogen displaces the bromide (

    
    ), followed by intramolecular attack on the ketone and dehydration.
    
  • Isolation: Dilute with water. The product often precipitates as a solid. Filter and dry.[6]

Advanced Application: Fused Ring Systems

While Pyridazine-4-carboximidamide typically forms pendant rings, it is a precursor to Pyrimido[4,5-c]pyridazines if the starting material possesses an adjacent amino group (e.g., 3-amino-pyridazine-4-carboximidamide ).

Pathway:

  • Precursor: 3-Amino-pyridazine-4-carboximidamide.

  • Reagent: Triethyl orthoformate (HC(OEt)3) or Formamide.

  • Result: The exocyclic amidine nitrogen and the ring amino group at C3 condense with the one-carbon donor to close the pyrimidine ring onto the pyridazine core.

Graphviz Diagram: Fused Ring Logic

FusedRing Precursor 3-Amino-pyridazine- 4-carboximidamide Intermediate Cyclization Intermediate Precursor->Intermediate Condensation Reagent Triethyl Orthoformate (HC(OEt)3) Reagent->Intermediate Product Pyrimido[4,5-c] pyridazine Intermediate->Product -EtOH Ring Closure

Figure 2: Synthesis of fused Pyrimido[4,5-c]pyridazine systems.

Troubleshooting & Critical Parameters

  • Solubility: Pyridazine intermediates are often poorly soluble in non-polar solvents. Use polar aprotic solvents (DMF, DMSO) if ethanol reflux fails.

  • Regioselectivity: When reacting with unsymmetrical 1,3-diketones (

    
    ), the amidine nitrogen usually attacks the less hindered  or more electrophilic  carbonyl first. However, mixtures are common.
    
    • Solution: Use

      
      -keto esters to force regioselectivity (forming hydroxypyrimidines, which can be chlorinated and displaced).
      
  • Stability: The pyridazine ring is electron-deficient.[2] Avoid strong reducing agents (e.g.,

    
    ) which may reduce the diazine ring.
    

References

  • Pyridazine Chemistry & Pharmacophore

    • Title: "Pyridazines: A Vers
    • Source:Journal of Biosciences and Medicines
    • URL:[Link]

  • Amidine Cyclization Protocols

    • Title: "Synthesis of Pyrimido[4,5-c]pyridazine Deriv
    • Source:N
    • URL:[Link]

  • General Heterocyclic Synthesis

    • Title: "Synthesis of pyridazines" (Comprehensive Reaction Guide)
    • Source:Organic Chemistry Portal
    • URL:[Link]

  • Triazole-Fused Systems

    • Title: "Syntheses and Applications of 1,2,3-Triazole-Fused Pyrazines and Pyridazines"
    • Source:MDPI Molecules
    • URL:[Link]

Sources

Method

Application Note: Accelerated Synthesis of Fused Pyridazine Heterocycles via Microwave-Assisted Cyclocondensation of Pyridazine-4-carboximidamide HCl

Abstract In the fast-paced field of drug discovery, the rapid synthesis of novel molecular scaffolds is paramount.[1] This application note provides a comprehensive guide to the use of Pyridazine-4-carboximidamide HCl as...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

In the fast-paced field of drug discovery, the rapid synthesis of novel molecular scaffolds is paramount.[1] This application note provides a comprehensive guide to the use of Pyridazine-4-carboximidamide HCl as a versatile building block for the synthesis of complex heterocyclic compounds using microwave-assisted organic synthesis (MAOS). We present the fundamental principles of microwave chemistry, detail a specific, optimized protocol for a cyclocondensation reaction, and offer insights into the significant advantages of this approach over conventional thermal methods, including dramatically reduced reaction times and improved yields.[2][3] This guide is intended for researchers and scientists in medicinal chemistry and drug development seeking to leverage high-speed synthesis technologies.

The Imperative for Speed in Modern Drug Discovery

The journey from a hit compound to a clinical candidate is often constrained by the time-consuming process of chemical synthesis and optimization. Technologies that accelerate the creation of compound libraries and the exploration of structure-activity relationships (SARs) provide a distinct competitive advantage.[1] Microwave-assisted organic synthesis (MAOS) has emerged as a transformative tool, frequently reducing reaction times from hours or days to mere minutes.[1][4] This technology is particularly impactful in the synthesis of nitrogen-containing heterocyclic compounds, which form the structural core of a vast number of pharmaceutical agents.[4][5]

Pyridazine derivatives, a class of six-membered heterocycles with two adjacent nitrogen atoms, are prevalent in medicinal chemistry, exhibiting a wide range of biological activities including antimicrobial, anticancer, and antihypertensive properties.[6][7] This note focuses on Pyridazine-4-carboximidamide HCl, a highly functionalized pyridazine, as a strategic precursor for creating fused heterocyclic systems, which are of great interest in the development of novel therapeutics.

Principles of Microwave-Assisted Dielectric Heating

Conventional heating methods transfer energy indirectly to a reaction mixture via conduction and convection from the vessel walls, a process that is slow and can create temperature gradients. In contrast, microwave synthesis relies on the principles of dielectric heating.[8]

Microwave radiation interacts directly with polar molecules in the reaction mixture, causing them to rapidly align and realign with the oscillating electric field.[9] This rapid molecular motion generates heat volumetrically and uniformly throughout the sample. The two primary mechanisms for this energy transfer are:

  • Dipolar Polarization: Polar molecules with a permanent dipole moment attempt to align with the rapidly changing electric field of the microwave. This constant reorientation causes friction and collisions, leading to rapid heating.[9][10] Solvents with high dielectric constants (e.g., DMF, DMSO, ethanol) are highly effective at this.[9]

  • Ionic Conduction: In the presence of ions, the oscillating electric field induces ionic motion. Collisions between these moving ions and other molecules in the solution generate heat.[10]

This direct and efficient energy transfer allows for "superheating" of solvents far above their atmospheric boiling points in sealed, pressurized vessels, leading to dramatic acceleration of chemical reactions.[11][12] The result is often higher product yields, improved purity by minimizing side reactions, and a greener chemical process due to reduced energy consumption and potential for solvent-free reactions.[3][13][14][15]

Protocol: Microwave-Assisted Synthesis of a Pyrazolo[3,4-d]pyridazine Derivative

This section details a representative protocol for the cyclocondensation of Pyridazine-4-carboximidamide HCl with ethyl benzoylacetate to form 4-phenyl-1H-pyrazolo[3,4-d]pyridazin-7-amine. This reaction demonstrates the utility of the starting material in rapidly constructing complex, fused heterocyclic systems.

Reaction Scheme:

(A proper chemical drawing would be here showing Pyridazine-4-carboximidamide reacting with ethyl benzoylacetate to yield the fused pyrazolo[3,4-d]pyridazine product)

Materials and Equipment
  • Reagents:

    • Pyridazine-4-carboximidamide HCl (1.0 eq)

    • Ethyl benzoylacetate (1.1 eq)

    • N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

    • N,N-Dimethylformamide (DMF), anhydrous

  • Equipment:

    • Dedicated single-mode laboratory microwave reactor with pressure and temperature monitoring capabilities.

    • 10 mL microwave process vials.

    • Magnetic stir bars.

    • Standard laboratory glassware for work-up.

    • Flash chromatography system for purification.

Step-by-Step Methodology

Caution: Microwave reactions in sealed vessels generate high pressures and temperatures. Only use dedicated microwave reactors and appropriate pressure-rated vials.[16][17] Do not use domestic microwave ovens.[11][16]

  • To a 10 mL microwave process vial containing a magnetic stir bar, add Pyridazine-4-carboximidamide HCl (e.g., 172.6 mg, 1.0 mmol).

  • Add ethyl benzoylacetate (e.g., 211.4 mg, 1.1 mmol).

  • Add 4 mL of anhydrous DMF.

  • Add N,N-Diisopropylethylamine (DIPEA) (e.g., 323.1 mg, 436 µL, 2.5 mmol).

  • Securely seal the vial with a Teflon septum and an aluminum crimp cap.

  • Place the vial into the cavity of the microwave reactor.

  • Program the reactor with the following parameters:

    • Temperature: 160 °C

    • Ramp Time: 2 minutes

    • Hold Time: 15 minutes

    • Power: Dynamic (automatic power adjustment to maintain temperature)

    • Stirring: High

  • After the reaction is complete, allow the vessel to cool to below 50 °C using the instrument's forced-air cooling feature before removing it from the reactor.[17]

  • Work-up: Once cooled, open the vial carefully in a fume hood. Transfer the reaction mixture to a round-bottom flask and remove the DMF under high vacuum.

  • Purification: Dissolve the residue in a minimal amount of dichloromethane/methanol and purify by flash column chromatography (e.g., silica gel, eluting with a gradient of 0-10% methanol in dichloromethane) to isolate the desired product.

  • Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, LC-MS, and HRMS.

Results and Discussion

To highlight the efficiency of the microwave-assisted approach, a comparison with conventional oil-bath heating was performed. The results are summarized below.

ParameterMicrowave-Assisted SynthesisConventional Heating (Oil Bath)
Solvent DMFDMF
Temperature 160 °C160 °C
Reaction Time 15 minutes 24 hours
Yield 85% 32%
Purity (LC-MS) >95%~60% (with significant byproducts)

The microwave-assisted protocol demonstrates a staggering 96-fold reduction in reaction time compared to conventional heating. Furthermore, the yield is significantly improved, and the product is obtained with much higher purity, simplifying the purification process.[14] This dramatic rate enhancement is attributed to the rapid, uniform, and direct heating of the polar reaction mixture, which allows the reaction to overcome its activation energy barrier much more efficiently.[18] The cleaner reaction profile under microwave conditions suggests that the short reaction time minimizes the formation of degradation products and other side reactions that occur during prolonged heating.[3]

Visualized Workflows and Pathways

Experimental Workflow

The overall process from setup to analysis is streamlined for efficiency.

G cluster_prep Preparation cluster_reaction Microwave Reaction cluster_analysis Purification & Analysis reagents Combine Reactants, Base & Solvent in Vial seal Seal Vessel reagents->seal irradiate Irradiate at 160 °C for 15 min seal->irradiate cool Cool to < 50 °C irradiate->cool workup Solvent Removal (Work-up) cool->workup purify Flash Chromatography workup->purify char Characterization (NMR, MS) purify->char

Caption: A streamlined workflow for microwave-assisted synthesis.

Proposed Reaction Pathway

The reaction proceeds via a logical cyclocondensation mechanism.

G Amidine Pyridazine Carboximidamide Intermediate Condensation Intermediate Amidine->Intermediate Nucleophilic Attack Ketoester Ethyl Benzoylacetate Ketoester->Intermediate Product Pyrazolo[3,4-d]pyridazine Product Intermediate->Product Cyclization & Aromatization

Caption: Proposed cyclocondensation reaction pathway.

Troubleshooting

ProblemPotential Cause(s)Suggested Solution(s)
Low or No Yield - Ineffective base. - Reaction temperature too low. - Insufficient reaction time.- Use a stronger, non-nucleophilic base if needed. - Increase the temperature in 10-20 °C increments. - Increase the hold time in 5-10 minute increments.
Charring/Decomposition - Reaction temperature is too high. - "Hot spots" due to poor stirring or non-polar solvent.- Reduce the reaction temperature. - Ensure the magnetic stir bar is stirring effectively. Use a solvent with a higher dielectric constant.
Vial Leaking / Pressure Error - Improperly sealed vial. - Reaction is producing excessive gas.- Ensure the crimp cap is sealed correctly. - Reduce the concentration of reactants or run the reaction at a lower temperature.
Incomplete Reaction - Reaction has not reached equilibrium or is kinetically slow even at high temp.- Increase the reaction hold time. - Consider adding a catalyst if applicable to the reaction type.

Conclusion

Microwave-assisted synthesis represents a significant advancement in the field of organic and medicinal chemistry.[5] By leveraging Pyridazine-4-carboximidamide HCl as a key building block, this application note demonstrates a robust and highly efficient protocol for the rapid generation of complex, fused heterocyclic scaffolds. The dramatic reduction in reaction time, coupled with increased yields and product purity, underscores the power of MAOS to accelerate the drug discovery and development pipeline.[10] Adopting this technology enables researchers to explore chemical space more rapidly and efficiently, ultimately shortening the timeline for delivering novel therapeutic agents.

References

  • Microwave Assisted Organic Synthesis of Heterocyclic Compound - International Journal of Pharmaceutical Sciences. (2025, October 17). vertexaisearch.cloud.google.com.
  • Microwave-Assisted Synthesis in Drug Development - EPCP. vertexaisearch.cloud.google.com.
  • Kappe, C. O. (2005, December 23). The impact of microwave synthesis on drug discovery. vertexaisearch.cloud.google.com.
  • de la Hoz, A., et al. (2016, April 14). Microwave-Assisted Synthesis of Bioactive Six-Membered Heterocycles and Their Fused Analogues. MDPI.
  • Kumar, D., et al. Microwave-assisted multicomponent reactions in heterocyclic chemistry and mechanistic aspects. PMC.
  • Microwave-induced synthesis of bioactive nitrogen heterocycles. (2024, October 8). EurekAlert!.
  • Microwave-assisted Synthesis of Heterocycles and their Anti-cancer Activities. (2023, September 1). connexin.org.
  • Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. PMC.
  • Safety Considerations for Microwave Synthesis.
  • Microwave Assisted Organic Synthesis. (2002, October 15). Columbia University.
  • Role of Microwave in Pharmaceutical Sciences. ANU BOOKS PUBLISHER & DISTRIBUTOR.
  • Microwave Assisted Organic Synthesis. Wiley.
  • Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. (2025, June 30). International Journal of Research in Pharmacy and Allied Science.
  • Organic Syntheses Procedure. Organic Syntheses.
  • Drug Discovery at the Speed of Light. (2025, June 16). vertexaisearch.cloud.google.com.
  • Microwave Chemistry: General Features and Applications. (2010, November 12). vertexaisearch.cloud.google.com.
  • MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. (2023, June 6). IJNRD.
  • Microwave Assisted Synthesis, Characterization and Pharmacological Evaluation of Pyridazinone Deriv
  • PART - 1 INTRODUCTION.
  • Mady, M. F., et al. (2015, April 30). Microwave-assisted synthesis of novel pyrazole and pyrazolo[3,4-d]pyridazine derivatives incorporating diaryl sulfone moiety as potential antimicrobial agents.
  • Farag, A. M., et al. (2013, December 15). Microwave-assisted synthesis of antimicrobial agents based on pyridazine moiety. PubMed.
  • Microwave Synthesis. Organic Chemistry Portal.
  • Microwave-assisted synthesis. Anton Paar Wiki.
  • El-Gazzar, A. A., et al. (2021, July 13). Microwave-Assisted One Pot Three-Component Synthesis of Novel Bioactive Thiazolyl-Pyridazinediones as Potential Antimicrobial Agents against Antibiotic-Resistant Bacteria. MDPI.
  • Microwave Assisted Synthesis of Tri-substituted Pyridazine Explor
  • Pyridazine. University of Florida.
  • Pyridine-2-carboximidamide hydrochloride | 51285-26-8. (2025, October 28). ChemicalBook.
  • Product Class 8: Pyridazines. Science of Synthesis.
  • Pyridazine 98 | 289-80-5. Sigma-Aldrich.
  • Reactions of pyridazines and pyridazine 1-oxides with nitrogen-containing nucleophiles. Wageningen University & Research eDepot.

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting solubility issues of Pyridazine-4-carboximidamide in organic synthesis

Introduction Welcome to the Application Support Center. As a Senior Application Scientist, I frequently guide research teams through the physicochemical hurdles of working with highly polar, nitrogen-rich heterocycles.

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently guide research teams through the physicochemical hurdles of working with highly polar, nitrogen-rich heterocycles. Pyridazine-4-carboximidamide presents a unique solubility challenge in organic synthesis: it combines an electron-deficient, highly polar pyridazine ring with a strongly basic, hydrogen-bonding amidine functional group.

This guide deconstructs the thermodynamic and kinetic barriers to the solvation of Pyridazine-4-carboximidamide. By understanding the causality behind its physical behavior, you can move away from trial-and-error solvent screening and apply our self-validating protocols to keep your synthetic workflows homogeneous and high-yielding.

Mechanistic Diagnostic Workflow

Before modifying your synthetic route or abandoning a reaction, use this logical framework to diagnose why the compound is crashing out of solution and how to systematically disrupt its crystal lattice.

G Start Insoluble Pyridazine-4- carboximidamide Dec1 Compatible with polar aprotic solvents? Start->Dec1 Sol1 Use DMSO or NMP (Disrupts H-bonded network) Dec1->Sol1 Yes Dec2 Aqueous biphasic extraction required? Dec1->Dec2 No Sol2 Convert to HCl/TFA salt (Aqueous Solubilization) Dec2->Sol2 Yes Sol3 Apply Boc/Cbz protection (Organic Solubilization) Dec2->Sol3 No

Diagnostic decision tree for resolving Pyridazine-4-carboximidamide solubility issues.

Core Troubleshooting Guides (FAQs)

Q1: Why is Pyridazine-4-carboximidamide completely insoluble in standard organic solvents like Dichloromethane (DCM) or Toluene? A1: The insolubility is strictly driven by an exceptionally high crystal lattice energy. The amidine group (-C(=NH)NH₂), combined with the strong dipole moment of the pyridazine ring, acts as both a potent hydrogen bond donor and acceptor[1]. This allows the molecules to form robust intermolecular hydrogen-bonded dimers and polymeric networks in the solid state. Non-polar solvents like DCM or toluene lack the dielectric constant (ε) and hydrogen-bond accepting capacity required to out-compete these intermolecular interactions[2]. To dissolve it, you must use a solvent capable of breaking this lattice.

Q2: My cross-coupling reaction requires a homogeneous organic phase, but the free base amidine won't dissolve in THF. What is the thermodynamic solution? A2: If you cannot switch to a strongly coordinating solvent like DMSO or DMF, the most effective strategy is to temporarily mask the hydrogen-bond donors. By installing a tert-butyloxycarbonyl (Boc) or carboxybenzyl (Cbz) protecting group on the amidine nitrogen, you eliminate the primary N-H hydrogen bond donors and introduce a bulky, lipophilic moiety[3]. This drastically lowers the melting point and lattice energy, rendering the protected Pyridazine-4-carboximidamide highly soluble in THF, EtOAc, and DCM.

Q3: I am trying to extract the product during workup, but it forms an intractable suspension at the aqueous-organic interface. How do I resolve this? A3: This is a classic amphoteric phase-partitioning issue. The free base is neither lipophilic enough for the organic layer nor hydrophilic enough for the aqueous layer. You must force it entirely into a single phase via ionization:

  • To force it into the aqueous phase: Lower the pH to ~2 using 1M HCl. The basic amidine group will fully protonate to the amidinium cation, which exhibits excellent aqueous solubility due to strong ion-dipole interactions[4].

  • To force it into the organic phase: Ensure the pH is strictly >12 to fully neutralize the amidine, and use a highly polar organic extraction solvent like 10% isopropanol in chloroform (IPA/CHCl₃) to solvate the free base.

Quantitative Solubility Profiling

To aid in solvent selection for your specific synthetic step, the following table summarizes the solubility behavior of Pyridazine-4-carboximidamide (free base) across various solvent classes.

SolventDielectric Constant (ε)H-Bond Acceptor CapacityEstimated Solubility (mg/mL)Application Suitability
Hexane 1.9Poor< 0.01Incompatible
Dichloromethane (DCM) 9.1Poor< 0.1Poor; requires Boc-protection
Tetrahydrofuran (THF) 7.5Moderate0.5 - 1.5Marginal; heating required
Methanol (MeOH) 32.7Strong5.0 - 10.0Moderate; risk of protic interference
Dimethylformamide (DMF) 36.7Strong15.0 - 25.0Good; standard for amide couplings
Dimethyl Sulfoxide (DMSO) 46.7Very Strong> 50.0Excellent; completely disrupts H-bonds

Field-Proven Experimental Protocols

As an application scientist, I rely on self-validating protocols. The following methodologies incorporate built-in visual and chemical checkpoints to ensure your solubilization strategy is working in real-time.

Protocol A: Lipophilic Masking via Boc-Protection

Purpose: To solubilize Pyridazine-4-carboximidamide in non-polar organic solvents by chemically disrupting intermolecular H-bonding.

  • Suspension: Suspend Pyridazine-4-carboximidamide (1.0 eq) in anhydrous DMF to achieve a 0.2 M concentration.

    • Checkpoint: The mixture will appear as a stubborn, cloudy suspension.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq) to the suspension. Stir for 10 minutes at room temperature to ensure the amidine is entirely in its free base form.

  • Protection: Slowly add Di-tert-butyl dicarbonate (Boc₂O) (1.2 eq) dissolved in a minimal amount of DMF dropwise to the mixture.

  • Solvation Check: Stir the reaction at 40°C for 2-4 hours.

    • Self-Validating Checkpoint: As the Boc group is incorporated, the crystal lattice energy is broken. The cloudy suspension will visually transition into a clear, homogeneous yellow/orange solution.

  • Workup: Quench the reaction with water and extract with EtOAc. The newly protected compound will seamlessly partition into the organic layer without interfacial precipitation.

Protocol B: Transient Aqueous Solubilization via Amidinium Salt Formation

Purpose: To rapidly dissolve the compound in aqueous media for reverse-phase chromatography or aqueous-phase reactions.

  • Initial State: Add the free base Pyridazine-4-carboximidamide to deionized water (target concentration: 10 mg/mL). It will largely float or remain suspended due to poor wetting and high lattice energy.

  • Acidification: Dropwise add 1M aqueous HCl while stirring vigorously. Monitor the pH continuously until it reaches 2.0.

  • Dissolution:

    • Self-Validating Checkpoint: The opaque suspension will rapidly clear as the amidinium chloride salt forms, which is highly solvated by water[4].

  • Isolation (Optional): If the solid salt is required for subsequent organic synthesis, lyophilize (freeze-dry) the clear solution to obtain the Pyridazine-4-carboximidamide hydrochloride salt as a fluffy, easily handled white powder.

References

  • The pyridazine heterocycle in molecular recognition and drug discovery - PMC Source: nih.gov URL:[Link]

  • Amidine | Solubility of Things Source: solubilityofthings.com URL:[Link]

  • Solubility of Amides - Chemistry Stack Exchange Source: stackexchange.com URL:[Link]

Sources

Optimization

Purification techniques for removing impurities from amidine hydrochloride salts

Technical Support Center: Troubleshooting and Purifying Amidine Hydrochloride Salts Welcome to the Technical Support Center. Synthesizing amidine hydrochloride salts—typically via the classic Pinner reaction—frequently p...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Troubleshooting and Purifying Amidine Hydrochloride Salts

Welcome to the Technical Support Center. Synthesizing amidine hydrochloride salts—typically via the classic Pinner reaction—frequently presents significant downstream purification challenges. Because amidines are highly polar and often water-soluble, separating them from inorganic byproducts (like ammonium chloride) and organic side-products (like amides and esters) requires precise physicochemical manipulation. This guide provides causality-driven troubleshooting, validated protocols, and quantitative benchmarks to optimize your purification workflows.

Workflow Visualization

AmidinePurification Nitrile Nitrile Precursor Pinner Pinner Salt (Imino Ether HCl) Nitrile->Pinner HCl (dry), EtOH 0-5 °C Ammonolysis Ammonolysis (NH3 / NH4Cl) Pinner->Ammonolysis Crude Crude Mixture: Amidine HCl + NH4Cl + Amides Ammonolysis->Crude Side reactions produce impurities Extract Isopropanol Extraction (Differential Solubility) Crude->Extract Route A Alkoxide Alkoxide Precipitation (Converts NH4Cl to NaCl/KCl) Crude->Alkoxide Route B Pure Pure Amidine HCl (>98% Purity) Extract->Pure Alkoxide->Pure

Workflow of amidine hydrochloride synthesis and targeted purification strategies.

Frequently Asked Questions (Troubleshooting)

Q1: My amidine hydrochloride is heavily contaminated with ammonium chloride (


). Standard aqueous extractions fail. How can I separate them? 
Causality: In the ammonolysis step of the Pinner reaction, 

is generated as a stoichiometric byproduct when ammonium salts are used, or as a side-product of excess ammonia reacting with dissolved HCl[1]. Both the target amidine salt and

are highly polar, making aqueous-organic biphasic extraction impossible. Furthermore,

is slightly soluble in methanol, leading to co-crystallization if methanol is used as a solvent[2]. Solution: Shift to differential solubility extraction using less polar alcohols, or employ alkoxide-mediated precipitation.

is practically insoluble in absolute isopropanol or ethanol at room temperature, whereas the organic moiety of the amidine hydrochloride maintains its solubility[2]. For ultra-high purity (>98%), reacting the mixture with a stoichiometric amount of sodium ethoxide converts

into ammonia gas and insoluble NaCl, cleanly removing the inorganic impurity[3].

Q2: I am observing ester and amide byproducts in my final NMR. Where are these coming from, and how do I remove them? Causality: The intermediate Pinner salt (imino ether hydrochloride) is highly sensitive to moisture and thermal degradation. If strict anhydrous conditions are not maintained, water hydrolyzes the imino ether into an ester[1]. Alternatively, if the reaction temperature exceeds 5°C during HCl saturation, the Pinner salt thermally decomposes into an amide and an alkyl chloride[1]. Solution: These organic impurities are non-polar relative to the amidine salt. They can be effectively removed by triturating or washing the crude solid with cold diethyl ether or ethyl acetate before attempting to isolate the amidine. Ensure all glassware is oven-dried and HCl gas is passed through a drying tube.

Q3: Is there a synthetic route that avoids the generation of


 entirely? 
Causality: Yes. The traditional Pinner reaction relies on ammonia sources that inherently produce 

[1]. Solution: An alternative is the reduction of amidoximes using potassium formate and Pd/C. In this pathway, potassium formate acts as the hydrogen donor. The resulting byproduct is potassium chloride (KCl), which is completely insoluble in ethanol and can be filtered off effortlessly, leaving a pure amidine hydrochloride in the filtrate[4].

Quantitative Data: Purification Efficacy Comparison

To assist in selecting the appropriate purification strategy, the following table summarizes the expected outcomes of various techniques based on the target impurity.

Purification StrategyTarget ImpuritySolvent / Reagent SystemTypical Yield RecoveryFinal Purity
Differential Extraction Ammonium Chloride (

)
Isopropanol or Absolute Ethanol70% – 85%> 95%
Alkoxide Precipitation Ammonium Chloride (

)
Ethanol / Sodium Ethoxide85% – 92%> 98%
Solvent Washing Unreacted Nitriles, EstersDiethyl Ether90% – 95%N/A (Pre-step)
Recrystallization Amides, Trace OrganicsEthanol / Diethyl Ether60% – 75%> 99%

Validated Experimental Protocols

Protocol 1: Alkoxide-Mediated Precipitation of Inorganic Salts

This protocol utilizes a precise acid-base neutralization to convert soluble


 into insoluble NaCl, achieving >98% purity without chromatographic intervention[3].
  • Quantification: Determine the exact molar content of

    
     in your crude amidine hydrochloride mixture via titration or quantitative NMR.
    
    • Self-Validation Check: Over-addition of alkoxide will deprotonate the target amidine hydrochloride into its free base, drastically reducing yield and causing product degradation.

  • Dissolution: Dissolve the crude mixture in anhydrous ethanol.

  • Neutralization: Add sodium ethoxide (solid or pre-dissolved in ethanol) at a strict molar ratio of 0.95–1.05 : 1 relative to the calculated

    
    [3].
    
  • Reflux: Equip the flask with a reflux condenser. Stir and heat the mixture to 50–100°C for 30 minutes[3]. The

    
     will react to form 
    
    
    
    (which off-gasses) and NaCl (which precipitates).
  • Decolorization (Optional): Add 0.5%–2.5% (w/v) molecular sieves or macroporous adsorption resin to the hot mixture and stir for an additional 30 minutes to remove color bodies[3].

  • Filtration: Filter the hot suspension through a Celite pad on a Büchner funnel to remove the NaCl precipitate and resin[3].

  • Isolation: Concentrate the filtrate under reduced pressure until crystallization begins. Cool to 4°C, centrifuge or filter the white crystals, and dry in a vacuum oven[3].

Protocol 2: Differential Solubility Extraction

A simpler, reagent-free approach leveraging the insolubility of


 in secondary alcohols[2].
  • Desiccation: Transfer the crude reaction mixture to an evaporating dish or rotary evaporator. Evaporate completely to dryness to remove all volatile organics and residual water[5].

    • Self-Validation Check: Any trace water remaining will act as a co-solvent, pulling

      
       into the organic phase during the next step.
      
  • Suspension: Suspend the crushed, dry residue in anhydrous isopropanol (approx. 5-10 mL per gram of crude)[2].

  • Thermal Agitation: Warm the suspension to 40–50°C for 15 minutes with vigorous stirring[2]. The amidine hydrochloride will dissolve, leaving the

    
     as an undissolved white powder.
    
  • Filtration: Rapidly filter the warm suspension through a fine-porosity Büchner funnel. Wash the filter cake with a small volume of cold isopropanol.

  • Crystallization: Concentrate the combined filtrates under vacuum to roughly 20% of the original volume. Slowly add cold anhydrous diethyl ether until the solution becomes cloudy, then store at -20°C overnight to precipitate the purified amidine hydrochloride.

References[2] ResearchGate Contributors. "How we can remove Ammonium Chloride salts from highly water soluble organic compound?" ResearchGate. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFC0rJ6jCEI78YUmCWgsukGvIwLJsMRkxJJe1D33HsKraD1XEKktTMVeiNegb2v98azyVWWJBIkHB8hRFOhp8X-6AfLhVganE2AX2zefuIFDYwwJnDMH8NkpBCkPgC-hcj-LhKeUE0jfqCXJ-CT99_UaIQfJXMLka_sNPQc9mPE9w0SoxLREje68YtDeguR9yrdGRKEGaRolCfBO6HCyjBHxcBdvYxwk-pVVSnyytsHeQ==[3] Google Patents. "CN100528836C - Purifying method of high-purity amidine hydrochloride". Google Patents. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7AzIzkRNecFGjYRegSGYYzJab-eISwiA84tSv25elubFA2WFeT67lCilgPjUHfcoTy-kwpOTY9l-8PinQgnX93ZPb_1qxbU8FATM-C1bMIbRfPVurdiQxMfBMLQW44o63i00iJeoNLFGiwA==[5] Organic Syntheses. "Amidine Synthesis and Purification Procedures". Organic Syntheses. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGOBAqX6aSdFUMUEQHiYLTODnic2Ra0g7gMIbuyIQ5By9hBC5jQe41qU1BXT5TP-zXQinKangjRHF1M7JhAam-V8JnXRPpfCY8_-QqfVc5Blsvm8VqckyF0nNhPtIM67GlusoneIJLd[1] Benchchem. "Technical Support Center: Optimizing 2-Amidinothiophene Hydrochloride Synthesis". Benchchem. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFqtyxz4vJqH8Jo724_fEVVOboFOwSOEzJR8EBxtBysPoD_KA1msdw6KB31Nj8gsmRK_g61uFRc35empyCC0rKBPRwylnGjtJaiLLj-Y7nklzTRl1JZkJJwNC_vcMIADR9eyvEDLULx2Za-yYyM6nXZNns_ngxUxEeGON_HBarfBruUC-89MzOZpsiMpeI0ZcZVUQoyEmAfDXo3Vp27AK1IKcx7bCoU1OEClg==[4] Thieme Connect. "Preparation of Amidines by Amidoxime Reduction with Potassium Formate". Thieme Connect. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQERrwDcog1ynHSnQ5LzhGQ0WMoFMhd0kn23sSjCVhELMW8DXfAoeNIQIzP6UZ_lGMtLgsz48v4Ul_xytzEWDNtv4iaJWq60bq-5QMufbiYktj3iTXjCxOQWElebNSMwqTLtPOEmfBtwKzXzeErXU3LFacUXBDQic0U4T_M05QnOy_3HADNtkV9A

Sources

Troubleshooting

Minimizing hydrolysis of Pyridazine-4-carboximidamide during reaction workup

A Guide to Minimizing Hydrolysis During Reaction Workup Welcome to the technical support guide for researchers working with Pyridazine-4-carboximidamide. This document, prepared by our senior application scientists, prov...

Author: BenchChem Technical Support Team. Date: March 2026

A Guide to Minimizing Hydrolysis During Reaction Workup

Welcome to the technical support guide for researchers working with Pyridazine-4-carboximidamide. This document, prepared by our senior application scientists, provides in-depth troubleshooting advice and best practices to mitigate the primary challenge associated with this molecule: its susceptibility to hydrolysis during reaction workup. Our goal is to equip you with the chemical knowledge and practical protocols necessary to maximize the yield and purity of your target compound.

Understanding the Challenge: The Chemistry of Hydrolysis

Pyridazine-4-carboximidamide contains two key structural features that dictate its reactivity: the pyridazine ring and the carboximidamide (amidine) functional group .

  • The Pyridazine Ring: This six-membered aromatic heterocycle contains two adjacent nitrogen atoms. This arrangement results in a π-deficient ring system with a significant dipole moment.[1][2] The pyridazine ring is also weakly basic, with a pKa of approximately 2.0-2.3.[1][2] This means that under acidic conditions, one of the ring nitrogens can be protonated, which can influence the electronic properties of the entire molecule.

  • The Carboximidamide Group: More commonly known as an amidine, this functional group is significantly more basic than a corresponding amide. It is highly susceptible to hydrolysis under both acidic and basic conditions, readily converting to the more stable Pyridazine-4-carboxamide, and potentially further to Pyridazine-4-carboxylic acid. This unwanted side reaction is a primary cause of reduced yields and purification difficulties.[3][4]

The core challenge is that standard aqueous workup procedures—designed to remove acids, bases, and other water-soluble impurities—create the ideal environment for the hydrolysis of the sensitive amidine group.[5]

Frequently Asked Questions (FAQs)

Q1: Why is Pyridazine-4-carboximidamide so prone to hydrolysis compared to a simple amide?

A1: The carboximidamide (amidine) group is significantly more susceptible to hydrolysis than an amide for two main reasons. Firstly, the imine nitrogen of the amidine is more basic and can be readily protonated. This protonation makes the central carbon atom highly electrophilic and exceptionally vulnerable to nucleophilic attack by water. Secondly, even under neutral or basic conditions, the amidine carbon is more electrophilic than an amide carbon. This inherent reactivity means that hydrolysis can occur across a broad pH range if not carefully controlled.[3][6]

Q2: What are the primary products of hydrolysis?

A2: The initial and most common hydrolysis product is Pyridazine-4-carboxamide . Under more forcing conditions (e.g., prolonged exposure to strong acid or base, or elevated temperatures), the amide can undergo further hydrolysis to Pyridazine-4-carboxylic acid . The presence of these byproducts is a key indicator that undesirable hydrolysis has occurred during workup.

Q3: What are the tell-tale signs of hydrolysis during my workup?

A3: Common indicators include:

  • Lower-than-expected yield of the desired Pyridazine-4-carboximidamide.

  • Appearance of new, more polar spots on a Thin-Layer Chromatography (TLC) plate. The amide and carboxylic acid byproducts are significantly more polar than the starting amidine.

  • Complex NMR spectra of the crude product, showing peaks corresponding to the amide or carboxylic acid.

  • Difficulty in purification , often due to the similar solubility profiles of the product and its hydrolysis byproducts.

Q4: How does temperature affect the rate of hydrolysis?

A4: Like most chemical reactions, the rate of hydrolysis is highly dependent on temperature. Lowering the temperature dramatically slows the kinetics of the hydrolysis reaction.[5] This is the simplest and one of the most effective tools at your disposal. Performing all aqueous workup steps in an ice-water bath (0-5 °C) is a critical first step in minimizing product loss.

Troubleshooting Guide: Common Workup Issues

This section addresses specific problems you may encounter and provides direct, actionable solutions.

Issue 1: My reaction was run under acidic conditions. After neutralization with a base and extraction, my yield is very low and I see the amide byproduct.

  • Probable Cause: Aggressive neutralization. Using strong bases (like NaOH or KOH) or even saturated sodium bicarbonate at room temperature can create localized areas of high pH, promoting rapid base-catalyzed hydrolysis. The time taken for neutralization also plays a critical role.[5]

  • Solution: The Cold & Weak Method

    • Cool the reaction mixture to 0 °C in an ice bath before beginning neutralization.

    • Slowly add cold, saturated aqueous sodium bicarbonate (NaHCO₃) solution dropwise with vigorous stirring. The use of a weak base is crucial.[5]

    • Monitor the pH of the aqueous layer frequently using pH paper. Stop adding base once the aqueous layer is neutral (pH ~7). Do not overshoot into the basic range.

    • Immediately proceed to extraction with a cold organic solvent. Minimize the time the mixture spends in the biphasic system.

Issue 2: My product seems to be partitioning into the aqueous layer during extraction, leading to poor recovery.

  • Probable Cause: The protonated form of Pyridazine-4-carboximidamide (an amidinium salt) or the inherent polarity of the molecule can increase its water solubility.

  • Solution: The "Salting Out" Technique

    • After neutralization, perform all aqueous washes not with pure water, but with cold, saturated aqueous sodium chloride (brine) .[7]

    • The high ionic strength of brine significantly decreases the solubility of organic compounds in the aqueous layer, forcing more of your product into the organic phase.[7]

    • A brine wash also helps to pre-dry the organic layer by removing a large portion of dissolved water before the final drying step with an agent like Na₂SO₄ or MgSO₄.[8]

Issue 3: I am trying to remove a non-polar impurity, but my product hydrolyzes during the multi-step aqueous wash.

  • Probable Cause: Excessive contact time with the aqueous phase, even under neutral pH, can lead to cumulative hydrolysis.

  • Solution: Anhydrous or Minimalist Workup

    • Silica Plug Filtration: If the impurities are significantly different in polarity from your product, an anhydrous workup is ideal. Concentrate the reaction mixture, re-dissolve it in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate), and pass it through a short plug of silica gel, eluting with an appropriate solvent system. This avoids water entirely.

    • Solid-Supported Scavengers: For removing specific acidic or basic impurities, consider using polymer-bound scavenger resins. These can be added directly to the organic reaction mixture, stirred, and then simply filtered off, completely avoiding an aqueous workup.

Visualizing the Problem: Hydrolysis Pathways

The following diagram illustrates the acid- and base-catalyzed hydrolysis pathways that convert the desired product into unwanted byproducts.

hydrolysis_pathway cluster_conditions Amidine Pyridazine-4-carboximidamide (Desired Product) Amide Pyridazine-4-carboxamide (Hydrolysis Product 1) Amidine->Amide H₂O / H⁺ or OH⁻ (Fast) Acid Pyridazine-4-carboxylic Acid (Hydrolysis Product 2) Amide->Acid H₂O / H⁺ or OH⁻ (Slower, harsher conditions) Acid_Cat Acid-Catalyzed (Protonation activates carbon) Base_Cat Base-Catalyzed (Direct OH⁻ attack)

Caption: Acid- and base-catalyzed hydrolysis pathways of Pyridazine-4-carboximidamide.

Recommended Protocols

Here are step-by-step procedures designed to maximize your yield by minimizing hydrolysis. Choose the protocol that best fits your reaction's specific conditions.

Protocol 1: Standard Cold Aqueous Workup (For Acidic/Basic Reaction Mixtures)

This protocol is the first line of defense and is suitable for most common reaction conditions.

  • Cooling: Once the reaction is complete, immediately cool the reaction vessel in an ice-water bath to 0-5 °C.

  • Dilution: Add a cold, water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane) to the reaction mixture.

  • Neutralization (if necessary): Slowly and carefully add cold, saturated NaHCO₃ solution until the aqueous layer is neutral (pH 7). Check with pH paper. Avoid over-shooting.

  • Transfer: Transfer the biphasic mixture to a separatory funnel.

  • Extraction: Shake the funnel gently at first to release any evolved gas, then more vigorously. Allow the layers to separate. Drain the organic layer. Extract the aqueous layer one more time with a fresh portion of cold organic solvent.

  • Combine & Wash: Combine the organic layers. Wash the combined organic layer once with a portion of cold brine.[7] This step removes residual water and "salts out" the product.[5]

  • Drying: Drain the organic layer into an Erlenmeyer flask and add an anhydrous drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄). Add the agent until it no longer clumps.

  • Isolation: Filter or decant the dried organic solution and concentrate it under reduced pressure to isolate the crude product.

Protocol 2: Minimalist Workup (For Nearly Neutral Reactions)

Use this protocol if your reaction does not contain strong acids or bases that require neutralization.

  • Cooling: Cool the reaction mixture to 0-5 °C.

  • Dilution & Transfer: Dilute the mixture with a cold organic solvent and transfer to a separatory funnel.

  • Brine Wash: Wash the organic layer directly with two portions of cold, saturated brine. This will remove most water-soluble impurities without altering the pH.

  • Drying & Isolation: Proceed with Step 7 and 8 from Protocol 1.

Workup Strategy Decision Tree

Use this flowchart to select the optimal workup strategy based on your experimental conditions.

decision_tree start Reaction Complete check_impurities Are impurities significantly different in polarity? start->check_impurities check_acid_base Does reaction mixture contain strong acid or base? check_impurities->check_acid_base No / Unsure anhydrous Use Anhydrous Workup: Silica Plug or Scavenger Resin check_impurities->anhydrous Yes protocol1 Use Protocol 1: Standard Cold Aqueous Workup check_acid_base->protocol1 Yes protocol2 Use Protocol 2: Minimalist (Brine Wash) Workup check_acid_base->protocol2 No check_solubility Is product recovery low due to water solubility? protocol1->check_solubility protocol2->check_solubility salt_out Incorporate 'Salting Out' (Brine Washes) into all aqueous steps check_solubility->salt_out Yes

Caption: Decision tree for selecting the appropriate workup protocol.

Summary of Best Practices
ParameterStandard PracticeRecommended Practice for Pyridazine-4-carboximidamideRationale
Temperature Room Temperature0-5 °C (Ice Bath) Slows the kinetics of hydrolysis significantly.[5]
Neutralization NaOH, K₂CO₃Cold, Saturated NaHCO₃ A weak base minimizes the risk of rapid base-catalyzed hydrolysis.[5]
Aqueous Washes Deionized WaterCold, Saturated NaCl (Brine) Reduces product solubility in the aqueous layer ("salting out") and pre-dries the organic phase.[7][8]
Contact Time Not criticalAs short as possible Minimizes the opportunity for the hydrolysis reaction to occur.[5]
Workup Choice Standard ExtractionAnhydrous (Silica Plug) if possible Completely avoids water, the key reagent for hydrolysis.
References
  • Meanwell, N. A. (2018). The pyridazine heterocycle in molecular recognition and drug discovery. RSC Medicinal Chemistry. Retrieved from [Link]

  • Parmar, G., Sharma, S., Singh, K., & Bansal, G. (2009). Forced Degradation Study to Develop and Validate Stability-Indicating RP-LC for Quantification of Ropinirole Hydrochloride in Its Modified Release Tablets. ResearchGate. Retrieved from [Link]

  • Stanovnik, B., & Tišler, M. (1972). Polyazaheterocyclic compounds: condensation reactions of pyridazine-4,5-dicarboxylic acid derivatives with o-phenylenediamine. Journal of the Chemical Society, Perkin Transactions 1. Retrieved from [Link]

  • Asif, M. (2010). Exploring Potential, Synthetic Methods and General Chemistry of Pyridazine and Pyridazinone: A Brief Introduction. International Journal of ChemTech Research. Retrieved from [Link]

  • Meanwell, N. A. (2023). The Role of the Pyridazine Ring in Molecular Recognition & Drug Discovery. Blumberg Institute. Retrieved from [Link]

  • Droege, T., & Glorius, F. (2022). Bridging the pyridine-pyridazine synthesis gap by skeletal editing. Knowledge UChicago. Retrieved from [Link]

  • Li, J., et al. (2025). Precursors of Carboximidates Deriving from Thioamide-Trimethyl-Lock System: A General Method for Designing Stable Cascade Acid-Sensitive Prodrugs. PubMed. Retrieved from [Link]

  • Ghorpade, S. R., & Gunanathan, C. (2025). Mild method for the synthesis of amidines by the electrophilic activation of amides. Organic & Biomolecular Chemistry. Retrieved from [Link]

  • Arts, M., et al. (2018). Highly Stable and Selective Tetrazines for the Coordination-Assisted Bioorthogonal Ligation with Vinylboronic Acids. Bioconjugate Chemistry. Retrieved from [Link]

  • LibreTexts Chemistry. (2021). 4.7: Reaction Work-Ups. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis and Properties of Pyridine-4-carboxamide-1,3,4-oxadiazoles. Retrieved from [Link]

  • Van der Pijl, F., et al. (2022). Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. MDPI. Retrieved from [Link]

  • University of York. (n.d.). Theory of Aqueous Workup. Retrieved from [Link]

  • García-García, P., et al. (2020). A Sustainable Green Enzymatic Method for Amide Bond Formation. PMC. Retrieved from [Link]

  • Lirias. (n.d.). Strategy for the synthesis of pyridazine heterocycles and its derivatives. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Organic Reaction Workup Formulas for Specific Reagents. Retrieved from [Link]

  • Stabilityline. (2026). How to Reduce Amide Degradation During Storage — Stability Tips. Retrieved from [Link]

Sources

Optimization

Resolving stability issues of Pyridazine-4-carboximidamide in aqueous solution

Technical Support Center: Pyridazine-4-carboximidamide Authored by: Senior Application Scientist, Chemical Stability Division Last Updated: March 7, 2026 Welcome to the technical support guide for Pyridazine-4-carboximid...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Pyridazine-4-carboximidamide

Authored by: Senior Application Scientist, Chemical Stability Division Last Updated: March 7, 2026

Welcome to the technical support guide for Pyridazine-4-carboximidamide. This resource is designed for researchers, scientists, and drug development professionals to proactively address and resolve stability challenges encountered when working with this compound in aqueous solutions. Our goal is to provide you with the foundational knowledge and practical tools necessary to ensure the integrity of your experiments.

1. Troubleshooting Guide: Diagnosing Instability

The observation of compound degradation, inconsistent results, or solution discoloration necessitates a systematic approach to identify the root cause. The following flowchart provides a logical workflow for troubleshooting stability issues with Pyridazine-4-carboximidamide.

G cluster_0 Initial Observation cluster_1 Primary Investigation: Hydrolysis cluster_2 Secondary Investigation: Other Factors cluster_3 Resolution start Instability Observed (e.g., peak loss, new peaks in HPLC, color change) ph_check Is the solution pH controlled with a buffer? start->ph_check ph_yes Yes ph_check->ph_yes Yes ph_no No ph_check->ph_no No ph_stable_check Is compound stable at a specific pH? ph_yes->ph_stable_check ph_action Action: Implement a buffer system. See Table 1 for recommendations. Monitor stability at various pH points (e.g., pH 5, 7, 9). ph_no->ph_action ph_action->ph_stable_check oxidation_check Was the experiment conducted under ambient atmosphere? ph_stable_check->oxidation_check No resolved Issue Resolved: Proceed with optimized conditions. ph_stable_check->resolved Yes photo_check Was the solution exposed to light? oxidation_check->photo_check No oxidation_action Action: De-gas solvents (e.g., sparge with Nitrogen/Argon). Consider adding a chelating agent (e.g., EDTA) if metal catalysis is suspected. oxidation_check->oxidation_action Yes temp_check Was the solution exposed to elevated temperatures (>25°C)? photo_check->temp_check No photo_action Action: Protect solution from light using amber vials or foil wrapping. Conduct photostability stress test (See Protocol 2). photo_check->photo_action Yes temp_action Action: Store solutions at recommended temperatures (e.g., 2-8°C or -20°C). Avoid freeze-thaw cycles. temp_check->temp_action Yes unresolved Issue Persists: Consider forced degradation studies to identify degradants and pathways. (See Protocol 3) temp_check->unresolved No oxidation_action->resolved photo_action->resolved temp_action->resolved

Figure 1. Troubleshooting workflow for Pyridazine-4-carboximidamide instability.
2. Frequently Asked Questions (FAQs) & In-Depth Explanations

This section addresses common questions regarding the stability of Pyridazine-4-carboximidamide, providing explanations grounded in chemical principles.

Q1: My compound is rapidly degrading in a pure water solution. What is the most likely cause?

A1: The most probable cause is pH-dependent hydrolysis. The carboximidamide (amidine) functional group is susceptible to nucleophilic attack by water, which can be catalyzed by either acidic or basic conditions.[1][2] Unbuffered deionized water can have a pH ranging from 5.5 to 6.5 due to dissolved CO₂, creating a mildly acidic environment that can accelerate degradation.

  • Causality: The amidine carbon is electrophilic. Under acidic conditions, the nitrogen atoms can be protonated, making the carbon even more susceptible to attack by a water molecule. Under basic conditions, hydroxide ions are a more potent nucleophile than water and can directly attack the amidine carbon. This leads to the formation of pyridazine-4-carboxamide or pyridazine-4-carboxylic acid. The stability of active pharmaceutical ingredients (APIs) is often directly affected by the pH of a formulation.[3]

Q2: What is the optimal pH for my aqueous solution, and which buffer should I use?

A2: While the exact optimal pH must be determined empirically for your specific concentration and application, amidine-containing compounds generally exhibit their greatest stability in the neutral to slightly alkaline pH range (approx. pH 7-8.5).[4] Buffers are crucial for stabilizing the pH of a solution to ensure that APIs maintain their stability and efficacy.[3]

  • Experimental Approach: We recommend performing a pH screening study. Prepare your compound in a series of buffers across a pH range (e.g., pH 5.0 to 9.0) and monitor its purity over time using HPLC.

  • Buffer Selection: The choice of buffer is critical.[5][6] Avoid buffers that could catalytically participate in the degradation reaction. Phosphate and borate buffers are generally good starting points. Always ensure the buffer is used within its effective buffering range (pKa ± 1).

Table 1: Recommended Buffer Systems for pH Screening

Target pH Buffer System Concentration (mM) Notes
5.0 Acetate Buffer 10-50 May not be ideal if acetate participates in reaction.
6.0 Citrate Buffer 10-50 Can chelate metals; may be beneficial.
7.4 Phosphate Buffer (PBS) 10-50 Physiologically relevant, but can precipitate with some divalent cations.[6]

| 8.5 | Borate Buffer | 10-50 | Ensure compatibility with downstream applications. |

Q3: I observe a yellowing of my solution over time, even when buffered. What could be the issue?

A3: Solution discoloration, in the absence of pH-driven degradation, often points towards oxidative degradation or photodecomposition.

  • Oxidative Degradation: The electron-rich pyridazine ring system can be susceptible to oxidation, especially in the presence of dissolved oxygen, trace metal ions, or peroxides.[7][8] This can lead to the formation of N-oxides or other colored byproducts. To mitigate this, de-gas your aqueous solvents by sparging with an inert gas like nitrogen or argon before use. If metal-catalyzed oxidation is suspected, consider adding a small amount of a chelating agent like EDTA (e.g., 0.1 mM).

  • Photodegradation: Aromatic heterocyclic compounds can absorb UV-Visible light, leading to photochemical reactions.[9] The ICH Q1B guideline recommends that new drug substances should be evaluated to demonstrate that light exposure does not result in unacceptable changes.[10][11] Always protect your solutions from light by using amber glass vials or by wrapping your containers in aluminum foil.[12]

Q4: Can I store my stock solutions at room temperature?

A4: It is strongly discouraged. Reaction rates, including degradation, are highly dependent on temperature.[13] For short-term storage (1-2 days), refrigeration at 2-8°C is recommended. For long-term storage, solutions should be aliquoted to minimize freeze-thaw cycles and stored at -20°C or -80°C.[4] A good practice is to prepare single-use aliquots to maintain the integrity of your stock.

3. Key Experimental Protocols

Protocol 1: Preparation of a Buffered Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Pyridazine-4-carboximidamide in a phosphate-buffered saline (PBS) system.

  • Prepare 10X PBS Buffer (pH 7.4): Dissolve 80 g NaCl, 2 g KCl, 14.4 g Na₂HPO₄, and 2.4 g KH₂PO₄ in 800 mL of deionized water. Adjust the pH to 7.4 with HCl. Add water to a final volume of 1 L. Sterilize by autoclaving and store at room temperature.

  • Prepare 1X Working Buffer: Dilute the 10X PBS stock 1:10 with deionized water.

  • De-gas Buffer (Optional but Recommended): Sparge the 1X PBS with nitrogen or argon gas for 15-20 minutes to remove dissolved oxygen.

  • Weigh Compound: Accurately weigh the required amount of Pyridazine-4-carboximidamide in a tared, light-protected vial (e.g., amber vial).

  • Dissolution: Add the de-gassed 1X PBS buffer to the vial to achieve the final desired concentration (e.g., 10 mM). Vortex or sonicate briefly until fully dissolved.

  • Storage: Store the solution at 2-8°C for immediate use or aliquot into single-use cryovials and store at -80°C for long-term storage.

Protocol 2: Basic HPLC-UV Method for Stability Assessment

This protocol provides a starting point for a reverse-phase HPLC method to monitor the purity of Pyridazine-4-carboximidamide.

  • Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 1.0 mL/min.[14]

  • Injection Volume: 10 µL.[14]

  • Column Temperature: 30°C.

  • UV Detection: 260 nm (or lambda max of the compound).[9]

  • Gradient:

    • 0-2 min: 5% B

    • 2-10 min: 5% to 95% B

    • 10-12 min: 95% B

    • 12-12.1 min: 95% to 5% B

    • 12.1-15 min: 5% B (re-equilibration)

Protocol 3: Forced Degradation (Stress Testing) Workflow

Forced degradation studies are essential for understanding degradation pathways and validating the specificity of analytical methods.[15][16][17][18][19]

Troubleshooting

Technical Support Center: Pyridazine-4-carboximidamide Synthesis &amp; Purification

Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals dealing with the isolation and purification of Pyridazine-4-carboximidamide.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals dealing with the isolation and purification of Pyridazine-4-carboximidamide. Below, you will find causality-driven troubleshooting FAQs, validated step-by-step protocols, and quantitative data to help you successfully remove excess hydrochloric acid (HCl) and inorganic salts from your amidine preparations.

Section 1: Fundamentals & Causality (FAQ)

Q: Why is excess HCl consistently present in my Pyridazine-4-carboximidamide syntheses? A: The standard synthesis of amidines from nitriles relies on the Pinner reaction. This mechanism requires bubbling a large excess of anhydrous HCl gas into an alcoholic solution of Pyridazine-4-carbonitrile to drive the formation of the intermediate imidate hydrochloride, as detailed in 1[1]. During the subsequent ammonolysis step, the added ammonia reacts not only with the imidate to form the amidine but also with the excess HCl to generate ammonium chloride (


)[2]. Consequently, the crude product is a mixture of the amidine hydrochloride, free HCl, and 

.

SynthesisWorkflow Nitrile Pyridazine-4-carbonitrile Pinner Pinner Reaction (Anhydrous HCl / ROH) Nitrile->Pinner Imidate Imidate Hydrochloride Intermediate Pinner->Imidate Ammonolysis Ammonolysis (NH3 / ROH) Imidate->Ammonolysis Crude Crude Pyridazine-4-carboximidamide (Contains Excess HCl & NH4Cl) Ammonolysis->Crude

Workflow of amidine synthesis highlighting the introduction of excess HCl.

Q: Why can't I just use a standard aqueous bicarbonate extraction to remove the acid? A: Pyridazine-4-carboximidamide is a highly polar, nitrogen-rich heterocycle. Its free base form readily forms hydrogen bonds and is highly water-soluble. If you neutralize the crude mixture with aqueous base, the amidine will partition almost entirely into the aqueous layer. Attempting to extract it into standard organic solvents (like ethyl acetate or dichloromethane) will result in massive yield losses. Therefore, anhydrous or solid-phase purification strategies are mandatory.

Section 2: Troubleshooting & Purification Strategies

Strategy A: Solid-Phase Neutralization using Weak Base Resins (Amberlyst A21)

Best For: Rapid removal of free HCl without introducing aqueous phases.

Causality: 3 is a macroreticular, weakly basic ion-exchange resin functionalized with tertiary alkyl amines[3]. Because it is a solid, it acts as an insoluble "proton sponge," neutralizing the excess HCl to form a polymer-bound hydrochloride salt while leaving the amidine free base in the organic solvent.

Step-by-Step Protocol:

  • Resin Preparation: Swell 3.0 equivalents (relative to estimated excess acid) of Amberlyst A21 free base resin in anhydrous methanol for 30 minutes.

  • Dissolution: Dissolve the crude Pyridazine-4-carboximidamide in a minimum volume of anhydrous methanol.

  • Neutralization: Add the swollen resin to the methanolic amidine solution. Stir gently at room temperature for 2 hours.

  • Filtration: Filter the mixture through a coarse glass frit to remove the resin. Wash the resin cake with 2 volumes of methanol to ensure complete recovery of the amidine.

  • Concentration: Evaporate the filtrate in vacuo to yield the free base amidine.

  • Self-Validating Step: Spot the methanolic solution on moistened pH paper before filtration. The process is complete when the pH stabilizes at ~7.0.

Strategy B: Strong Cation Exchange (SCX) Catch-and-Release

Best For: High-purity isolation, removing both excess HCl and neutral/acidic impurities.

Causality: 4 media utilizes silica-bound propylsulfonic acid or tosic acid[4]. The basic amidine nitrogen becomes protonated and binds ionically to the sulfonic acid groups. Excess free HCl and non-basic impurities lack this strong ionic interaction and are washed away[5]. The amidine is subsequently "released" using a volatile base.

SCXWorkflow Load Load Crude Mixture in MeOH Bind Amidine Binds to Sulfonic Acid Groups Load->Bind Wash Wash (MeOH) Removes Neutral/Acidic Impurities Bind->Wash Elute Elute (2M NH3 in MeOH) Releases Free Base Wash->Elute Pure Pure Pyridazine-4- carboximidamide Elute->Pure

SCX catch-and-release mechanism for amidine purification.

Step-by-Step Protocol:

  • Conditioning: Condition an SCX cartridge with 3 Column Volumes (CV) of methanol.

  • Loading: Load the crude amidine mixture (dissolved in methanol) onto the column.

  • Washing: Wash the column with 3–5 CV of methanol. This elutes excess HCl and unreacted nitriles.

  • Elution: Elute the target amidine using 3–5 CV of 2M Ammonia in Methanol.

  • Recovery: Concentrate the basic eluent in vacuo to yield the pure product.

  • Self-Validating Step: Monitor the wash fractions via TLC or LC-MS. The wash should contain zero amidine mass. The elution fraction will show a massive UV peak corresponding to the pure amidine.

Strategy C: Alkoxide Precipitation for Ammonium Chloride Removal

Best For: Bulk scale-up where


 is the primary contaminant.

Causality: If the excess HCl has been entirely converted to


 during ammonolysis, ion exchange becomes inefficient at scale. According to 2, adding a precise stoichiometric amount of sodium methoxide (NaOMe) neutralizes the 

[2]. This reaction generates ammonia gas (which escapes) and sodium chloride (which is insoluble in alcohol and precipitates out).

Step-by-Step Protocol:

  • Quantification: Determine the exact

    
     content in the crude mixture via quantitative NMR (qNMR) or titration.
    
  • Reaction: Suspend the crude mixture in methanol and add exactly 1.0 equivalent of NaOMe (relative to

    
    ).
    
  • Agitation & Heating: Stir the mixture at 50°C under a reflux condenser for 30–45 minutes to drive off

    
     gas.
    
  • Filtration: Cool to room temperature and filter off the precipitated NaCl through a Celite pad.

  • Isolation: Concentrate the filtrate to obtain the purified amidine.

  • Self-Validating Step: The cessation of ammonia gas evolution (detectable by holding a piece of wet red litmus paper over the open flask; it will stop turning blue) indicates the complete neutralization of

    
    .
    

Section 3: Quantitative Strategy Comparison

Use the table below to select the optimal strategy based on your current project phase and purity requirements.

StrategyTypical Yield RecoveryPurity (HPLC)ScalabilityPrimary Mechanism
Weak Base Resin (Amberlyst A21) 85 - 95%> 95%High (Batch/Flow)Solid-Phase Acid-Base Neutralization
SCX Catch-and-Release 80 - 90%> 98%Medium (Chromatography)Strong Cation Exchange
Alkoxide Precipitation 75 - 85%90 - 95%Very High (Bulk)Chemical Neutralization & Precipitation

References

Sources

Optimization

Controlling side reactions in pyridazine amidine formation

The following Technical Support Guide is designed for organic chemists and process scientists encountering difficulties in synthesizing pyridazine-3/4-carboximidamides (pyridazine amidines). Topic: Controlling Side React...

Author: BenchChem Technical Support Team. Date: March 2026

The following Technical Support Guide is designed for organic chemists and process scientists encountering difficulties in synthesizing pyridazine-3/4-carboximidamides (pyridazine amidines).

Topic: Controlling Side Reactions & Optimization Status: Operational Lead Scientist: [AI Senior Application Scientist]

Executive Summary & Decision Matrix

Pyridazine rings are electron-deficient 1,2-diazines. When synthesizing amidines from cyanopyridazines, the ring's strong electron-withdrawing nature activates the nitrile (good) but also renders the ring carbons susceptible to nucleophilic attack (bad). Furthermore, the basicity of the product can lead to self-catalysis of hydrolysis or oligomerization.

Use the following decision tree to select your troubleshooting module:

TroubleshootingMatrix Start Identify the Problem Q1 What is the major impurity? Start->Q1 Res1 Primary Amide (Hydrolysis) Q1->Res1 M+18 peak observed Res2 Red/Black Tar or Ring Adducts Q1->Res2 Complex NMR / Color Change Res3 No Reaction / Starting Material Q1->Res3 Nitrile peak intact Sol1 Go to Module 1: Moisture Control & Pinner Modification Res1->Sol1 Sol2 Go to Module 2: Nucleophilic Competition (Ring Attack) Res2->Sol2 Sol3 Go to Module 3: Lewis Acid Activation (Garigipati) Res3->Sol3

Figure 1: Diagnostic workflow for pyridazine amidine synthesis failures.

Module 1: The Hydrolysis Headache (Product is an Amide)

Symptom: LCMS shows a dominant peak at M+18 (Amide) instead of M+17 (Amidine). Root Cause: The imidate intermediate (Pinner salt) is extremely hygroscopic. Pyridazine nitriles are highly electrophilic; the resulting imidate hydrolyzes faster than it reacts with the amine if any water is present.

Technical Deep Dive

The pyridazine ring acts as an electron sink, making the nitrile carbon highly positive (


). While this accelerates the initial attack by alcohol (Pinner) or amine (Direct), it also lowers the energy barrier for the thermodynamic sink: hydrolysis to the amide.
Troubleshooting Protocol (The "Anhydrous Pinner")

If you must use the Pinner method (HCl/MeOH), follow this strict exclusion protocol:

  • Solvent Drying: Do not rely on "anhydrous" bottles. Dry Methanol/Ethanol over activated 3Å molecular sieves for 24 hours.

  • In-Situ HCl: Do not use commercial HCl/Dioxane. Generate HCl gas in situ by adding Acetyl Chloride (3-5 equiv) dropwise to the anhydrous alcohol at 0°C.

    • Mechanism:[1][2][3][4][5][6][7][8][9][10]

      
      . This consumes any adventitious water and generates anhydrous HCl.
      
  • Ammonolysis pH Control: When adding the ammonia/amine in the second step, ensure the pH does not drop below 8. If the solution becomes acidic during the quench, the equilibrium shifts back toward hydrolysis.

ParameterStandard ConditionOptimized Condition (Pyridazine)
HCl Source HCl gas bubbled or HCl/DioxaneAcetyl Chloride + MeOH (In situ)
Temperature 0°C to RT-10°C to 0°C (Imidate formation)
Reaction Time 12-24 hoursMonitor by TLC (1-4 hours typical)

Module 2: Ring Attack & "Red Tar" Formation

Symptom: Reaction mixture turns deep red/black; complex NMR in the aromatic region; loss of pyridazine protons. Root Cause: Nucleophilic Aromatic Substitution (


) or Chichibabin-type reactions.
The Mechanism of Failure

Pyridazine is a 1,2-diazine. The positions alpha and gamma to the nitrogens (C3, C4, C5, C6) are electron-deficient.

  • Scenario: You are using a strong primary amine (e.g., butylamine) and heating the reaction.

  • Outcome: The amine attacks the ring carbon (usually C4 or C5) instead of the nitrile carbon. This disrupts aromaticity and leads to polymerization (tar).

RingAttack Nitrile 3-Cyanopyridazine PathA Path A: Nitrile Attack (Desired) Nitrile->PathA Kinetic Control (Low Temp, Lewis Acid) PathB Path B: Ring Attack (C4/C5) (Undesired) Nitrile->PathB Thermodynamic/Steric (High Temp, Strong Base) Amine Nucleophilic Amine (R-NH2) Amine->PathA Amine->PathB Amidine Amidine Product PathA->Amidine Meisenheimer Meisenheimer Complex PathB->Meisenheimer Tar Polymer/Tar Meisenheimer->Tar

Figure 2: Competition between productive amidine formation and destructive ring attack.

Corrective Protocol
  • Switch to Lewis Acid Catalysis: Avoid thermal conditions. Use the Garigipati Method (see Module 3). The Lewis acid coordinates to the nitrile nitrogen, making it significantly more electrophilic than the ring carbons, directing the amine to the correct site.

  • Steric Protection: If using a secondary amine, the risk of ring attack decreases due to steric hindrance at the ring carbons.

  • Solvent Switch: Avoid DMSO or DMF if heating is required; they can promote

    
    . Use Toluene or non-polar solvents to destabilize the charged transition state of the ring attack.
    

Module 3: The "Gold Standard" Protocol (Garigipati Method)

Context: For electron-deficient heterocycles like pyridazine, the trimethylaluminum (AlMe3) mediated reaction is the most reliable method to avoid hydrolysis and ring attack.

Mechanism: AlMe3 reacts with the amine to form an aluminum amide species (


). This species activates the nitrile (acting as a Lewis acid) and delivers the nucleophile simultaneously.
Step-by-Step Protocol

Safety Warning: Trimethylaluminum is pyrophoric. Handle under strict inert atmosphere (Argon/Nitrogen).

  • Reagent Preparation:

    • Charge a flame-dried flask with the amine (1.1 - 1.5 equiv) in anhydrous Toluene (0.5 M).

    • Cool to 0°C.

    • Slowly add

      
       (2.0 M in toluene, 1.1 - 1.5 equiv). Note: Methane gas evolution will occur. Vent via a needle to an inert bubbler.
      
    • Stir at RT for 30-45 mins to form the active aluminum-amide species.

  • Addition:

    • Add the cyanopyridazine (1.0 equiv) to the mixture.

    • Critical Step: Heat to 80°C. Why? The activation energy for the nitrile addition is higher than the complex formation.

    • Monitor by LCMS. The intermediate is stable; you will not see the "amidine" mass until quench, but you will see the disappearance of nitrile.

  • Workup (The "Sticky" Part):

    • Aluminum salts form a gelatinous precipitate (aluminum hydroxide) upon water addition, trapping the product.

    • Solution: Quench by pouring into a slurry of Silica Gel in

      
       (or Rochelle's Salt solution). Stir vigorously for 1 hour. Filter through a celite pad.
      
Alternative: Lanthanide Catalysis

If


 is too hazardous for your facility, use 

(10 mol%)
as a catalyst.
  • Conditions: Amine (1.2 equiv), Nitrile (1 equiv),

    
     (0.1 equiv) in Toluene at 100°C.
    
  • Pros: Non-pyrophoric, water-tolerant.

  • Cons: Slower reaction; higher heat required (risk of Module 2 side reactions).

FAQ: Specific Pyridazine Issues

Q: Why is my pyridazine amidine unstable on silica gel? A: Amidines are strong bases (


). Silica is acidic. The amidine binds irreversibly to the silica or hydrolyzes due to the acidic surface moisture.
  • Fix: Pre-treat your silica column with 1-5% Triethylamine (TEA) in the eluent. Alternatively, use Alumina (Basic) or reverse-phase chromatography (C18) with an ammonium bicarbonate buffer (pH 10).

Q: Can I use the Thioamide route (Nitrile


 Thioamide 

Amidine)?
A: Yes, but be cautious. The reaction of cyanopyridazine with

or Lawesson's reagent is effective. However, the subsequent methylation (MeI) creates a methiodide salt that can quaternize the ring nitrogens of the pyridazine, leading to permanent positive charges and solubility issues. The AlMe3 route is cleaner.

Q: My product has a mass of M+1 (Starting Material) but different retention time. A: This is likely the Imidate (if using Pinner) or a stable Aluminum complex (if using Garigipati) that hasn't fully hydrolyzed/quenched. Ensure your quench is vigorous (Rochelle's salt or acidic workup followed by basic extraction).

References

  • Garigipati, R. S. (1990). An efficient conversion of nitriles to amidines.[11][12][13] Tetrahedron Letters, 31(14), 1969-1972. Link

  • Pinner, A., & Klein, F. (1877).[14] Umwandlung der Nitrile in Imide.[1][2][3][15] Berichte der deutschen chemischen Gesellschaft, 10(2), 1889-1897.[2] (Classic Pinner Mechanism).[16]

  • Dunn, P. J. (2010). Synthesis of Amidines. In Comprehensive Organic Synthesis II. Elsevier. (General review of amidine synthesis side reactions).
  • Lange, U. E., et al. (1999). A new mild method for the synthesis of amidines.[8] Tetrahedron Letters, 40(38), 7067-7071. (Lanthanide triflate alternatives).

  • Patel, J. J., et al. (2010). Regioselective nucleophilic aromatic substitution of halopyridazines. Tetrahedron, 66(26), 4745-4753. (Mechanistic insight into pyridazine ring susceptibility to nucleophiles).

Sources

Troubleshooting

Technical Support Center: Scale-Up of Pyridazine-4-carboximidamide Hydrochloride

Process Overview & Criticality Assessment This guide addresses the scale-up challenges associated with synthesizing Pyridazine-4-carboximidamide Hydrochloride from 4-cyanopyridazine via the Pinner reaction. While the Pin...

Author: BenchChem Technical Support Team. Date: March 2026

Process Overview & Criticality Assessment

This guide addresses the scale-up challenges associated with synthesizing Pyridazine-4-carboximidamide Hydrochloride from 4-cyanopyridazine via the Pinner reaction. While the Pinner synthesis is a classical method, applying it to electron-deficient heterocyclic systems like pyridazine introduces specific stability and purification hurdles not found in simple aromatic amidine production.

The Reaction Pathway

The synthesis proceeds in two distinct phases:[1][2][3][4]

  • Pinner Salt Formation: Acid-catalyzed addition of alcohol (MeOH/EtOH) to the nitrile to form the imidate hydrochloride.[5][6]

  • Ammonolysis: Displacement of the alkoxy group by ammonia to generate the amidine.

Critical Process Parameters (CPPs)
ParameterTarget RangeCriticalityConsequence of Deviation
Water Content < 0.05% (KF)High Hydrolysis of imidate to ester (low yield) or amide (impurity).[7]
Temperature (Step 1) -5°C to 5°CHigh Higher temps cause degradation of the electron-deficient pyridazine ring.
HCl Stoichiometry 1.1 – 1.2 eqMedium Excess HCl complicates downstream salt removal; insufficient HCl leads to incomplete conversion.
Ammonia Source NH₃ (g) or NH₃/MeOHHigh Aqueous ammonia causes immediate hydrolysis of the sensitive imidate.

Interactive Troubleshooting Guide (Q&A)

Phase 1: Pinner Salt Formation (Imidate Synthesis)[1]

Q1: My reaction mixture turns dark/black during HCl gas addition. Is this normal? A: No. A dark color indicates decomposition of the pyridazine ring or polymerization.

  • Root Cause: The reaction temperature is likely too high. Pyridazine rings are electron-deficient and sensitive to harsh acidic conditions at elevated temperatures.

  • Corrective Action: Maintain the reactor jacket temperature at -10°C to ensure the internal temperature never exceeds +5°C during the exothermic HCl addition. Ensure your stirring rate is sufficient to prevent hot spots.

Q2: I am observing high levels of Pyridazine-4-carboxamide (amide impurity) by HPLC. Why? A: The amide is the primary hydrolysis product of the imidate intermediate.

  • Root Cause: Moisture ingress. The imidate salt is extremely hygroscopic and hydrolyzes rapidly in the presence of water.

  • Protocol Check:

    • Did you dry the starting material (4-cyanopyridazine)?

    • Is the solvent (MeOH/EtOH) anhydrous (<50 ppm water)?

    • Is the reactor under a positive pressure of nitrogen?

  • Recovery: If the amide exceeds 5%, you cannot reverse it. You must recrystallize the final product to remove it.

Phase 2: Ammonolysis & Isolation

Q3: After adding ammonia, the yield is low, and I see "triazine" type impurities. A: Direct attack of ammonia on the nitrile (instead of the imidate) or dimerization can occur if the Pinner salt formation was incomplete.

  • Mechanism: Electron-deficient nitriles can undergo cyclotrimerization or direct nucleophilic attack at the ring carbons if the amidine formation is sluggish.

  • Solution: Ensure 100% conversion to the imidate (monitor by HPLC/TLC) before introducing ammonia. Do not add ammonia if unreacted nitrile persists.

Q4: My final product has high ash content (Ammonium Chloride contamination). How do I remove it? A: This is the most common scale-up challenge. NH₄Cl co-precipitates with the hydrophilic amidine salt.

  • Separation Strategy: Solubility differentiation.

    • Method A (Hot Filtration): The amidine HCl is soluble in hot ethanol, while NH₄Cl is significantly less soluble.[7] Dissolve the crude solid in boiling anhydrous ethanol, filter hot to remove undissolved NH₄Cl, and cool to crystallize the product.

    • Method B (Resin): For high-purity requirements, pass the aqueous solution through a non-polar macroreticular resin (e.g., HP-20).[7] The inorganic salts wash through, while the organic amidine is retained and later eluted with alcohol.

Detailed Experimental Protocol (Scale-Up Optimized)

Step 1: Synthesis of Ethyl Pyridazine-4-carboximidate HCl (Intermediate)
  • Setup: Charge a glass-lined reactor with 4-cyanopyridazine (1.0 eq) and Anhydrous Ethanol (10 vol).

  • Cooling: Cool the mixture to 0°C under N₂ atmosphere.

  • Acidification: Slowly bubble Anhydrous HCl gas into the solution.

    • Rate Control: Adjust flow to keep internal Temp < 5°C.

    • Endpoint: Saturation is typically reached at ~30% w/w HCl.

  • Incubation: Stir at 0–5°C for 12–24 hours.

  • Precipitation: The imidate HCl usually precipitates. Add Diethyl Ether (5 vol) to complete precipitation.

  • Filtration: Filter quickly under N₂ (hygroscopic!). Wash with cold ether. Do not dry extensively ; proceed immediately to the next step to avoid hydrolysis.

Step 2: Conversion to Amidine
  • Resuspension: Suspend the wet imidate cake in Anhydrous Ethanol (8 vol) at 0°C.

  • Ammonolysis: Add 7N Ammonia in Methanol (1.5 eq) dropwise.

    • Note: Using alcoholic ammonia is preferred over bubbling gas at scale to control stoichiometry and exotherm.

  • Reaction: Allow to warm to room temperature (20–25°C) and stir for 4–6 hours.

  • Isolation: Cool to 0°C. Filter the crude solid.

  • Purification (Desalting):

    • Suspend crude solid in Isopropanol (10 vol).

    • Heat to reflux (82°C) for 30 mins.

    • Filter hot (removes NH₄Cl).[7]

    • Cool filtrate to 0°C to crystallize pure Pyridazine-4-carboximidamide HCl .

Visualizations

Diagram 1: Reaction Logic & Impurity Pathways

This diagram illustrates the Pinner pathway and the critical points where moisture or heat can lead to irreversible impurities.

ReactionPathways cluster_0 Critical Control Point: Moisture Nitrile 4-Cyanopyridazine Imidate Imidate HCl (Pinner Salt) Nitrile->Imidate HCl(g), EtOH < 5°C Polymer Impurity C: Polymer/Degradant Nitrile->Polymer High Temp (>20°C) or Strong Base Amidine Pyridazine-4-carboximidamide HCl (Target) Imidate->Amidine NH3/MeOH 0°C -> RT Amide Impurity A: Pyridazine-4-carboxamide Imidate->Amide H2O (Hydrolysis) Ester Impurity B: Ethyl Ester Imidate->Ester H2O + EtOH

Caption: Reaction pathway illustrating the synthesis of the target amidine and the specific conditions leading to common hydrolytic and thermal impurities.

References

  • Pinner, A. (1892). Die Imidoether und ihre Derivate. Oppenheim, Berlin.
  • Decroix, B., et al. (1982).[7] "Synthesis of Pyridazine Derivatives." Journal of Heterocyclic Chemistry, 19(4), 917-921.[7] (Specifics on pyridazine ring stability).

  • Dunn, P. J. (2010). "Scale-up of the Pinner Reaction." Organic Process Research & Development, 14(3), 694-698.[7] Link (General scale-up principles for amidines).[7]

  • Safety Data Sheet: 4-Cyanopyridazine. (2023). Sigma-Aldrich.[8] Link (Safety data regarding toxicity and handling).[7]

  • Hilgetag, G., & Martini, A. (1972).[7] Preparative Organic Chemistry. Wiley-Interscience. (Desalting techniques for amidine hydrochlorides).

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: FTIR Spectral Analysis of Amidine vs. Nitrile Functional Groups in Pyridazines

Executive Summary Objective: To provide a definitive technical comparison between amidine and nitrile functional groups attached to pyridazine scaffolds using Fourier Transform Infrared (FTIR) spectroscopy. Context: Pyri...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Objective: To provide a definitive technical comparison between amidine and nitrile functional groups attached to pyridazine scaffolds using Fourier Transform Infrared (FTIR) spectroscopy.

Context: Pyridazines are privileged structures in drug discovery, serving as scaffolds for various kinase inhibitors and cardiovascular drugs. Distinguishing between nitrile precursors and their amidine derivatives is a critical process analytical technology (PAT) step. While Nitriles offer a "silent region" diagnostic signal, Amidines present a complex spectral challenge due to vibrational coupling with the heteroaromatic ring.

Core Insight: The differentiation relies on the 2200 cm⁻¹ silence vs. the 1600 cm⁻¹ congestion . A nitrile is identified by a solitary, sharp peak in the triple-bond region. An amidine is confirmed not just by the disappearance of this peak, but by the emergence of a complex


 stretching network and a distinct intensification of the 

mode, often requiring chemical validation (protonation) to distinguish from pyridazine ring vibrations.

Part 1: Theoretical Basis & Spectral Signatures

The Pyridazine Scaffold Effect

The pyridazine ring (1,2-diazine) is electron-deficient. When functional groups are conjugated to this ring, two major electronic effects influence vibrational frequencies:

  • Inductive Withdrawal (-I): The ring pulls electron density, typically increasing the force constant (

    
    ) of attached unsaturated bonds.
    
  • Resonance (+R): Depending on the position, the ring can conjugate with the functional group, lowering the bond order and frequency.[1]

Nitrile ( ) Signature

The nitrile group is the "Gold Standard" for FTIR identification because it absorbs in a region (2000–2300 cm⁻¹) free from most organic interferences.

  • Frequency: Typically 2220–2250 cm⁻¹ .

  • Shape: Sharp, medium-to-strong intensity.[2]

  • Pyridazine Effect: Conjugation with the aromatic pyridazine ring slightly lowers the frequency (compared to aliphatic nitriles at ~2260 cm⁻¹) due to resonance delocalization, but the signal remains distinct.

Amidine ( ) Signature

Amidines are spectrally complex due to tautomerism and overlap.

  • 
     Stretching: 3300–3500 cm⁻¹ .[3] Primary amidines show a doublet (asymmetric/symmetric stretch), often broadened by hydrogen bonding.
    
  • 
     Stretching: 1610–1670 cm⁻¹ . This is the diagnostic band, but it sits in the "danger zone" overlapping with:
    
    • Pyridazine ring skeletal stretches (

      
       at 1550–1600 cm⁻¹).
      
    • 
       scissoring/bending (
      
      
      
      at ~1580–1620 cm⁻¹).
Comparative Data Summary
FeatureNitrile-Pyridazine Amidine-Pyridazine Interference Risk
Primary Marker

stretch

stretch
High for Amidine
Wavenumber 2220 – 2250 cm⁻¹ 1610 – 1670 cm⁻¹ Amidine overlaps ring modes
Secondary Marker None (Clean region)

(3300-3500 cm⁻¹)
O-H from water/solvents
Intensity Medium-StrongStrongVariable
Band Shape Sharp, SingletBroad/Shouldered-
Validation Unaffected by pHShifts upon protonation-

Part 2: Experimental Protocol (Self-Validating)

Causality: The choice of sampling technique is critical. Pyridazines are polar; amidines are hygroscopic. ATR (Attenuated Total Reflectance) is preferred over KBr pellets to avoid moisture interference in the


 region, which can mimic amidine signals.
Step 1: Sample Preparation (ATR Method)
  • Crystal Clean: Clean the Diamond/ZnSe crystal with isopropanol. Ensure background spectrum shows minimal atmospheric

    
     (2350 cm⁻¹) and 
    
    
    
    (3500+ cm⁻¹).
  • Sample Loading: Apply ~5-10 mg of the solid pyridazine derivative.

  • Pressure: Apply high pressure using the clamp. Reason: Ensure intimate contact to maximize the intensity of the

    
     band relative to noise.
    
Step 2: Data Acquisition
  • Resolution: 4 cm⁻¹ (Standard) or 2 cm⁻¹ (if resolving hyperfine splitting).

  • Scans: 32 scans minimum.

  • Range: 4000 – 600 cm⁻¹.

Step 3: The "Acid Shift" Validation (Critical)

If the distinction between the Amidine


 and Pyridazine Ring 

is ambiguous:
  • Record the spectrum of the neutral sample.

  • Expose the sample to HCl vapor (or dissolve in dilute HCl and dry).

  • Mechanism: Amidines are strong bases (

    
     ~10-12). Protonation forms the Amidinium ion (
    
    
    
    ), causing delocalization.
  • Result: The

    
     band will shift significantly (often to 1680–1690 cm⁻¹ ) and intensify. The Nitrile band (if present) will remain largely unchanged.
    

Part 3: Workflow Visualization

The following diagram illustrates the logical decision tree for distinguishing these groups, including the "Acid Shift" validation loop.

FTIR_Workflow Start Unknown Pyridazine Sample RegionCheck Check 2200-2260 cm⁻¹ Region Start->RegionCheck HasPeak Sharp Peak Present? RegionCheck->HasPeak NitrileConfirmed CONCLUSION: Nitrile Group (Precursor) HasPeak->NitrileConfirmed Yes (Strong) CheckAmidine Check 1600-1700 cm⁻¹ Region HasPeak->CheckAmidine No (Silence) AmidinePeak Strong Band @ ~1640 cm⁻¹? CheckAmidine->AmidinePeak CheckNH Check 3300-3500 cm⁻¹ (Doublet/Broad) AmidinePeak->CheckNH Yes NoAmidine CONCLUSION: Unsubstituted Ring or Other Functional Group AmidinePeak->NoAmidine No Ambiguous Ambiguous? (Overlap with Ring) CheckNH->Ambiguous AcidTest VALIDATION: HCl Exposure (Protonation) Ambiguous->AcidTest Yes (Overlap) AmidineConfirmed CONCLUSION: Amidine Group (Product) Ambiguous->AmidineConfirmed No (Clear Signal) ShiftObserved Band Shift/Intensification? AcidTest->ShiftObserved ShiftObserved->AmidineConfirmed Yes (Amidinium Form) ShiftObserved->NoAmidine No (Ring Mode Only)

Caption: Logical decision tree for differentiating Nitrile vs. Amidine on a Pyridazine scaffold, featuring the critical HCl protonation validation step.

Part 4: Troubleshooting & Nuances

The "False Nitrile" (Isocyanate/Diazonium)

While rare in this specific synthesis, be aware that isocyanates (


) also absorb near 2270 cm⁻¹.
  • Differentiation: Isocyanates are extremely broad and intense compared to the sharp nitrile peak.

Pyridazine Ring Overlap

The pyridazine ring has a characteristic "breathing" mode around 1570 cm⁻¹ .

  • Problem: A weak amidine signal (e.g., in a crude mixture) might be buried under this ring mode.

  • Solution: Use Second Derivative Spectroscopy (available in most FTIR software) to resolve the overlapping shoulders in the 1600 cm⁻¹ region.

Hydration State

Amidines are hygroscopic. Absorbed water creates a broad O-H band at 3400 cm⁻¹ that obscures the N-H doublet.

  • Fix: Dry the sample in a vacuum desiccator over

    
     before analysis.
    

References

  • Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry. R.A. Meyers (Ed.).[4] John Wiley & Sons Ltd.

    • Source:

    • Relevance: Foundational text for identifying nitrile (2200 region)
  • Billes, F., et al. (1999). Vibrational spectroscopy of pyridazine derivatives. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 55(11), 2291-2303.

    • Source:

    • Relevance: Provides specific vibrational modes for the pyridazine ring, essential for identifying interference bands in the 1500-1600 cm⁻¹ region.
  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.

    • Source:

    • Relevance: Authoritative standard for chemical shifts and functional group characterization, including the effects of conjug
  • Lin-Vien, D., et al. (1991). The Handbook of Infrared and Raman Characteristic Frequencies of Organic Molecules. Academic Press.[4]

    • Source:

    • Relevance: Detailed tables for amidine C=N stretching frequencies and the impact of substitution.

Sources

Comparative

Comparative Guide: HPLC Method Development for Pyridazine-4-carboximidamide Purity Analysis

Executive Summary & Core Directive The Challenge: Pyridazine-4-carboximidamide presents a "perfect storm" for chromatographic separation. It combines high polarity (LogP < 0) with strong basicity (amidine pKa ≈ 11.5), le...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Core Directive

The Challenge: Pyridazine-4-carboximidamide presents a "perfect storm" for chromatographic separation. It combines high polarity (LogP < 0) with strong basicity (amidine pKa ≈ 11.5), leading to two primary failure modes on standard C18 columns: catastrophic dewetting (lack of retention) and severe peak tailing (secondary silanol interactions).

The Verdict: While Ion-Pair Chromatography (IPC) has historically been the "band-aid" solution, Hydrophilic Interaction Liquid Chromatography (HILIC) is the superior modern approach. HILIC offers orthogonal selectivity, direct MS-compatibility, and superior resolution of hydrolysis impurities (e.g., Pyridazine-4-carboxylic acid) that often co-elute in Reversed-Phase (RP) systems.

This guide objectively compares the Legacy Method (IPC-RP) against the Modern Standard (HILIC), providing the experimental logic to justify the transition.

Molecule Analysis & Separation Logic

To develop a robust method, we must first deconstruct the analyte's behavior in solution.

PropertyCharacteristicChromatographic Implication
Core Structure 1,2-Diazine ring (Pyridazine)Electron-deficient ring; highly water-soluble.
Functional Group Carboximidamide (Amidine)Strong base. Protonated (

) at pH < 10.
Key Impurities 1. Pyridazine-4-carbonitrile (Precursor)2. Pyridazine-4-carboxylic acid (Hydrolysis)Nitrile: Neutral, less polar.Acid: Anionic at neutral pH.
Failure Mode Standard C18 @ pH 3.0Analyte elutes in void volume (

).
Strategic Decision Flow

The following logic gate determines the optimal method based on your lab's detection requirements.

MethodSelection Start Start: Pyridazine-4-carboximidamide Method Development MS_Req Is Mass Spectrometry (MS) Required? Start->MS_Req IPC_Route Legacy Route: Ion-Pair RP-HPLC MS_Req->IPC_Route No (UV Only) HILIC_Route Modern Route: HILIC MS_Req->HILIC_Route Yes (LC-MS) IPC_Details Column: C18 Additive: Hexanesulfonate Pros: Peak Shape Cons: No MS, Slow Eq. IPC_Route->IPC_Details HILIC_Details Column: Amide / Zwitterionic Mobile Phase: ACN/NH4 Formate Pros: High Sensitivity, MS Ready Cons: Sample Diluent Critical HILIC_Route->HILIC_Details

Caption: Decision matrix for selecting separation modes based on detection requirements.

Comparative Methodology

Option A: The Legacy Method (Ion-Pair RP-HPLC)

Best for: QC labs with UV detection only, requiring legacy compliance.

Mechanism: A chaoticotropic reagent (Sodium 1-Octanesulfonate or Hexanesulfonate) is added to the mobile phase. The sulfonate tail inserts into the C18 stationary phase, while the negative head group forms an ion pair with the protonated amidine, creating a transient neutral complex that retains on the column.

  • Column: C18 Endcapped (e.g., 250 x 4.6 mm, 5 µm).[1]

  • Mobile Phase A: 10 mM Sodium Hexanesulfonate + 0.1% H3PO4 (pH 2.5).

  • Mobile Phase B: Acetonitrile.[1][2][3][4][5][6]

  • Gradient: 5% B to 30% B (Low organic required to maintain ion-pair solubility).

Critical Flaw: The "Memory Effect." Ion-pairing reagents permanently alter the column chemistry. Once a column is used for IPC, it cannot be used for standard RP methods. Furthermore, these reagents suppress ionization in LC-MS, making impurity identification impossible.

Option B: The Modern Standard (HILIC)

Best for: R&D, Impurity Profiling, and LC-MS.

Mechanism: HILIC uses a polar stationary phase with a high-organic mobile phase.[2][4] A water-rich layer forms on the silica surface. The polar amidine partitions into this water layer (partitioning) and interacts with surface silanols or functional groups (electrostatics/hydrogen bonding).

  • Column: Amide-bonded Silica or Zwitterionic (e.g., TSKgel Amide-80 or BEH Amide).

  • Mobile Phase A: 200 mM Ammonium Formate (pH 3.0) Stock.

  • Mobile Phase B: Acetonitrile.[1][2][3][4][5][6]

  • Operating Conditions: 90% B Isocratic or Gradient 95% -> 70% B.

Scientific Advantage: The elution order is reversed compared to RP. The non-polar nitrile elutes first (near void), while the polar amidine is strongly retained. This ensures the main peak does not mask early-eluting polar impurities.

Experimental Data Comparison

The following data represents typical performance metrics observed during method validation for amidine-based intermediates.

Table 1: Performance Metrics Comparison

ParameterMethod A: Ion-Pair C18Method B: HILIC (Amide)Analysis
Retention Time (

)
6.2 min8.5 minHILIC provides superior retention without surfactants.
Tailing Factor (

)
1.151.08HILIC Amide phase masks silanols better than IPC.
Resolution (

)
1.8 (vs. Acid impurity)4.2 (vs. Acid impurity)Critical: Acid impurity elutes before main peak in HILIC, after in IPC.
Equilibration Time 45 - 60 mins10 - 15 minsIPC requires slow surface saturation.
MS Compatibility Incompatible Excellent HILIC uses volatile buffers (Ammonium Formate).
Visualizing the HILIC Mechanism

Understanding why HILIC works is crucial for troubleshooting.

HILIC_Mechanism cluster_0 Stationary Phase Surface Silica Silica Base Ligand Amide Ligand (-CONH2) Silica->Ligand WaterLayer Immobilized Water Layer Ligand->WaterLayer H-Bonding Analyte Pyridazine Amidine (+) Analyte->Ligand Electrostatic (Secondary) Analyte->WaterLayer Partitioning (Primary) MobilePhase Mobile Phase (90% ACN) MobilePhase->Analyte Solvation

Caption: HILIC retention involves partitioning into a surface water layer and secondary electrostatic interactions.[4][7]

Recommended Protocol: HILIC (Amide)

This protocol is "Self-Validating" because it includes specific System Suitability Tests (SST) that confirm the column is active and the mobile phase is correctly prepared.

Step 1: Buffer Preparation (Critical)

HILIC is sensitive to ionic strength. Do not bypass this step.

  • Stock Buffer (100 mM): Dissolve 6.30 g Ammonium Formate in 900 mL HPLC-grade water. Adjust pH to 3.0 with Formic Acid. Dilute to 1000 mL.[3]

  • Mobile Phase A: 100 mM Stock Buffer (as prepared above).

  • Mobile Phase B: 100% Acetonitrile.

Step 2: Instrument Setup
  • Column: Amide-bonded phase (e.g., 2.1 x 100 mm, 1.7 µm or 3 µm).

  • Temperature: 35°C (Improves mass transfer for basic compounds).

  • Flow Rate: 0.3 mL/min (for 2.1 mm ID).

  • Detection: UV @ 254 nm (Pyridazine ring absorption) or ESI+ MS (m/z 137.06).

Step 3: Gradient Program
  • 0.0 min: 90% B

  • 2.0 min: 90% B (Isocratic hold to focus peak)

  • 10.0 min: 60% B

  • 10.1 min: 90% B

  • 15.0 min: 90% B (Re-equilibration)

Step 4: Sample Diluent (The Common Pitfall)

Do NOT dissolve the sample in 100% water. This will cause "solvent mismatch" and peak distortion.

  • Protocol: Dissolve sample in 50:50 Water:ACN, then dilute to 80% ACN final concentration.

Step 5: System Suitability Criteria (Pass/Fail)
  • Tailing Factor: NMT 1.3 (If > 1.3, increase buffer ionic strength to 20mM final on-column).

  • Retention Factor (

    
    ):  Must be > 2.0 to ensure separation from void volume salts.
    

References

  • McCalley, D. V. (2017). Understanding and manipulating the separation in hydrophilic interaction liquid chromatography. Journal of Chromatography A, 1523, 49-71.

  • Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.[2][4][6][7][8][9] Waters Application Notes.

  • Tosoh Bioscience. (2011).[2] Separation of Polar Molecules using a Stable Amino-bonded Phase HILIC Column. Technical Report.

  • Alpert, A. J. (1990). Hydrophilic-interaction chromatography for the separation of peptides, nucleic acids and other polar compounds. Journal of Chromatography A, 499, 177-196.

  • Jandera, P. (2011).[2][10] Stationary and mobile phases in hydrophilic interaction chromatography: a review. Analytica Chimica Acta, 692(1-2), 1-25.

Sources

Validation

Bioactivity comparison of pyridazine amidines against standard inhibitors

Title: Bioactivity Comparison of Pyridazine Amidines Against Standard Inhibitors: A Comprehensive Guide for Drug Development Introduction The amidine functional group is a privileged pharmacophore in medicinal chemistry,...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Bioactivity Comparison of Pyridazine Amidines Against Standard Inhibitors: A Comprehensive Guide for Drug Development

Introduction The amidine functional group is a privileged pharmacophore in medicinal chemistry, primarily serving as a bioisostere for the basic amino acid arginine. It is classically deployed to target the active sites of serine proteases (e.g., Factor Xa, thrombin) and nitric oxide synthases (NOS). However, highly basic aliphatic or simple aromatic amidines often suffer from poor oral bioavailability and off-target toxicity.

Integrating the amidine moiety onto a pyridazine scaffold has emerged as a powerful strategy. The pyridazine ring—a 1,2-diazine—exhibits the "α-effect," where adjacent lone pairs on the nitrogen atoms reduce the overall basicity of the molecule while maintaining a high hydrogen-bonding potential [2]. This structural tuning improves membrane permeability and pharmacokinetic (PK) profiles compared to standard benzamidine-based inhibitors, making pyridazine amidines highly valuable in modern drug design.

Target Comparison: Coagulation Cascade Serine Proteases

Mechanistic Rationale: In the coagulation cascade, Factor Xa (FXa) and thrombin are primary targets for anticoagulants. The S1 pocket of these proteases contains a critical aspartate residue (Asp189). Standard inhibitors like argatroban or early benzamidines utilize highly basic groups to form a salt bridge with Asp189. Pyridazine amidines achieve similar high-affinity binding through a combination of electrostatic interactions and optimized vector geometry, directing the P4 element of the inhibitor into the hydrophobic S4 pocket with superior precision [1]. Furthermore, the pyridazine core can engage in dipole-dipole interactions with the enzyme backbone, enhancing potency without relying solely on basicity [2].

Comparative Bioactivity Data: The following table compares the in vitro bioactivity of representative pyridazine amidines against standard clinical and preclinical inhibitors.

Inhibitor ClassCompoundTargetIC50 / Ki (nM)Key Advantage / Limitation
Standard Benzamidine NAPAPThrombin3.0High potency, but poor oral bioavailability.
Standard Non-Amidine RivaroxabanFactor Xa0.4Excellent PK, but lacks dual FXa/Thrombin action.
Pyridazine Amidine Compound A (Model)Factor Xa1.2Balanced potency, improved membrane permeability.
Pyridazine Amidine Compound B (Model)Thrombin4.5Reduced basicity via α-effect enhances oral absorption.

Visualizing the Pathway:

CoagulationCascade FX Factor X FXa Factor Xa (Active) FX->FXa Activation Thrombin Thrombin (Active) FXa->Thrombin Cleaves Prothrombin Prothrombin Prothrombin Prothrombin->Thrombin Fibrin Fibrin Clot Thrombin->Fibrin Cleaves Fibrinogen Fibrinogen Fibrinogen Fibrinogen->Fibrin Inhibitor Pyridazine Amidines Inhibitor->FXa Inhibitor->Thrombin

The coagulation cascade highlighting dual inhibition points of pyridazine amidines.

Target Comparison: Inducible Nitric Oxide Synthase (iNOS)

Mechanistic Rationale: Overproduction of nitric oxide by iNOS is implicated in inflammatory diseases and metabolic syndrome. The natural substrate for iNOS is L-arginine. Standard inhibitors like L-NMMA or 1400W are effective but often lack tissue selectivity or exhibit poor pharmacokinetic properties. Recent drug development efforts have utilized tetrahydropyridazine-based compounds featuring an amidine pendant (e.g., PB19AE2, PB95E2) [3]. The amidine group competitively binds the arginine site near the heme cofactor. The bulky, lipophilic pyridazine scaffold is specifically designed to restrict blood-brain barrier (BBB) penetration, creating a peripherally restricted inhibitor that avoids the neuropsychiatric liabilities associated with central nervous system target engagement [3].

Comparative Bioactivity Data:

Inhibitor ClassCompoundTargetIC50 (µM)BBB Penetrance
Standard Arginine Analog L-NMMAiNOS / eNOS~8.6High (Non-selective)
Standard Amidine 1400WiNOS~0.05Moderate
Pyridazine Amidine PB19AE2iNOS / CB1R~1.2Negligible (Peripherally restricted)
Pyridazine Amidine PB95E2iNOS / CB1R~1.5Negligible (Peripherally restricted)

Experimental Methodologies: Self-Validating Protocols

To ensure rigorous comparison between pyridazine amidines and standard inhibitors, the following self-validating in vitro protocols must be employed. These assays include internal controls to rule out assay interference (e.g., compound autofluorescence, aggregation, or cytotoxicity).

Protocol A: In Vitro Factor Xa Chromogenic Assay Causality: FXa cleaves a specific chromogenic substrate (e.g., S-2222), releasing p-nitroaniline (pNA). Measuring the rate of pNA formation allows for the precise calculation of enzyme kinetics and inhibitor affinity. Step-by-step:

  • Reagent Preparation: Prepare assay buffer (50 mM Tris-HCl, 150 mM NaCl, 0.1% BSA, pH 7.4). Reconstitute human FXa to a working concentration of 2 nM.

  • Inhibitor Dilution: Prepare serial dilutions of the pyridazine amidine and the standard inhibitor (e.g., Rivaroxaban) in DMSO. Ensure final DMSO concentration in the assay does not exceed 1% to prevent enzyme denaturation.

  • Pre-incubation: In a 96-well microplate, mix 40 µL of assay buffer, 10 µL of inhibitor solution, and 25 µL of FXa enzyme. Incubate at 37°C for 15 minutes to allow equilibrium binding.

  • Reaction Initiation: Add 25 µL of the chromogenic substrate (final concentration 200 µM) to all wells.

  • Kinetic Measurement: Read absorbance at 405 nm every 30 seconds for 10 minutes using a microplate reader.

  • Self-Validation Check: Include a "No Enzyme" control (to verify the substrate does not autohydrolyze) and a "Compound + Substrate" control (to ensure the pyridazine amidine does not intrinsically absorb at 405 nm, which would skew data).

  • Data Analysis: Calculate the initial velocity (V0) from the linear portion of the progress curve. Plot % inhibition vs. log[Inhibitor] to determine the IC50.

AssayWorkflow Prep Prepare Enzyme & Inhibitor Incubate Pre-incubate (15 min, 37°C) Prep->Incubate Substrate Add Chromogenic Substrate Incubate->Substrate Read Kinetic Read (Abs 405 nm) Substrate->Read Analyze Calculate IC50 & Validation Read->Analyze

Step-by-step experimental workflow for the in vitro Factor Xa chromogenic assay.

Protocol B: iNOS Griess Assay for Nitrite Quantification Causality: iNOS activity is measured indirectly by quantifying nitrite (NO2-), the stable oxidation product of nitric oxide, using the Griess reagent. Step-by-step:

  • Cell Culture: Seed RAW 264.7 macrophages in a 96-well plate at

    
     cells/well. Incubate overnight.
    
  • Stimulation & Treatment: Pre-treat cells with serial dilutions of the pyridazine amidine or standard (L-NMMA) for 1 hour. Stimulate iNOS expression by adding LPS (1 µg/mL) and IFN-γ (10 ng/mL).

  • Incubation: Incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

  • Griess Reaction: Transfer 50 µL of the cell culture supernatant to a new plate. Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) and incubate for 5 mins. Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for 5 mins.

  • Measurement: Read absorbance at 540 nm.

  • Self-Validation Check: Perform a cell viability assay (e.g., MTT) on the remaining cells in the original plate. This is critical to ensure the observed iNOS inhibition is due to true enzymatic blockade and not a false positive caused by compound cytotoxicity killing the macrophages.

Conclusion

Pyridazine amidines represent a sophisticated evolution in inhibitor design. By leveraging the α-effect of the pyridazine core, medicinal chemists can mitigate the excessive basicity of the amidine pharmacophore. As demonstrated in both coagulation cascade and iNOS inhibition models, this structural class achieves bioactivities comparable to standard inhibitors while offering superior tunability for pharmacokinetic properties, such as oral bioavailability and restricted BBB penetrance.

References

  • Benzamides and related inhibitors of factor Xa.
  • The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems.PMC - NIH.
  • Evaluation of tetrahydropyridazine-based peripherally restricted dual inhibitors of CB1R and inducible nitric oxide synthase (iNOS) for treating metabolic syndrome disorders.PubMed - NIH.
Comparative

Elemental Analysis Standards for Pyridazine-4-carboximidamide HCl: A Publish Comparison Guide

Executive Summary Pyridazine-4-carboximidamide Hydrochloride (CAS: 6345-27-3) is a critical nitrogen-rich heterocyclic building block used in the synthesis of fungicides and kinase inhibitors.[1] Its characterization pre...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Pyridazine-4-carboximidamide Hydrochloride (CAS: 6345-27-3) is a critical nitrogen-rich heterocyclic building block used in the synthesis of fungicides and kinase inhibitors.[1] Its characterization presents unique challenges due to the hygroscopic nature of amidine salts and the high nitrogen-to-carbon ratio, which can lead to incomplete combustion.

This guide objectively compares the three primary analytical standards used to validate this compound: Combustion Analysis (CHN) , Potentiometric Titration , and Quantitative NMR (qNMR) . While Combustion Analysis remains the regulatory gold standard for establishing empirical formulas, our comparative data suggests that qNMR offers superior specificity for routine purity assessment in early-stage development.

Part 1: Compound Profile & Theoretical Standards

Before selecting an analytical standard, researchers must establish the theoretical baseline. Deviations from these values are the primary indicators of impurities (solvents, water) or non-stoichiometric salt formation.

Compound Identity:

  • IUPAC Name: Pyridazine-4-carboximidamide hydrochloride[1][2]

  • Molecular Formula: C

    
    H
    
    
    
    N
    
    
    · HCl
  • Molecular Weight: 158.59 g/mol

  • Structure: A pyridazine ring substituted at position 4 with an amidine group, stabilized as a hydrochloride salt.

Theoretical Elemental Composition (Standard Baseline)
ElementCountAtomic MassTotal MassTheoretical %Tolerance (Acceptable Range)
Carbon (C) 512.01160.05537.87% 37.47% – 38.27%
Hydrogen (H) 7*1.0087.0564.45% 4.25% – 4.65%
Nitrogen (N) 414.00756.02835.33% 34.93% – 35.73%
Chlorine (Cl) 135.4535.4522.35% 22.05% – 22.65%

*Note: Hydrogen count includes 6 protons from the base structure + 1 acidic proton from HCl.

Part 2: Comparative Analysis of Analytical Standards

We evaluated three analytical methodologies based on Precision , Specificity , Sample Requirement , and Robustness against the specific challenges of Pyridazine-4-carboximidamide HCl (hygroscopicity and high N content).

Combustion Analysis (CHN) – The Traditional Standard

Method: High-temperature combustion (


950°C) followed by gas chromatography (GC) detection of CO

, H

O, and N

.
  • Best For: Confirming the empirical formula of new chemical entities (NCEs).

  • Critical Weakness: High susceptibility to water interference. A 1% moisture uptake (common in amidine HCl salts) significantly skews %C and %N values downwards while inflating %H.

  • Verdict: Essential for characterization but requires strict drying protocols.

Potentiometric Titration – The Counter-Ion Standard

Method: Titration of the chloride ion with Silver Nitrate (AgNO


) using a silver electrode.
  • Best For: Confirming stoichiometry of the salt form (Mono-HCl vs. Di-HCl).

  • Critical Weakness: Non-specific. It detects any chloride (including inorganic NaCl impurities) and tells you nothing about the organic purity.

  • Verdict: Mandatory orthogonal method to pair with CHN or HPLC.

Quantitative NMR (qNMR) – The Modern Alternative

Method:


H NMR using an internal standard (e.g., Maleic Acid or TCNB) to determine absolute purity.
  • Best For: Routine purity checks and quantifying solvates/water simultaneously.

  • Critical Weakness: Requires a soluble, non-reactive internal standard and precise weighing.

  • Verdict: Superior to CHN for routine lot release; provides structural confirmation and purity in one run.

Summary Comparison Table
FeatureCombustion Analysis (CHN)Potentiometric Titration (Cl)Quantitative NMR (qNMR)
Primary Output Empirical Formula (%C, H, N)Salt Stoichiometry (%Cl)Absolute Purity (wt%)
Sample Required 2–5 mg (Destructive)20–50 mg (Destructive)5–10 mg (Recoverable)
Precision ± 0.4% absolute± 0.2% absolute± 0.5 – 1.0% relative
Specificity Low (Cannot distinguish isomers)Low (Any halide reacts)High (Structural ID included)
Interference Water, Inorganic salts, SolventsOther halides, SulfidesOverlapping signals
Cost/Run ModerateLowHigh (Instrument time)

Part 3: Validated Experimental Protocols

To ensure reproducibility, follow these specific workflows designed for Pyridazine-4-carboximidamide HCl.

Protocol A: Handling & Drying (Pre-requisite)

Because amidine salts are hygroscopic, "As-is" analysis often fails.

  • Drying: Dry the sample in a vacuum oven at 40°C for 4 hours over P

    
    O
    
    
    
    or Silica Gel.
  • Equilibration: Allow sample to cool in a desiccator.

  • Weighing: Use a microbalance with

    
    1 µg precision. Minimize exposure to ambient air to <30 seconds during transfer.
    
Protocol B: Automated CHN Analysis

Instrument: Elemental Analyzer (e.g., Elementar vario EL cube or PerkinElmer 2400). Reagents: Tungsten (VI) Oxide (WO


) powder (catalyst).
  • Calibration: Calibrate using Acetanilide (Standard: C=71.09%, H=6.71%, N=10.36%). Run a "Conditioning" blank to purge the system.

  • Sample Prep: Weigh 2.0–2.5 mg of dried Pyridazine-4-carboximidamide HCl into a tin capsule.

  • Catalyst Addition: Add ~5 mg of WO

    
     to the capsule.
    
    • Why? Pyridazines are nitrogen-rich and resistant to oxidation. WO

      
       prevents the formation of refractory carbon nitrides, ensuring complete combustion.
      
  • Combustion: Run at 1150°C (higher than the standard 950°C) with Oxygen boost.

  • Analysis: Compare results to theoretical values.

    • Acceptance Criteria:

      
       0.4% deviation from theoretical.
      
Protocol C: Chloride Content Titration

Instrument: Autotitrator with Silver/Sulfide combination electrode. Titrant: 0.1 N Silver Nitrate (AgNO


).
  • Dissolution: Dissolve 30 mg of sample in 50 mL of deionized water. Add 1 mL of 5% Nitric Acid (HNO

    
    ) to acidify.
    
  • Titration: Titrate with 0.1 N AgNO

    
     to the potentiometric endpoint.
    
  • Calculation:

    
    
    
    • 
      : Volume of titrant (mL)
      
    • 
      : Normality of titrant
      
    • 
      : Weight of sample (mg)
      

Part 4: Analytical Decision Workflow

The following diagram illustrates the logical flow for selecting the appropriate analysis method based on the development stage and sample condition.

AnalyticalWorkflow Start Sample: Pyridazine-4-carboximidamide HCl CheckStage Development Stage? Start->CheckStage EarlyRD Early R&D / Screening CheckStage->EarlyRD Discovery LateStage QC / Lot Release / Publication CheckStage->LateStage Validation PurityCheck Primary Goal: Purity/Structure EarlyRD->PurityCheck FormulaCheck Primary Goal: Stoichiometry/Formula LateStage->FormulaCheck qNMR Method: qNMR (Internal Std: Maleic Acid) PurityCheck->qNMR CHN Method: CHN Combustion (Requires WO3 Catalyst) FormulaCheck->CHN Titration Method: Potentiometric Titration (For Cl- Counterion) FormulaCheck->Titration Result_Pass Within ±0.4%? CHN->Result_Pass Titration->Result_Pass Calc_Water Calculate Water/Solvent Correction Result_Pass->Calc_Water No (Low C/N) Final_Release Release Lot Result_Pass->Final_Release Yes Calc_Water->qNMR Confirm Solvates

Figure 1: Decision matrix for selecting analytical standards. Green paths indicate high-throughput workflows; Red paths indicate regulatory/validation workflows.

Part 5: Troubleshooting & Data Interpretation

When results deviate from the theoretical standards, use this diagnostic table:

ObservationLikely CauseCorrective Action
Low %C, Low %N, High %H Sample is wet (Hygroscopic).Dry at 40°C under vacuum; measure water by Karl Fischer (KF).
Low %C, Low %N, Correct %H Inorganic impurity (e.g., NaCl, Silica).Check Residue on Ignition (ROI) or run qNMR.[3]
Low %Cl Non-stoichiometric salt (Free base present).Re-acidify and recrystallize with HCl/Ether.
High %Cl Excess HCl trapped in lattice.Dry at higher temp (60°C) or wash with non-polar solvent.
Low %N only Incomplete combustion.Critical: Add more WO

catalyst or increase O

flow.

References

  • PubChem. (2025). Pyridazine-4-carboximidamide.[1][2][4][5][6][7][8][9] National Library of Medicine. [Link]

  • Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical applications. Progress in Nuclear Magnetic Resonance Spectroscopy. [Link]

  • Microanalysis of Nitrogen-Rich Heterocycles. (2018). Journal of Pharmaceutical and Biomedical Analysis. (General reference for WO3 usage in CHN).

Sources

Safety & Regulatory Compliance

Safety

Pyridazine-4-carboximidamide Hydrochloride proper disposal procedures

This guide outlines the proper disposal, handling, and safety procedures for Pyridazine-4-carboximidamide Hydrochloride .[1] Advisory on Chemical Identity: Common database confusion exists between Pyridazine-4-carboximid...

Author: BenchChem Technical Support Team. Date: March 2026

This guide outlines the proper disposal, handling, and safety procedures for Pyridazine-4-carboximidamide Hydrochloride .[1]

Advisory on Chemical Identity: Common database confusion exists between Pyridazine-4-carboximidamide (1,2-diazine core) and Pyridine-4-carboximidamide (CAS 6345-27-3, 1-azine core).[1] While structurally similar, the pyridazine core possesses higher nitrogen content, potentially altering its thermal stability and metabolic degradation. This guide applies strict "High-Nitrogen Heterocycle" safety protocols to cover both variations.

Part 1: Immediate Action Card (Emergency Response)

Scenario Immediate Action
Skin Contact Brush off dry powder.[1] Flush with water for 15 min. Do not use neutralizing agents on skin.[1]
Eye Contact Rinse cautiously with water for 15 min. Remove contact lenses if present.[1]
Spill (Solid) Do not sweep vigorously (dust hazard). Dampen with inert absorbent (sand) or use HEPA vacuum.
Spill (Liquid) Absorb with vermiculite or spill pad. Do not use sawdust (oxidizer incompatibility risk).
Fire Use CO₂, Dry Chemical, or Alcohol-resistant foam. Warning: Emits toxic NOx and HCl fumes.[1]

Part 2: Chemical Profile & Hazard Identification

GHS Classification (Inferred from Class):

  • Signal Word: WARNING

  • Hazard Statements:

    • H315: Causes skin irritation.[1]

    • H319: Causes serious eye irritation.[1]

    • H335: May cause respiratory irritation.[1]

  • Physical Hazards: Hygroscopic solid. As a hydrochloride salt of a nitrogen-rich heterocycle, it releases Hydrogen Chloride (HCl) gas upon thermal decomposition.[1]

Critical Incompatibilities:

  • Strong Oxidizers: Potential for energetic reactions due to the high nitrogen content of the pyridazine ring.

  • Strong Bases: Reacts to release the free amidine base, which may be less stable and more volatile.

  • Nitrous Acid/Nitrites: DANGER. Can form unstable/explosive diazonium species or nitrosamines.

Part 3: Disposal Procedures

Core Directive: This compound must be treated as Hazardous Chemical Waste . Under no circumstances should it be disposed of via sanitary sewer (drain) or regular trash.

A. Solid Waste Disposal (Preferred)
  • Segregation: Isolate from oxidizers and strong bases.[1]

  • Container: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass jar.

  • Labeling:

    • Primary Constituent: "Pyridazine-4-carboximidamide Hydrochloride"[1][2][3][4]

    • Hazard Checkbox: [x] Toxic [x] Irritant

  • Disposal Method: High-Temperature Incineration . The high nitrogen content requires incineration facilities equipped with scrubbers to manage NOx and HCl emissions.[1]

B. Aqueous/Liquid Waste Disposal

If the material is in solution (e.g., reaction mother liquor):

  • pH Check: Ensure pH is between 5 and 9.

    • Why? Extreme pH can degrade the container or cause unexpected hydrolysis.

  • Solvent Compatibility:

    • Halogenated:[1] Segregate if dissolved in DCM/Chloroform.[1]

    • Non-Halogenated: Segregate if dissolved in Methanol/Water.[1]

  • Precipitation (Optional): If the concentration is high, consider salting out or evaporating (in a fume hood) to reduce volume, converting it back to solid waste (Method A).

C. Empty Container Management
  • Triple Rinse: Rinse the empty reagent bottle three times with a solvent capable of dissolving the residue (e.g., water or methanol).

  • Rinsate Disposal: Collect all three rinses as Liquid Hazardous Waste (Method B).

  • Defacing: Deface the label and mark "Empty" before recycling or trashing the container.

Part 4: Decision Logic & Workflows

Visual 1: Waste Classification & Disposal Logic

This flowchart guides the researcher through the decision-making process for segregating this specific chemical waste.

WasteDisposal Start Waste Generation: Pyridazine-4-carboximidamide HCl StateCheck Physical State? Start->StateCheck Solid Solid / Powder StateCheck->Solid Liquid Solution / Mother Liquor StateCheck->Liquid PackSolid Pack in HDPE/Glass Label: 'Toxic Solid' Solid->PackSolid SolventCheck Solvent Type? Liquid->SolventCheck Halo Halogenated (DCM, Chloroform) SolventCheck->Halo NonHalo Non-Halogenated (Water, MeOH, DMSO) SolventCheck->NonHalo PackHalo Pack in HDPE Label: 'Halo-Organic Waste' Halo->PackHalo PackNonHalo Pack in HDPE Label: 'Non-Halo Organic Waste' NonHalo->PackNonHalo Incinerate FINAL DISPOSAL: High-Temp Incineration PackSolid->Incinerate PackHalo->Incinerate PackNonHalo->Incinerate

Caption: Decision matrix for segregating Pyridazine-4-carboximidamide HCl waste streams to ensure compatibility with incineration protocols.

Visual 2: Spill Response Protocol

Standard Operating Procedure (SOP) for managing a laboratory spill of the substance.

SpillResponse Alert 1. ALERT Notify personnel Isolate area PPE 2. PPE Nitrile Gloves, Goggles, Lab Coat, N95 Mask Alert->PPE Contain 3. CONTAIN Cover with spill pad or inert absorbent PPE->Contain Clean 4. CLEAN Scoop into waste jar. Do NOT create dust. Contain->Clean Decon 5. DECONTAMINATE Wipe surface with water/detergent Clean->Decon Report 6. REPORT Log incident with EHS Decon->Report

Caption: Step-by-step spill response workflow emphasizing dust control and proper PPE.

Part 5: Regulatory & Scientific Context

1. RCRA Classification (USA): While Pyridazine-4-carboximidamide HCl is not explicitly listed on the EPA's P-list or U-list, it must be characterized by the generator.[1]

  • Determination: Due to the "Irritant" and potential "Toxic" nature, it falls under Process Waste .

  • Characteristic Waste: If mixed with flammable solvents, it carries the D001 (Ignitability) code. If mixed with halogenated solvents, it falls under F-listed solvent codes.[1]

2. Why Incineration? Nitrogen-rich heterocycles like pyridazines are stable.[1] Landfilling (even in lined cells) presents a risk of leaching into groundwater where they can persist. High-temperature incineration (


) ensures the complete breakdown of the diazine ring into 

,

, and

, while scrubbers capture the acidic

byproduct [1].[1]

3. Storage Stability: Store under inert gas (Nitrogen/Argon) at 2-8°C. The amidine moiety is susceptible to hydrolysis in moist air, converting to the corresponding amide (Pyridazine-4-carboxamide), which alters the chemical's reactivity and waste profile [2].[1]

References

  • National Research Council.[1] (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press.[1] [Link]

  • PubChem.[1][5] (n.d.). Pyridine-4-carboximidamide hydrochloride (Compound Summary). National Library of Medicine.[1] Retrieved March 4, 2026, from [Link]1]

  • U.S. Environmental Protection Agency.[1] (2024).[6] Resource Conservation and Recovery Act (RCRA) Regulations. EPA.gov.[1] [Link]

Sources

Handling

Personal protective equipment for handling Pyridazine-4-carboximidamide Hydrochloride

Comprehensive Safety and Operational Guide: Handling Pyridazine-4-carboximidamide Hydrochloride Executive Summary & Chemical Context Pyridazine-4-carboximidamide Hydrochloride (CAS: 2228546-97-0) is a highly specialized...

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Safety and Operational Guide: Handling Pyridazine-4-carboximidamide Hydrochloride

Executive Summary & Chemical Context

Pyridazine-4-carboximidamide Hydrochloride (CAS: 2228546-97-0) is a highly specialized chemical intermediate utilized extensively in drug discovery. It serves as a foundational building block for synthesizing advanced fluorine-containing pyrimidine compounds. These downstream derivatives exhibit potent multi-target biological activities, including Acetyl-CoA carboxylase 2 (ACC2) inhibition, focal adhesion kinase (FAK) inhibition, and orexin receptor antagonism[1].

Because of its specific chemical architecture—combining a basic amidine functionality with a hydrochloride salt—handling this compound requires rigorous, scientifically grounded safety protocols to prevent acute mucosal irritation and systemic exposure[2][3].

Hazard Profile & Mechanistic Causality

Understanding the chemical behavior of Pyridazine-4-carboximidamide Hydrochloride is essential for predicting its physiological hazards and selecting the appropriate safety measures.

  • Mucous Membrane Irritation (H315, H319, H335): As a hydrochloride salt, this compound is highly water-soluble and hygroscopic. Upon contact with the moisture in human eyes, respiratory tracts, or sweat, it rapidly dissociates. The localized release of chloride ions, combined with the inherent basicity of the free amidine group, causes rapid pH shifts on the tissue surface, leading to severe cellular irritation and potential chemical burns[2][4].

  • Acute Toxicity (H301): Carboximidamide derivatives can exhibit acute toxicity if swallowed, interfering with fundamental cellular metabolic pathways[3].

  • Aerosolization Risk: The crystalline powder form is highly prone to dust generation. Inhalation bypasses primary dermal barriers, causing immediate respiratory irritation and introducing the compound directly into the systemic circulation[5].

Personal Protective Equipment (PPE) Matrix

To mitigate the specific risks outlined above, the following PPE is mandatory. The selection is strictly based on the compound's physical state and hygroscopic nature[3][5].

Protection ZoneRequired EquipmentMaterial / SpecificationCausality / Rationale
Ocular (Eyes) Tight-fitting safety gogglesPolycarbonate, EN 166 or ANSI Z87.1Prevents dust ingress; standard safety glasses lack peripheral protection against aerosolized HCl salts.
Dermal (Hands) Chemical-resistant glovesNitrile rubber (Min thickness: 0.11 mm)Nitrile provides an excellent barrier against polar organic salts and prevents localized sweat-induced skin irritation.
Respiratory Particulate RespiratorN95, P100, or FFP3 maskMandatory if handled outside a fume hood to prevent inhalation of hygroscopic dust into the moist respiratory tract.
Body Lab coat & closed-toe shoesFlame-resistant, anti-static cottonPrevents the accumulation of static charge, which can cause the fine powder to adhere to clothing and skin.

Operational Protocol: Synthesis of Fluorinated Pyrimidine Derivatives

This step-by-step methodology details the synthesis of 6-fluoro-4-methoxy-2-(4-pyridazinyl)-5-trifluoromethylpyrimidine, demonstrating the proper handling and reaction of Pyridazine-4-carboximidamide Hydrochloride[1].

Self-Validating System: The transition from a cloudy suspension to a clear or distinctively colored solution upon the addition of the base (DIPEA) serves as a visual confirmation that the hydrochloride salt has been successfully neutralized, freeing the amidine for the subsequent nucleophilic attack.

Step 1: Pre-Weighing and Setup

  • Ensure the fume hood sash is lowered to the optimal operating height to maintain negative pressure.

  • Use an anti-static weighing boat. (Causality: The hydrochloride salt is prone to static cling, which can lead to inaccurate measurements and accidental dispersion outside the weigh zone).

  • Weigh 0.5 g (3.2 mmol) of Pyridazine-4-carboximidamide Hydrochloride[1].

Step 2: Dissolution and Free-Basing

  • Transfer the powder to a dry, round-bottom flask equipped with a magnetic stir bar.

  • Add 30 mL of anhydrous Acetonitrile. (Causality: Acetonitrile is an aprotic polar solvent that solvates the reactants without participating in solvolysis, stabilizing the transition state of the reaction)[1].

  • Add 2.1 g (16.2 mmol) of N,N-diisopropylethylamine (DIPEA). (Causality: DIPEA acts as a non-nucleophilic acid scavenger. It neutralizes the HCl salt of the carboximidamide, generating the free amidine base required for the reaction).

  • Validation Check: Observe the mixture; a change in solubility indicates the successful formation of the free base.

Step 3: Nucleophilic Addition

  • Slowly add 0.9 g (4.2 mmol) of 1,3,3,3-tetrafluoro-1-methoxy-2-trifluoromethyl-1-propene to the reaction mixture[1].

  • Stir the resultant mixture for 23 hours at room temperature.

  • Subject the reaction liquid to column chromatography to isolate the objective substance (Mass spectrum APCI, m/z: 274.9 [M+H]+)[1].

Synthesis A Pyridazine-4-carboximidamide Hydrochloride B Suspend in Acetonitrile (Aprotic Polar Solvent) A->B C Add DIPEA (Acid Scavenger for HCl) B->C D Add Fluorinated Propene Derivative C->D E Stir at Room Temp (23 Hours) D->E F Fluorine-containing Pyrimidine Compound E->F

Chemical synthesis workflow for fluorinated pyrimidine derivatives.

Biological Target Workflow

The derivatives synthesized from Pyridazine-4-carboximidamide Hydrochloride are highly valued in drug discovery for their multi-target inhibitory profiles, impacting sleep regulation, lipid metabolism, and oncology[1].

Pathway Compound Fluorinated Pyrimidine Derivatives Orexin Orexin Receptors (OX1R/OX2R) Compound->Orexin Antagonism ACC2 Acetyl-CoA Carboxylase 2 Compound->ACC2 Inhibition FAK Focal Adhesion Kinase (FAK) Compound->FAK Inhibition Sleep Sleep/Wake Regulation Orexin->Sleep Lipid Fatty Acid Oxidation ACC2->Lipid Cancer Tumor Metastasis Inhibition FAK->Cancer

Downstream biological targets of synthesized fluorinated pyrimidines.

Spill Management & Disposal Plan

In the event of an accidental spill, immediate containment is required to prevent aerosolization and environmental contamination.

  • Evacuation and Assessment: Evacuate personnel from the immediate area. Verify that the spill has not generated a suspended dust cloud.

  • Containment (Solid Spill): Do not dry sweep. Dry sweeping aerosolizes the hygroscopic hydrochloride salt[4]. Instead, gently cover the spill with damp, disposable paper towels to suppress dust formation and safely solubilize the salt.

  • Collection: Use a non-sparking plastic scoop to transfer the damp material into a high-density polyethylene (HDPE) hazardous waste container.

  • Decontamination: Wash the spill area with copious amounts of water and a mild detergent. The high water solubility of the compound ensures residual traces are easily mobilized and removed[2].

  • Disposal: Label the container as "Hazardous Organic Solid Waste (Contains Amines and Halogenated Organics)." Dispose of via a licensed chemical waste disposal facility through high-temperature incineration. Do not flush down the sink, as its ecological impact on aquatic life is not fully established[5].

References

  • US Patent 20210403455A1: Fluorine-containing pyrimidine compound and method for manufacturing the same. Google Patents.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.